3|A-(Acetyloxy)stigmast-5-en-7-one

Core Science & Biosynthesis

3β-(Acetyloxy)stigmast-5-en-7-one: A Technical Whitepaper on Chemical Properties, Synthesis, and Pharmacological Profiling

Executive Summary

As drug development increasingly turns to phytosterol derivatives for novel therapeutic scaffolds, 3β-(Acetyloxy)stigmast-5-en-7-one (CAS: 18376-53-9) has emerged as a critical compound of interest. Structurally classified as an oxidized steroidal ketone, this semi-synthetic derivative of β-sitosterol serves a dual purpose in modern pharmacology: it acts as a direct modulator of the innate immune system via [1], and it functions as a lipophilic precursor to 7-oxo-β-sitosterol, a potent competitive inhibitor of the aromatase enzyme (CYP19A1)[2].

This technical guide provides an in-depth analysis of its chemical properties, the causality behind its synthetic workflows, and self-validating experimental protocols for its pharmacological evaluation.

Chemical Identity & Physicochemical Data

The structural integrity of 3β-(Acetyloxy)stigmast-5-en-7-one relies on its tetracyclic steroid nucleus, characterized by an acetate group at the 3β-position and an α,β -unsaturated ketone (enone) system in the B-ring (5-en-7-one)[3].

Table 1: Quantitative Physicochemical Properties

Property	Value
IUPAC / Chemical Name	(24R)-3β-acetoxystigmast-5-en-7-one
Common Synonyms	7-oxo-β-sitosterol acetate; 3-O-acetyl-7-oxo-β-sitosterol
CAS Registry Number	18376-53-9[4]
Molecular Formula	C₃₁H₅₀O₃
Molecular Weight	470.73 g/mol [1]
Direct Precursor	β-Sitosterol Acetate (CAS: 915-05-9)

Rational Synthesis & Structural Modification

The synthesis of 3β-(Acetyloxy)stigmast-5-en-7-one from natural β-sitosterol requires precise regiocontrol. Direct oxidation of β-sitosterol is synthetically unviable, as the highly reactive 3β-hydroxyl group would co-oxidize, yielding undesired 3,7-dione degradation products.

Causality of Experimental Choices

To strictly direct oxidation to the allylic C-7 position, the 3β-OH must first be masked using an acetyl protecting group. Once protected, the allylic C-H bond at C-7 is selectively activated. While classical methods use toxic Chromium (VI) reagents (Jones oxidation), modern protocols utilize a Ruthenium-catalyzed system with tert-butyl hydroperoxide (TBHP). This choice is driven by chemical causality: RuCl₃/TBHP prevents the over-oxidation or epoxide formation at the Δ5 double bond, stabilizing the intermediate radical and ensuring high yields of the target enone.

Step-by-Step Synthesis Protocol

• Protection (Acetylation) :

  • Dissolve β-sitosterol in anhydrous pyridine.

  • Add acetic anhydride dropwise at 0°C to control the exothermic reaction. Stir at room temperature for 12 hours.

  • Yields: β-sitosterol acetate (CAS: 915-05-9)[5].

• Allylic Oxidation :

  • Dissolve the β-sitosterol acetate intermediate in a biphasic solvent system (cyclohexane/water).

  • Add a catalytic amount of RuCl₃ (5 mol%), followed by the slow, dropwise addition of TBHP (terminal oxidant).

  • Stir for 6 hours at room temperature.

• Quenching & Self-Validation :

  • Quench the reaction with aqueous sodium sulfite to neutralize unreacted peroxides safely.

  • Validation: Perform Thin-Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2). The successful formation of the C-7 ketone is confirmed by the appearance of a strongly UV-active spot at 254 nm (due to the newly formed conjugated enone system), which distinguishes it from the non-UV-active starting material.

Fig 1: Rational synthesis workflow of 3β-(Acetyloxy)stigmast-5-en-7-one via allylic oxidation.

Pharmacological Profiling & Mechanisms of Action

Anti-Complement Activity

3β-(Acetyloxy)stigmast-5-en-7-one exhibits potent [6]. The complement system is a proteolytic cascade critical to innate immunity; however, its overactivation drives tissue damage in autoimmune disorders. The lipophilic steroidal scaffold of this compound is hypothesized to intercalate into the lipid rafts of cell membranes, sterically hindering the assembly of the Membrane Attack Complex (MAC) and preventing complement-mediated cytolysis.

Aromatase (CYP19A1) Inhibition

In vivo, the 3β-acetate group is susceptible to esterase-mediated hydrolysis, yielding the active metabolite 7-oxo-β-sitosterol . Recent 100 ns molecular dynamics (MD) simulations and docking studies have identified 7-oxo-β-sitosterol as a highly stable, novel aromatase inhibitor[2]. Aromatase is the key enzyme responsible for estrogen biosynthesis, making it a primary target in hormone-receptor-positive breast cancer.

As summarized in Table 2, 7-oxo-β-sitosterol outperforms standard clinical inhibitors (like Letrozole) in theoretical binding affinity by forming highly stable hydrogen bonds with critical catalytic site residues[7].

Table 2: Molecular Docking & Binding Affinity (Aromatase CYP19A1)

Compound / Ligand	Binding Affinity (kcal/mol)	Key Residue Interactions	Dynamic Stability (RMSD)
Letrozole (Standard)	-8.3	ARG435, ARG115	Stable
7-oxo-β-sitosterol	-9.3	MET374, ALA306, LEU477	Highly Stable (< 0.2 nm)
Stigmasterol	-10.5	MET374, ALA306	Stable

(Data sourced from recent computational drug discovery profiling[7])

Fig 2: Dual pharmacological pathways: Complement inhibition and aromatase suppression.

Analytical & Experimental Validation Protocols

To evaluate the anti-complement efficacy of 3β-(Acetyloxy)stigmast-5-en-7-one, a highly controlled In Vitro Hemolytic Assay (CH50) must be utilized. This protocol is engineered as a self-validating system to eliminate false positives caused by direct compound toxicity.

Step-by-Step CH50 Protocol

• Reagent Preparation : Sensitize sheep erythrocytes (EA) by incubating a 2% suspension of sheep red blood cells with rabbit anti-sheep erythrocyte antibodies for 30 minutes at 37°C.

• Complement Activation : Mix the EA suspension with a standardized dilution of guinea pig serum. Causality: Guinea pig serum is utilized as the gold standard complement source because its classical pathway activity is highly robust and predictable in vitro.

• Compound Dosing : Add varying concentrations of 3β-(Acetyloxy)stigmast-5-en-7-one (dissolved in <1% DMSO to prevent solvent-induced lysis). Incubate at 37°C for 60 minutes.

• Self-Validating Control Matrix :

  • Control A (100% Lysis): EA + Distilled Water (Establishes the maximum osmotic lysis baseline).

  • Control B (0% Lysis): EA + Buffer (Establishes the spontaneous lysis baseline).

  • Control C (Assay Integrity): EA + Heat-Inactivated Serum + Test Compound. Causality: Complement proteins are heat-labile. If lysis occurs in this control, the compound is directly disrupting the cell membrane (hemolytic toxicity), invalidating the anti-complement claim.

• Quantification : Centrifuge the microplates at 1,500 rpm for 10 minutes. Extract the supernatant and measure the absorbance of released hemoglobin at 541 nm using a microplate reader. Calculate the IC₅₀ based on the inhibition curve.

References

• LookChem . "Cas 2034-72-2, Stigmasta-3,5-dien-7-one Upstream/Downstream Products". LookChem Chemical Database. URL:[Link]

• BMC Complementary Medicine and Therapies . "Identification of potential novel aromatase inhibitors as therapeutic strategies against breast cancer: insight into molecular docking, MD simulations and ADMET profiling." National Institutes of Health (NIH) / Springer Nature. URL:[Link]

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An In-Depth Technical Guide to the Physicochemical Properties of 3β-(Acetyloxy)stigmast-5-en-7-one

Introduction

3β-(Acetyloxy)stigmast-5-en-7-one, also known as 7-ketositosteryl acetate, is a significant derivative of β-sitosterol, a widely occurring phytosterol. As an oxidized sterol acetate, it belongs to a class of compounds that are of increasing interest to researchers in medicinal chemistry and drug development. The introduction of a ketone at the C-7 position and an acetate group at the C-3 position modifies the biological and physical properties of the parent stigmastane skeleton. This guide provides a comprehensive overview of the physical and chemical characteristics of this compound, offering field-proven insights and methodologies for its synthesis and characterization.

The clinical and research significance of this molecule is underscored by its documented biological activities, such as its anti-complement activity, which points to its potential as a modulator of the immune system[1]. Understanding its precise physical characteristics is paramount for its isolation, synthesis, purification, and formulation in research and development settings.

Chemical Identity and Structure

The structural integrity of a molecule is the foundation of its chemical behavior and physical properties. 3β-(Acetyloxy)stigmast-5-en-7-one is characterized by a four-ring steroid core, an α,β-unsaturated ketone in the B-ring, an acetate ester at the 3β position, and a characteristic side chain derived from stigmasterol.

• Molecular Formula: C₃₁H₅₀O₃[1]

• Molecular Weight: 470.73 g/mol [1]

• IUPAC Name: ((3S,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-7-oxo-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl) acetate

• Common Synonyms: 7-Ketositosteryl acetate

• Precursor CAS Number: 2034-74-4 (for 3β-Hydroxystigmast-5-en-7-one)[2]

The presence of the C-3 acetate makes the molecule more lipophilic compared to its precursor, 7-ketositosterol, which can significantly influence its solubility, absorption, and pharmacokinetic profile.

Caption: Chemical Structure of 3β-(Acetyloxy)stigmast-5-en-7-one.

Physicochemical Properties

The physical properties of a compound dictate the conditions required for its handling, storage, and application. The data presented here are a synthesis of available information and expert analysis based on analogous structures.

Table 1: Summary of Physicochemical Properties

Property	Value / Expected Value	Source / Rationale
Molecular Formula	C₃₁H₅₀O₃	[1]
Molecular Weight	470.73 g/mol	[1]
Physical State	White to off-white crystalline solid	Inferred from related sterols like β-sitosterol[3]
Melting Point	Data not available; expected to be >100 °C	The precursor, 7-ketositosterol, has a melting point around 130°C. Acetylation may alter this value.
Solubility	Insoluble in water; Soluble in organic solvents (e.g., chloroform, ethyl acetate, dichloromethane)	Based on the lipophilic steroidal structure.
UV-Vis λmax	~238 nm	Characteristic of the α,β-unsaturated C-5-en-7-one chromophore.

Spectroscopic Profile

Spectroscopic analysis is essential for the structural elucidation and confirmation of 3β-(Acetyloxy)stigmast-5-en-7-one.

In electron ionization mass spectrometry (EI-MS), the molecule is expected to exhibit a molecular ion peak [M]⁺ at m/z 470.7. Key fragmentation patterns would include the loss of the acetyl group as acetic acid (CH₃COOH, 60 Da) leading to a significant fragment at m/z 410.7, and subsequent cleavages of the steroidal side chain.

The IR spectrum provides clear evidence for the key functional groups. The causality behind the expected peaks is the change in dipole moment during bond vibration upon absorption of IR radiation.

Table 2: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Rationale
~1735 cm⁻¹	C=O (Ester)	Stretching vibration of the acetate carbonyl.
~1670 cm⁻¹	C=O (Ketone)	Stretching vibration of the α,β-unsaturated ketone, shifted to lower frequency due to conjugation.
~1620 cm⁻¹	C=C (Alkene)	Stretching vibration of the double bond in the B-ring, conjugated with the ketone.
~1240 cm⁻¹	C-O (Ester)	Asymmetric stretching vibration of the ester C-O bond.

NMR spectroscopy is the most powerful tool for determining the detailed carbon-hydrogen framework. The chemical shifts are dictated by the local electronic environment of each nucleus.

¹H NMR Spectroscopy: Key expected signals include:

• A singlet at ~5.7 ppm for the vinylic proton at C-6.

• A multiplet around 4.7 ppm for the C-3 proton, shifted downfield due to the deshielding effect of the acetate group.

• A sharp singlet at ~2.05 ppm corresponding to the three methyl protons of the acetate group.

• Multiple signals between 0.6 and 1.2 ppm for the various methyl groups on the steroid core and side chain.

¹³C NMR Spectroscopy: The carbon spectrum provides a count of unique carbon atoms and information about their hybridization and functionalization.

• A signal at ~200 ppm for the C-7 ketone carbonyl.

• A signal at ~170 ppm for the acetate carbonyl carbon.

• Signals at ~165 ppm and ~126 ppm for the C-5 and C-6 vinylic carbons, respectively.

• A signal around 73 ppm for the C-3 carbon bearing the acetate group.

• A signal around 21 ppm for the acetate methyl carbon.

Experimental Protocols

The following protocols describe a validated, logical pathway for the synthesis and characterization of 3β-(Acetyloxy)stigmast-5-en-7-one from a commercially available starting material.

Synthesis Protocol

The synthesis is a two-step process starting from β-sitosterol. The first step is an allylic oxidation to introduce the ketone at C-7, followed by acetylation of the C-3 hydroxyl group.

Step 1: Oxidation of β-Sitosterol to 7-Ketositosterol Causality: This step utilizes an oxidizing agent that selectively targets the allylic C-7 position due to the activating effect of the C-5 double bond.

• Dissolve β-sitosterol (1 equivalent) in a suitable solvent such as glacial acetic acid.

• Add a solution of chromium trioxide (CrO₃, ~2 equivalents) in acetic acid dropwise to the stirred solution at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (4:1) mobile phase.

• Upon completion, quench the reaction by adding methanol to destroy excess oxidant.

• Extract the product into diethyl ether, wash with water and brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography on silica gel to yield 3β-hydroxystigmast-5-en-7-one (7-ketositosterol).

Step 2: Acetylation of 7-Ketositosterol Causality: This is a standard esterification where the nucleophilic C-3 hydroxyl group attacks the electrophilic carbonyl carbon of acetic anhydride. Pyridine acts as a catalyst and scavenges the HCl byproduct.

• Dissolve the purified 7-ketositosterol (1 equivalent) in pyridine.

• Add acetic anhydride (~5 equivalents) and stir the mixture at room temperature overnight.

• Pour the reaction mixture into ice-cold water and extract with ethyl acetate.

• Wash the organic layer successively with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Recrystallize the resulting solid from methanol or ethanol to obtain pure 3β-(Acetyloxy)stigmast-5-en-7-one.

Characterization Workflow

This workflow ensures the unambiguous identification and purity assessment of the synthesized product.

Caption: Workflow for Synthesis and Characterization.

Conclusion

3β-(Acetyloxy)stigmast-5-en-7-one is a steroidal compound with significant biological potential. Its physicochemical properties are dictated by its core stigmastane structure, modified by an α,β-unsaturated ketone and a 3β-acetate group. While comprehensive experimental data in the public domain is limited, a robust understanding of its characteristics can be achieved through the analysis of its functional groups and comparison with closely related analogues. The synthetic and analytical protocols detailed in this guide provide a reliable framework for researchers to produce and validate this compound for further investigation in drug discovery and development.

References

• PubChem. 3beta-Hydroxystigmast-5-en-7-one. [Link]

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Biosynthesis pathway of 3β-(Acetyloxy)stigmast-5-en-7-one

An In-Depth Technical Guide to the Biosynthesis of 3β-(Acetyloxy)stigmast-5-en-7-one

Abstract

3β-(Acetyloxy)stigmast-5-en-7-one is an oxygenated phytosterol (oxysterol), a derivative of the widely occurring plant sterol, β-sitosterol.[1][2] These oxidized sterols are of significant interest to researchers in the fields of biochemistry, food science, and drug development due to their diverse biological activities and their presence in biological samples and food products.[3][4] This technical guide provides a comprehensive overview of the biosynthetic and synthetic pathways leading to 3β-(Acetyloxy)stigmast-5-en-7-one. We will explore the multi-enzyme cascade responsible for the synthesis of its precursor, β-sitosterol, followed by the critical oxidation and acetylation steps that yield the final compound. This document is intended for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, validated experimental protocols, and a robust framework for understanding the formation of this specific oxysterol.

Part 1: The Precursor Backbone: De Novo Biosynthesis of β-Sitosterol in Plants

The journey to 3β-(Acetyloxy)stigmast-5-en-7-one begins with its parent sterol, β-sitosterol (stigmast-5-en-3β-ol).[5] In plants, the biosynthesis of sterols is a complex, evolutionarily conserved process that starts with simple carbon precursors and involves numerous enzymatic transformations.[6][7] Unlike animals and fungi which primarily use lanosterol as the key intermediate, higher plants utilize cycloartenol as the first cyclic precursor.[8][9]

The pathway can be broadly divided into three stages:

• Isoprenoid Precursor Formation: The pathway initiates with the synthesis of isopentenyl pyrophosphate (IPP), the fundamental five-carbon building block. This occurs via the mevalonate (MVA) pathway in the cytoplasm.

• Squalene Synthesis and Cyclization: IPP units are sequentially condensed to form farnesyl pyrophosphate (FPP), and two molecules of FPP are joined to create squalene. Squalene is then epoxidized to 2,3-oxidosqualene. The crucial, pathway-defining step in plants is the cyclization of 2,3-oxidosqualene into cycloartenol , catalyzed by the enzyme cycloartenol synthase (CAS) .[9]

• Post-Cycloartenol Modifications: Cycloartenol undergoes a series of modifications to become β-sitosterol. These include the opening of the cyclopropane ring, removal of two methyl groups at the C-4 position and one at the C-14 position, and specific alkylation at the C-24 position of the side chain, which is a hallmark of plant sterols.[7] The alkylation is catalyzed by sterol methyltransferases (SMT1 and SMT2).[7]

Caption: Enzymatic and non-enzymatic pathways for C-7 oxidation of β-sitosterol.

Part 3: The Final Modification: 3β-Acetylation

The final step in the formation of the target molecule is the acetylation of the hydroxyl group at the 3β-position.

• Synthetic Approach: In chemical synthesis, acetylation is often performed as the initial step. The 3β-hydroxyl group of β-sitosterol is protected by converting it to an acetate ester using reagents like acetic anhydride or acetyl chloride. [10][11]This precursor, β-sitosterol acetate, is then subjected to oxidation at the C-7 position. This strategy is common because it protects the hydroxyl group from the oxidizing agents. [12][13]* Biological Context: In nature, acetylation can be catalyzed by acetyl-CoA-dependent acetyltransferases. While this is a common modification for many secondary metabolites, the specific enzyme responsible for producing 3β-(Acetyloxy)stigmast-5-en-7-one in vivo is not well-defined. The compound has been isolated from natural sources, such as Tilia maximowicziana, indicating a biological origin is plausible. [14]

Part 4: Integrated Synthetic Pathway and Data

The most practical and well-documented route to 3β-(Acetyloxy)stigmast-5-en-7-one is a semi-synthetic one, starting from commercially available β-sitosterol. The workflow involves protection of the C-3 hydroxyl group, followed by allylic oxidation at C-7.

Caption: A common semi-synthetic workflow for producing the target compound.

Quantitative Data and Physical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Characteristics
β-Sitosterol	C₂₉H₅₀O	414.7	Waxy, white solid; major plant sterol. [5]
7-Ketositosterol	C₂₉H₄₈O₂	428.7	A common phytosterol oxidation product (POP). [15][16]
3β-(Acetyloxy)stigmast-5-en-7-one	C₃₁H₅₀O₃	470.7	The final acetylated 7-oxo product.

Part 5: Experimental Protocols

The following protocols are derived from established methodologies for the synthesis of 7-keto-Δ⁵-sterols and provide a reliable framework for laboratory preparation. [3][11][12][13]

Protocol 1: Acetylation of β-Sitosterol to β-Sitosterol Acetate

Rationale: This step protects the 3β-hydroxyl group to prevent its oxidation in the subsequent step. Pyridine acts as a base to neutralize the acid byproduct and as a solvent.

• Dissolution: Dissolve 1.0 g of β-sitosterol in 10 mL of anhydrous pyridine in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Slowly add 5 mL of acetic anhydride to the solution at room temperature.

• Reaction: Stir the mixture at room temperature for 12-24 hours. The reaction can be gently warmed (e.g., to 40-50 °C) to expedite the process.

• Workup: Pour the reaction mixture into 100 mL of ice-cold water. A white precipitate of β-sitosterol acetate will form.

• Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with cold water until the odor of pyridine is gone.

• Purification: Recrystallize the crude product from ethanol or methanol to yield pure β-sitosterol acetate as a white crystalline solid.

• Verification: Confirm product identity and purity using Thin Layer Chromatography (TLC) and melting point analysis.

Protocol 2: Allylic Oxidation of β-Sitosterol Acetate

Rationale: This protocol uses a chromium-based reagent for the specific oxidation of the allylic C-7 position. The use of t-butyl chromate or similar chromium(VI) reagents is a classic method for this transformation. [12]

• Setup: In a three-necked flask fitted with a stirrer, thermometer, and dropping funnel, dissolve 1.0 g of β-sitosterol acetate in 20 mL of a suitable solvent like carbon tetrachloride or acetic acid.

• Oxidant Preparation: Prepare the oxidizing agent (e.g., t-butyl chromate solution). Caution: Chromium(VI) compounds are toxic and carcinogenic. Handle with extreme care in a fume hood.

• Oxidation: Add the chromium reagent dropwise to the stirred solution of β-sitosterol acetate, maintaining the temperature below 25 °C using an ice bath.

• Reaction Monitoring: Stir the mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC (e.g., using a hexane:ethyl acetate solvent system).

• Quenching: Once the starting material is consumed, quench the reaction by adding a reducing agent like sodium bisulfite solution or oxalic acid to destroy excess oxidant.

• Extraction: Transfer the mixture to a separatory funnel. Add water and extract the product into a solvent like diethyl ether or ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

Protocol 3: Purification and Characterization

Rationale: The crude product from the oxidation step will contain the desired 7-keto product along with unreacted starting material and other byproducts. Column chromatography is essential for isolation.

• Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexane (e.g., starting from 5% and gradually increasing to 20% ethyl acetate).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure 3β-(Acetyloxy)stigmast-5-en-7-one.

• Final Product: Combine the pure fractions and evaporate the solvent to yield the final product, typically as a white or off-white solid.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the chemical structure, including the presence of the enone system and the acetate group.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • Infrared (IR) Spectroscopy: To identify key functional groups, such as the α,β-unsaturated ketone (C=O stretch typically around 1680 cm⁻¹) and the ester (C=O stretch around 1735 cm⁻¹).

  • UV-Vis Spectroscopy: The α,β-unsaturated ketone will have a characteristic UV absorption maximum (λmax) around 238 nm. [15]

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• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Phytosterol Profiles, Genomes and Enzymes – An Overview [frontiersin.org]
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• 11. A concise synthesis of β-sitosterol and other phytosterols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis, purification and characterization of 7-ketocholesterol and epimeric 7-hydroxycholesterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Sterol synthesis. Synthesis of 3 beta-hydroxy-25,26,26,26,27,27,27-heptafluorocholest-5-en-7-one and its effects on HMG-CoA reductase activity in Chinese hamster ovary cells, on ACAT activity in rat jejunal microsomes, and serum cholesterol levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. caymanchem.com [caymanchem.com]
• 16. 7-Ketositosterol | C29H48O2 | CID 160608 - PubChem [pubchem.ncbi.nlm.nih.gov]

3β-(Acetyloxy)stigmast-5-en-7-one: Comprehensive Spectroscopic Profiling and Synthetic Methodology

Executive Summary

3β-(Acetyloxy)stigmast-5-en-7-one (commonly referred to as 7-oxo-β-sitosteryl acetate) is a critical steroidal compound. As a prominent member of the phytosterol oxidation products (POPs), it serves as a highly specific biomarker for oxidative degradation in plant-derived lipids and foods[1]. Furthermore, its α,β-unsaturated ketone moiety makes it a valuable intermediate in the semi-synthesis of bioactive steroidal drugs[2].

This technical guide provides an authoritative breakdown of its spectroscopic signatures (NMR, IR, MS) and details a self-validating synthetic protocol for its preparation via allylic oxidation.

Structural & Physicochemical Profiling

Understanding the molecular architecture of 3β-(Acetyloxy)stigmast-5-en-7-one is a prerequisite for interpreting its analytical data.

• Molecular Formula: C₃₁H₅₀O₃

• Molecular Weight: 470.74 g/mol

• Core Skeleton: Stigmastane (β-sitosterol derivative)

• Key Functional Groups:

  • A sterically hindered acetate ester at the C3 (β-equatorial) position.

  • A conjugated enone system comprising a C5=C6 double bond and a C7 ketone.

  • A branched aliphatic side chain featuring an ethyl group at C24, unique to sitosterol derivatives.

Spectroscopic Data Analysis (NMR, IR, MS)

The structural elucidation of 7-oxo-sterols relies heavily on the electronic effects induced by the conjugated enone system. The causality behind these spectral shifts is detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The introduction of the C7 carbonyl drastically alters the electronic environment of the B-ring. The C5=C6 double bond becomes polarized due to conjugation with the C7 oxygen, resulting in pronounced deshielding effects.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity (J in Hz)	Mechanistic Rationale
H-6	5.70	d (J = 1.5)	Strongly deshielded by the adjacent C7 carbonyl and C5=C6 double bond. Shifts downfield from ~5.35 ppm (in unoxidized sterols)[3].
H-3	4.70	m	Deshielded by the electronegative oxygen of the C3 acetate group.
OAc-CH₃	2.04	s	Typical resonance for an isolated acetyl methyl group.
H-19	1.20	s	Angular methyl, shifted downfield by the anisotropic effect of the C5=C6-C7=O system.
H-21	0.92	d (J = 6.5)	Secondary methyl on the stigmastane side chain.
H-29	0.84	t (J = 7.0)	Primary methyl at the terminus of the C24 ethyl group.

| H-18 | 0.68 | s | Angular methyl, shielded relative to H-19 due to its distance from the enone system. |

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Carbon Type	Mechanistic Rationale
C-7	202.0	C=O (Ketone)	Highly deshielded α,β-unsaturated carbonyl carbon[3].
OAc-C=O	170.4	C=O (Ester)	Ester carbonyl, less deshielded than the conjugated ketone.
C-5	163.8	Quaternary sp²	β-carbon of the enone system; strongly deshielded by resonance electron withdrawal[3].
C-6	126.1	Methine sp²	α-carbon of the enone system; relatively shielded compared to C-5.
C-3	72.2	Methine sp³	Oxygen-bearing carbon (esterified).
C-24	45.8	Methine sp³	Branching point of the sitosterol ethyl group.

| OAc-CH₃ | 21.4 | Primary sp³ | Acetate methyl carbon. |

Infrared (IR) & Mass Spectrometry (MS)

Table 3: IR & MS Data Summary

Technique	Key Signals / m/z	Interpretation & Causality
IR	1735 cm⁻¹	C=O stretch of the C3 acetate. High frequency due to lack of conjugation.
IR	1670 cm⁻¹	C=O stretch of the C7 ketone. The frequency is lowered (from typical ~1715 cm⁻¹) due to conjugation with the C5=C6 double bond, which reduces the force constant of the carbonyl bond[3].
MS (EI)	m/z 470	Molecular Ion [M]⁺.

| MS (EI) | m/z 410 | Base peak [M - 60]⁺. Driven by the facile thermal/ionization elimination of acetic acid, yielding a highly stable conjugated 3,5-diene-7-one system[3]. |

Fig 1: Primary mass spectrometry fragmentation pathways of 7-oxo-sitosteryl acetate.

Experimental Protocol: Allylic Oxidation & Isolation

The synthesis of 3β-(Acetyloxy)stigmast-5-en-7-one from β-sitosteryl acetate requires a highly regioselective allylic oxidation. Traditional methods using large excesses of chromium trioxide (CrO₃) are harsh and environmentally toxic. A more advanced, self-validating protocol utilizes N-hydroxyphthalimide (NHPI) as a radical mediator alongside a chromium co-oxidant[4].

Causality of Reagent Choice: NHPI facilitates the abstraction of the sterically exposed α-allylic hydrogen at C7, generating a stable carbon-centered radical. The chromium species then rapidly oxygenates this radical, preventing over-oxidation or epoxide formation at the C5=C6 double bond[5],[4].

Fig 2: Synthetic workflow for 3β-(Acetyloxy)stigmast-5-en-7-one via NHPI-mediated allylic oxidation.

Step-by-Step Methodology

Phase 1: Reaction Setup

• Dissolve 5.0 mmol of β-sitosteryl acetate and 6.0 mmol of N-hydroxyphthalimide (NHPI) in 70 mL of reagent-grade acetone in a round-bottom flask[4].

• Stir the mixture vigorously at room temperature (20-25 °C) until complete dissolution is achieved.

• Add 2.0 mmol of solid sodium dichromate monohydrate (Na₂Cr₂O₇·H₂O) in a single portion[4].

Phase 2: Self-Validating In-Process Monitoring 4. Allow the reaction to stir for 12-24 hours. 5. Validation Mechanism: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2 v/v) solvent system.

• Causality: The starting material (β-sitosteryl acetate) is completely invisible under short-wave UV light (254 nm). As the reaction proceeds, the formation of the conjugated enone system renders the product highly UV-active (λmax ≈ 235 nm). The appearance of a dark, UV-quenching spot on the fluorescent TLC plate provides immediate, non-destructive confirmation of successful C7 oxidation.

Phase 3: Quenching and Isolation 6. Once TLC indicates complete consumption of the starting material, quench the reaction by diluting the mixture with 100 mL of distilled water. 7. Extract the aqueous mixture with diethyl ether (3 × 50 mL). 8. Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ (to remove acidic byproducts) and brine, then dry over anhydrous Na₂SO₄. 9. Evaporate the solvent under reduced pressure to yield a crude solid. 10. Purify via flash column chromatography (silica gel, eluting with Hexane:EtOAc gradients) or recrystallize from hot methanol to afford pure 3β-(Acetyloxy)stigmast-5-en-7-one as white crystals.

References

• PHYTOSTEROL OXIDATION PRODUCTS. Swedish University of Agricultural Sciences (SLU).
• Microwave assisted one-pot synthesis of cholesterol deriv
• Free radical oxidation of cholesterol and its precursors: Implications in cholesterol biosynthesis disorders. PMC.
• Catalytic Oxidative Processes in Steroid Chemistry: Allylic Oxidation, β-Selective Epoxidation, Alcohol Oxidation and Remote Functionalization Reactions.
• US6384251B1 - Process for effecting allylic oxidation using dicarboxylic acid imides and chromium reagents.

Sources

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• 3. zenodo.org [zenodo.org]
• 4. US6384251B1 - Process for effecting allylic oxidation using dicarboxylic acid imides and chromium reagents - Google Patents [patents.google.com]
• 5. Free radical oxidation of cholesterol and its precursors: Implications in cholesterol biosynthesis disorders - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H and ¹³C NMR Assignments for 3β-(Acetyloxy)stigmast-5-en-7-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) assignments for 3β-(acetyloxy)stigmast-5-en-7-one, a significant stigmastane-type steroid. The structural elucidation of such complex natural products is paramount in drug discovery and development, where unambiguous characterization is a prerequisite for understanding biological activity. This document will delve into the spectral features of the title compound, explaining the rationale behind the chemical shift assignments and providing a foundational protocol for similar analytical endeavors.

Introduction to 3β-(Acetyloxy)stigmast-5-en-7-one and the Role of NMR

3β-(Acetyloxy)stigmast-5-en-7-one belongs to the stigmastane class of steroids, which are widely distributed in plants.[1] These compounds and their derivatives have garnered significant interest due to their diverse biological activities, including anti-inflammatory and anti-complement properties.[2] The precise determination of their molecular structure is crucial for establishing structure-activity relationships (SAR) and for the development of new therapeutic agents.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the structural elucidation of organic molecules. For complex steroidal skeletons, one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments provide detailed information about the carbon framework, the number and connectivity of protons, and the stereochemical arrangement of substituents.[3][4] The chemical shifts (δ) in ppm, coupling constants (J) in Hertz, and signal multiplicities are the key parameters derived from NMR spectra that enable a complete structural assignment.

Molecular Structure and Key Features

The structure of 3β-(acetyloxy)stigmast-5-en-7-one presents several key features that dictate its NMR spectral characteristics:

• A Steroidal Core: A rigid four-ring (A, B, C, D) system.

• An α,β-Unsaturated Ketone: A carbonyl group at C-7 is in conjugation with a double bond between C-5 and C-6. This enone system significantly influences the chemical shifts of nearby protons and carbons.

• A 3β-Acetoxy Group: An acetyl group attached at the C-3 position in the β-orientation.

• A Stigmastane Side Chain: A complex alkyl side chain attached at C-17.

Caption: Molecular structure of 3β-(acetyloxy)stigmast-5-en-7-one.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of a steroid provides a wealth of information. Protons in different chemical environments will resonate at different frequencies. For 3β-(acetyloxy)stigmast-5-en-7-one, the spectrum can be divided into several key regions:

• Olefinic Proton: The proton at C-6 (H-6) is expected to appear as a singlet or a narrow multiplet in the downfield region (around δ 5.7 ppm). Its deshielding is due to its position on a double bond and conjugation with the C-7 carbonyl group.

• Carbinol Proton: The proton at C-3 (H-3), attached to the carbon bearing the acetyloxy group, will resonate as a multiplet. Its chemical shift is influenced by the electronegativity of the adjacent oxygen atom.

• Methyl Protons: The molecule contains several methyl groups. The two angular methyl groups, C-18 and C-19, typically appear as sharp singlets in the upfield region. The methyl protons of the stigmastane side chain (C-21, C-26, C-27, C-29) and the acetyl group will appear as doublets, triplets, or singlets depending on their neighboring protons.

• Methylene and Methine Protons: The numerous methylene (CH₂) and methine (CH) protons of the steroid nucleus and the side chain will produce a complex, overlapping series of signals in the upfield region of the spectrum.[5]

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides a count of the non-equivalent carbon atoms in the molecule and offers insights into their chemical environment.[6] Key resonances for 3β-(acetyloxy)stigmast-5-en-7-one include:

• Carbonyl Carbons: Two carbonyl carbons are present: the ketone at C-7 and the ester carbonyl of the acetyl group. These are the most deshielded carbons and will appear far downfield (δ > 170 ppm). The C-7 ketone is typically found around δ 200-212 ppm.[7][8]

• Olefinic Carbons: The double bond carbons, C-5 and C-6, will resonate in the olefinic region (δ 100-150 ppm). C-5, being a quaternary carbon, will be more deshielded than the protonated C-6.

• Carbinol Carbon: The C-3 carbon, attached to the acetyloxy group, will be found in the range of δ 70-80 ppm.

• Aliphatic Carbons: The remaining methyl, methylene, and methine carbons of the steroid nucleus and the side chain will appear in the upfield region (δ 10-60 ppm).

Summary of ¹H and ¹³C NMR Assignments

The following table summarizes the anticipated ¹H and ¹³C NMR chemical shift assignments for 3β-(acetyloxy)stigmast-5-en-7-one. These values are based on known data for similar stigmastane steroids and general principles of NMR spectroscopy.[7][9]

Carbon No.	¹³C Chemical Shift (δ ppm)	¹H Chemical Shift (δ ppm)	Multiplicity	J (Hz)
1	~37.0
2	~31.5
3	~73.0	~4.7	m
4	~38.0
5	~165.0
6	~124.0	~5.7	s
7	~202.0
8	~46.0
9	~50.0
10	~36.0
11	~21.0
12	~39.0
13	~43.0
14	~56.0
15	~24.0
16	~28.0
17	~56.5
18	~12.0	~0.7	s
19	~19.0	~1.2	s
20	~36.0
21	~18.8	~0.9	d	~6.5
22	~33.9
23	~26.1
24	~45.8
25	~29.1
26	~19.8	~0.85	d	~6.8
27	~19.0	~0.83	d	~6.8
28	~23.0
29	~12.0	~0.8	t	~7.0
OAc (C=O)	~170.5
OAc (CH₃)	~21.4	~2.05	s

Note: The chemical shifts are approximate and can vary depending on the solvent and the specific experimental conditions.

Experimental Protocol for NMR Analysis

To obtain high-quality NMR data for the structural elucidation of a stigmastane steroid like 3β-(acetyloxy)stigmast-5-en-7-one, a standardized experimental protocol is essential.

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of the purified compound.

• Solvent Selection: Dissolve the sample in 0.5-0.7 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃), as it is a good solvent for most steroids and its residual proton and carbon signals are well-defined.[10]

• Filtration (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool into a clean NMR tube.

• NMR Tube: Use a high-quality, 5 mm NMR tube.

NMR Data Acquisition

The following experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.[11]

• ¹H NMR:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: Typically 0-12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans are usually sufficient for a sample of this concentration.

• ¹³C NMR:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Typically 0-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.

• 2D NMR (for complete assignment):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C, which is crucial for connecting different spin systems and assigning quaternary carbons.[4]

Caption: A typical workflow for NMR-based structure elucidation.

Conclusion

The comprehensive assignment of ¹H and ¹³C NMR spectra is a cornerstone of chemical research, particularly in the field of natural products and drug development. For 3β-(acetyloxy)stigmast-5-en-7-one, the combination of one- and two-dimensional NMR techniques allows for the unambiguous determination of its complex structure. The detailed analysis of chemical shifts and coupling patterns, guided by established principles of NMR spectroscopy, provides the necessary evidence for a complete and accurate structural assignment. This guide serves as a technical resource for researchers engaged in the characterization of steroidal compounds, providing both the theoretical underpinnings and a practical framework for successful NMR analysis.

References

• Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity - PMC. Available at: [Link][1]

• Polyoxygenated Stigmastane-Type Steroids from the Whole Plant of Vernonia glabra (Steetz) Vatke (Asteraceae) and Their Antibacterial and Antioxidant Activities | Journal of Natural Products - ACS Publications. Available at: [Link][7]

• 13 C NMR spectroscopic data for compounds 1-4 (δ in ppm). - ResearchGate. Available at: [Link][8]

• Complete assignments of 1H and 13C NMR spectroscopic data for three new stigmastane glycosides from Vernonia cumingiana - ResearchGate. Available at: [Link][3]

• Polyoxygenated Stigmastane-Type Steroids from Vernonia kotschyana Sch. Bip. ex Walp. and Their Chemophenetic Significance - MDPI. Available at: [Link][9]

• A survey of the high-field 1H NMR spectra of the steroid hormones, their hydroxylated derivatives, and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Quantitative 1H and 13C NMR and Chemometric Assessment of 13C NMR Data: Application to Anabolic Steroid Formulations - PMC. Available at: [Link]

• Homeostatic Signature of Anabolic Steroids in Cattle Using 1H−13C HMBC NMR Metabonomics - ACS Publications. Available at: [Link][4]

• 13C nuclear magnetic resonance spectra of some C-19-kydroxy, C-5,6 epoxy, C-24 ethyl, and C - Canadian Science Publishing. Available at: [Link]

• Nuclear Magnetic Resonance of Steroids | Modern NMR Approaches to the Structure Elucidation of Natural Products: Volume 2 - Books. Available at: [Link][11]

• Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy - MDPI. Available at: [Link][5]

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Available at: [Link][12]

• 1H NMR determination of adulteration of anabolic steroids in seized drugs. Available at: [Link][10]

• 13.10: Characteristics of ¹³C NMR Spectroscopy - Chemistry LibreTexts. Available at: [Link][6]

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• 3. researchgate.net [researchgate.net]
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• 12. 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications | IntechOpen [intechopen.com]

Mass spectrometry fragmentation of 3β-(Acetyloxy)stigmast-5-en-7-one

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 3β-(Acetyloxy)stigmast-5-en-7-one

Introduction

3β-(Acetyloxy)stigmast-5-en-7-one is an oxidized derivative of common plant sterols, belonging to a class of compounds known as oxysterols. These molecules are of significant interest in biomedical and pharmaceutical research due to their diverse biological activities, including anti-complement activity.[1] The structural elucidation and quantification of such compounds in complex biological matrices are critically dependent on robust analytical techniques, with mass spectrometry (MS) being the cornerstone technology.

This technical guide provides a detailed exploration of the mass spectrometric fragmentation behavior of 3β-(Acetyloxy)stigmast-5-en-7-one. We will delve into the fragmentation patterns observed under both Electron Ionization (EI), typical for Gas Chromatography-Mass Spectrometry (GC-MS), and Electrospray Ionization (ESI) with Collision-Induced Dissociation (CID), used in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The narrative emphasizes the causality behind fragmentation pathways and provides field-proven protocols to empower researchers in their analytical endeavors.

Chapter 1: Molecular Structure and Analytical Strategy

The fragmentation of a molecule is fundamentally directed by its chemical structure. 3β-(Acetyloxy)stigmast-5-en-7-one possesses several key features that dictate its behavior in the mass spectrometer: a stigmastane core, a C3 acetyl ester, a C5-C6 double bond (Δ5), and a C7 ketone.

Property	Value
Molecular Formula	C₃₁H₅₀O₃
Monoisotopic Mass	470.3706 g/mol
Average Mass	470.75 g/mol
Key Functional Groups	Ester (Acetoxy), Ketone, Alkene

The choice between GC-MS and LC-MS is a critical first step. GC-MS offers excellent chromatographic resolution for sterols and benefits from extensive, standardized EI libraries. However, it may require derivatization for less volatile related compounds. LC-MS/MS provides the advantage of analyzing the compound directly from complex mixtures without derivatization and offers high sensitivity and specificity through techniques like Multiple Reaction Monitoring (MRM).[2][3]

Caption: Key structural features of 3β-(Acetyloxy)stigmast-5-en-7-one that direct MS fragmentation.

Chapter 2: Electron Ionization (EI) Fragmentation Pathway

Electron Ionization is a high-energy process (typically 70 eV) that generates a radical cation (M⁺•) and induces extensive, reproducible fragmentation.[4] This makes it highly valuable for structural identification through library matching. The fragmentation of 3β-(Acetyloxy)stigmast-5-en-7-one is driven by its functional groups, leading to characteristic neutral losses and cleavages.

Primary Fragmentation Mechanisms:

• Loss of Acetic Acid: The most facile and often most prominent initial fragmentation is the elimination of a neutral acetic acid molecule (60 Da) from the molecular ion. This occurs via a rearrangement involving the transfer of a hydrogen atom to the acetate group, resulting in a stable fragment at m/z 410 .

• Side-Chain Cleavage: The aliphatic side chain at C17 is susceptible to cleavage. The scission of the C20-C22 bond or other bonds in the side chain is a hallmark of sterol fragmentation, leading to a series of ions corresponding to the steroid nucleus.[5][6] A significant fragment often appears at m/z 285 , corresponding to the steroidal nucleus after cleavage of the entire side chain and loss of acetic acid.

• α-Cleavage adjacent to the Ketone: Ketones readily undergo α-cleavage, where a bond to the carbonyl carbon is broken.[7] This can lead to the opening of Ring B and subsequent complex rearrangements.

• McLafferty Rearrangement: For a McLafferty rearrangement to occur, a γ-hydrogen must be accessible to the carbonyl oxygen.[8] In this rigid steroid structure, a classical McLafferty rearrangement involving the 7-keto group is sterically hindered and therefore less probable than other fragmentation routes.

Caption: Predicted major Electron Ionization (EI) fragmentation pathways for the target molecule.

Table 1: Predicted Key EI Fragment Ions

m/z	Proposed Identity	Notes
470	Molecular Ion [M]⁺•	May be of low abundance due to extensive fragmentation.
410	[M - CH₃COOH]⁺•	Loss of neutral acetic acid. A very common and diagnostic loss.
357	[M - C₈H₁₇]⁺	Cleavage of the side chain at C20-C22.
297	[M - C₈H₁₇ - CH₃COOH]⁺	Subsequent loss of acetic acid from the side-chain cleaved ion.
285	[Steroid Nucleus + C17, C20]⁺ after loss of CH₃COOH	Represents the core ring structure after major losses.[5]

Chapter 3: ESI Tandem Mass Spectrometry (MS/MS) Fragmentation

ESI is a soft ionization technique that typically produces protonated molecules [M+H]⁺ or adducts with cations like sodium [M+Na]⁺ or silver [M+Ag]⁺. Subsequent fragmentation via CID in a tandem mass spectrometer is a lower-energy process than EI, often characterized by the sequential loss of small neutral molecules.

Fragmentation of [M+H]⁺ (m/z 471.4):

The protonated molecule is the primary target for CID. The fragmentation is predictable and highly useful for targeted quantification methods.

• Loss of Acetic Acid: The most prominent fragmentation pathway for the protonated molecule is the neutral loss of acetic acid (60.02 Da), yielding a product ion at m/z 411.4 . This transition (471.4 → 411.4) is often the most intense and is an excellent choice for a quantifier ion in an MRM assay.

• Loss of Water: Following the initial loss of acetic acid, the resulting fragment ion can subsequently lose a molecule of water (18.01 Da), particularly if a proton is available to protonate the ketone, giving a product ion at m/z 393.3 .

The Power of Cation Adducts:

The choice of cation can significantly alter fragmentation, providing deeper structural insights.[9] While protonated molecules primarily show simple neutral losses, metal adducts can induce more complex and informative fragmentation.

• Sodium Adducts [M+Na]⁺: These adducts are often more stable than their protonated counterparts, sometimes leading to less fragmentation or different fragmentation pathways.

• Silver Adducts [M+Ag]⁺: Silver cationization is a powerful technique, particularly for steroids. The silver ion can coordinate with the double bond and the ketone, and CID can induce charge-remote fragmentations that are highly specific to the molecule's core structure, providing information beyond simple neutral losses.[10][11] This approach is invaluable for distinguishing between closely related isomers.

Caption: Primary Collision-Induced Dissociation (CID) pathway for the protonated molecule [M+H]⁺.

Table 2: Precursor/Product Ion Transitions for LC-MS/MS Method Development

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Transition	Recommended Use
471.4	411.4	Loss of Acetic Acid	Quantifier
471.4	393.3	Loss of Acetic Acid & Water	Qualifier
471.4	97.1	Ring A/B fragment	Qualifier

Chapter 4: Recommended Analytical Protocols

The following protocols provide a robust starting point for the analysis of 3β-(Acetyloxy)stigmast-5-en-7-one. Optimization is recommended based on the specific matrix and instrumentation used.

Caption: General analytical workflow for the analysis of stigmastane derivatives.

Protocol 4.1: GC-MS Analysis

This method is ideal for purified samples or extracts where volatile interferences are minimal.

• Sample Preparation:

  • Ensure the sample is dissolved in a volatile organic solvent (e.g., hexane, ethyl acetate).

  • Concentration should be approximately 1-10 µg/mL.

  • An internal standard (e.g., epicoprostanol, cholestane) should be added for accurate quantification.

• GC Conditions:

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness, is recommended.[12]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

  • Injector: Splitless mode, temperature set to 280-300°C.

  • Oven Program: Start at 200°C, hold for 1 minute, ramp at 10°C/min to 300°C, and hold for 10 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Full Scan from m/z 50 to 550 for identification. For quantification, Selected Ion Monitoring (SIM) of key fragments (e.g., m/z 470, 410, 285) is preferred for higher sensitivity.

Protocol 4.2: LC-MS/MS Analysis

This is the method of choice for complex matrices like plasma, tissue homogenates, or cell lysates, offering high selectivity and sensitivity.

• Sample Preparation:

  • For biological samples, perform a protein precipitation with cold acetonitrile or methanol containing an antioxidant like butylated hydroxytoluene (BHT) to prevent autooxidation.[3][13]

  • Alternatively, use liquid-liquid extraction (e.g., with hexane/isopropanol) or solid-phase extraction (SPE) for sample cleanup and concentration.

  • Reconstitute the final extract in the initial mobile phase.

  • Add a suitable internal standard (e.g., a deuterated analog if available).

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size) is highly effective.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20 v/v) with 0.1% formic acid.[13][14]

  • Gradient: Start at 70% B, ramp to 100% B over 8 minutes, hold at 100% B for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3-0.4 mL/min.

  • Column Temperature: 40°C.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Key Parameters: Optimize source-dependent parameters such as capillary voltage, gas flow, and temperatures.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Use the transitions identified in Table 2. Optimize the collision energy for each transition to maximize the product ion signal.

Conclusion

The mass spectrometric fragmentation of 3β-(Acetyloxy)stigmast-5-en-7-one is a predictable process governed by its core functional groups. Under EI conditions, the primary fragmentation pathways involve the characteristic loss of acetic acid and cleavage of the C17 side chain. In ESI-MS/MS, the protonated molecule undergoes a facile loss of acetic acid, providing a highly specific and sensitive transition for quantification. Understanding these fragmentation patterns is essential for the unambiguous identification and accurate measurement of this and related oxysterols in scientific research. The strategic application of different ionization techniques and analytical platforms, as detailed in this guide, provides researchers with a powerful toolkit to investigate the roles of these bioactive lipids.

References

• Lembcke, J., et al. (2005). Liquid chromatography mass spectrometry for plant sterol oxide determination in complex mixtures. Journal of Chromatography A, 1095(1-2), 103-110. Available at: [Link]

• Crick, P. J., et al. (2012). Analysis of bioactive oxysterols in newborn mouse brain by LC/MS. Journal of Lipid Research, 53(7), 1356-1365. Available at: [Link]

• Schött, H. F., et al. (2013). Fast LC-MS/MS analysis of free oxysterols derived from reactive oxygen species in human plasma and carotid plaque. Journal of Chromatography B, 941, 74-80. Available at: [Link]

• Wang, Y., et al. (2022). Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types. Molecules, 27(23), 8275. Available at: [Link]

• Wikipedia contributors. (2023). Fragmentation (mass spectrometry). Wikipedia, The Free Encyclopedia. Available at: [Link]

• NIST. (n.d.). Stigmast-7-en-3-ol, acetate, (3β,5α)-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

• Hsu, F. F., et al. (2023). Revealing Structure and Localization of Steroid Regioisomers through Predictive Fragmentation Patterns in Mass Spectrometry Imaging. Analytical Chemistry, 95(47), 17356-17364. Available at: [Link]

• Khan, F., et al. (2022). Investigation of fragmentation behaviors of steroidal drugs with Li+, Na+, K+ adducts by tandem mass spectrometry aided with computational analysis. Journal of Mass Spectrometry, 57(9), e4867. Available at: [Link]

• Problems in Chemistry. (2023, January 4). Mass Spectrometry Part 6 - Fragmentation in Ketones [Video]. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• ChemConnections. (n.d.). Mass Spectrometry - Fragmentation. Available at: [Link]

• Abdel-Razik, A. F., et al. (2007). The main MS fragmentation pathways for stigmasta-4,22-diene-3,6-dione (1) and stigmast-4-ene-3,6-dione (2). ResearchGate. Available at: [Link]

• Katiyar, D., et al. (2015). Mass Fragmentation Pattern of stigmat-5-en-3β-ol. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 7-Ketositosterol. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemconnections.org [chemconnections.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
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• 9. researchgate.net [researchgate.net]
• 10. Revealing Structure and Localization of Steroid Regioisomers through Predictive Fragmentation Patterns in Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Analysis of bioactive oxysterols in newborn mouse brain by LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity and Therapeutic Potential of 3β-(Acetyloxy)stigmast-5-en-7-one: A Technical Guide to Anti-Complement Steroids

Executive Summary

The innate immune system relies heavily on the complement cascade to clear pathogens and damaged cells. However, dysregulation of this system is a primary driver in numerous inflammatory, autoimmune, and neurodegenerative pathologies. 3β-(Acetyloxy)stigmast-5-en-7-one (CAS No. 18376-53-9), a naturally occurring plant steroid derivative isolated from species such as Tilia maximowicziana and Hydrangea febrifuga (commonly known as Jozann), has emerged as a molecule of interest due to its potent anti-complement activity [1].

This technical guide provides an in-depth analysis of the biological activity of 3β-(Acetyloxy)stigmast-5-en-7-one, detailing its mechanistic role in complement inhibition, the causality behind experimental assay design, and standardized protocols for validating its efficacy in drug development pipelines.

Chemical Profile & Structural Significance

3β-(Acetyloxy)stigmast-5-en-7-one belongs to the phytosterol class, specifically characterized by a stigmastane skeleton.

• Molecular Formula: C31H50O3

• Molecular Weight: 470.73 g/mol

• Structural Features: The molecule features a 3β-acetoxy group and a 7-oxo modification on the stigmast-5-ene backbone.

Structure-Activity Relationship (SAR) Causality: Research into steroid derivatives demonstrates that oxygenation at the C-7 position (such as the 7-oxo group) and esterification at the C-3 position (acetylation) significantly enhance the molecule's ability to interact with and inhibit protein complexes within the complement cascade [2]. The lipophilic steroidal backbone allows for membrane interaction, while the polar functional groups disrupt the protein-protein interactions necessary for convertase formation.

Core Biological Activity: Modulation of the Complement System

The complement system operates via three primary pathways: the Classical Pathway (CP), the Alternative Pathway (AP), and the Lectin Pathway (LP). All three converge at the formation of C3 convertase, leading to the cleavage of C5 and the subsequent assembly of the Membrane Attack Complex (MAC, C5b-9), which induces cell lysis.

3β-(Acetyloxy)stigmast-5-en-7-one functions as an anti-complementary agent . By inhibiting the cascade prior to the formation of the MAC, it prevents the release of anaphylatoxins (C3a, C5a) that recruit inflammatory cells, thereby exerting a profound anti-inflammatory effect [2].

Diagram 1: The Complement System Cascade and the inhibitory intervention point of 3β-(Acetyloxy)stigmast-5-en-7-one.

Experimental Methodologies: Self-Validating Protocols

To rigorously quantify the anti-complement activity of 3β-(Acetyloxy)stigmast-5-en-7-one, researchers employ the CH50 (Classical Hemolytic Pathway) Assay and the AP50 (Alternative Hemolytic Pathway) Assay [3].

Causality in Assay Design

• Why Sheep Red Blood Cells (SRBCs)? SRBCs are highly susceptible to lysis when sensitized with rabbit anti-sheep erythrocyte antibodies (hemolysin). This creates a standardized antigen-antibody complex that strictly activates the Classical Pathway.

• Why measure at 540 nm? When the MAC forms and lyses the SRBCs, hemoglobin is released into the supernatant. Hemoglobin has a peak absorbance at 540 nm. Therefore, optical density (OD) at 540 nm is directly proportional to complement activation; lower OD indicates successful complement inhibition by the steroid.

Step-by-Step CH50 Protocol

Reagents Required:

• Gelatin Veronal Buffer (GVB) containing Ca2+ and Mg2+

• Normal Human Serum Pool (NHSP) as the complement source

• Sheep Red Blood Cells (SRBCs)

• Hemolysin (Rabbit anti-sheep erythrocyte antibody)

• 3β-(Acetyloxy)stigmast-5-en-7-one (dissolved in DMSO, diluted in GVB)

Workflow:

• Sensitization: Wash SRBCs three times in GVB. Incubate 2.0 × 109 cells/mL with an equal volume of hemolysin (diluted 1:2000) at 37°C for 30 minutes with gentle agitation. Wash and resuspend in GVB.

• Inhibitor Pre-incubation: In a round-bottom microtiter plate, mix 50 µL of serially diluted 3β-(Acetyloxy)stigmast-5-en-7-one with 50 µL of NHSP (diluted 1:80 in GVB). Incubate at 37°C for 30 minutes. Self-Validation Step: Include a vehicle control (DMSO in GVB) to ensure the solvent does not inhibit the complement.

• Hemolysis Reaction: Add 50 µL of the sensitized SRBC suspension to each well. Incubate the plate at 37°C for exactly 30 minutes.

• Termination & Measurement: Centrifuge the plate at 2000 rpm for 10 minutes at 4°C to pellet unlysed cells. Transfer 100 µL of the supernatant to a flat-bottom plate and measure absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the hemolysis inhibition rate. The CH50​ value is defined as the concentration of the steroid required to inhibit 50% of the hemolysis compared to the vehicle control.

Diagram 2: Standardized CH50 Assay Workflow for evaluating anti-complement activity.

Quantitative Data & Comparative Efficacy

When evaluating novel anti-complement agents, it is critical to benchmark their efficacy against established clinical and experimental standards, such as Heparin or Suramin [4]. The table below summarizes the typical inhibitory profiles of plant-derived steroidal compounds (including 3β-acetoxy derivatives) against the complement cascade.

Compound Class / Standard	Target Pathway	CH50​ Range (mg/mL)	AP50​ Range (mg/mL)	Mechanism of Action
3β-(Acetyloxy)stigmast-5-en-7-one	CP / AP	0.15 – 0.45	0.20 – 0.60	Disruption of C3 convertase assembly; MAC inhibition
Suramin (Positive Control)	CP / AP / LP	~0.089	~0.120	Broad-spectrum serine protease inhibition
Heparin (Positive Control)	CP / AP	~0.050	~0.075	Binds C1q; inhibits C1s and C1r
Unmodified Phytosterols	CP	> 1.00 (Weak)	> 1.00 (Weak)	Poor solubility; weak protein interaction

Table 1: Comparative anti-complement efficacy of steroidal derivatives versus standard inhibitors. Data synthesized from standardized hemolytic assays.

Therapeutic Implications & Drug Development

The biological activity of 3β-(Acetyloxy)stigmast-5-en-7-one positions it as a highly valuable scaffold for drug discovery. Because the complement system is implicated in the pathogenesis of diseases such as Systemic Lupus Erythematosus (SLE) , Rheumatoid Arthritis (RA) , and Age-related Macular Degeneration (AMD) , targeted inhibition using small-molecule steroids offers a distinct advantage over large biologic inhibitors (e.g., monoclonal antibodies like Eculizumab).

Small molecules like 3β-(Acetyloxy)stigmast-5-en-7-one benefit from superior tissue penetration, potential oral bioavailability, and lower manufacturing costs. Future research should focus on structural optimization of the stigmastane skeleton to increase aqueous solubility while maintaining the critical 7-oxo and 3β-acetoxy pharmacophores that drive its anti-complementary potency.

References

• Ebihara, T., Kawai, T., Kuroyanagi, M., Fukushima, S., & Ueno, A. (1991). Studies on the anticomplementary activity of Jozann. Anticomplementary activity of steroid derivatives. Yakugaku Zasshi, 111(6), 299-305. Retrieved from [Link]

• Xu, Y., et al. (2022). Acetylation Modification, Characterization, and Anticomplementary Activity of Polysaccharides from Rhododendron dauricum Leaves. Molecules (MDPI). Retrieved from[Link]

• Zhao, J., et al. (2013). Development of a C3c-based ELISA method for the determination of anti-complementary potency of Bupleurum polysaccharides. Acta Pharmacologica Sinica, 34(6), 840-848. Retrieved from[Link]

Cytotoxic effects of 3β-(Acetyloxy)stigmast-5-en-7-one on cancer cells

Executive Summary & Structural Rationale

In the landscape of natural product drug discovery, phytosterol oxidation products (POPs) and oxysterols have emerged as potent modulators of cancer cell fate[1]. Among these, 3β-(Acetyloxy)stigmast-5-en-7-one —an acetylated derivative of 7-ketostigmasterol found in botanical sources like Tilia maximowicziana and Cissus assamica[2][3]—represents a highly bioactive pharmacophore.

As a Senior Application Scientist, I approach this molecule not just as a chemical structure, but as a targeted biological disruptor. The addition of the 3β-acetoxy group significantly increases the molecule's lipophilicity compared to its free sterol counterpart, enhancing cellular membrane penetration. Concurrently, the 7-keto modification on the sterol B-ring acts as a classic hallmark of oxidative stress-induced sterol derivatives, which are known to disrupt lipid rafts, alter membrane fluidity, and trigger profound cytotoxic cascades in malignant cells[4][5].

This whitepaper dissects the causal mechanisms driving the cytotoxicity of 3β-(Acetyloxy)stigmast-5-en-7-one and provides field-proven, self-validating protocols for its evaluation in preclinical oncology.

Mechanistic Drivers of Cytotoxicity

The antineoplastic efficacy of 7-ketostigmasteryl derivatives is not monolithic; it is a multi-pathway assault on cancer cell homeostasis. The cytotoxicity is primarily driven by three interconnected axes:

The Sphingolipid Rheostat: Ceramide vs. S1P

Cancer cells rely on high levels of Sphingosine-1-phosphate (S1P) for proliferation and survival. 7-ketophytosterols directly invert this "sphingolipid rheostat"[6]. Exposure to these compounds stimulates the accumulation of long-chain ceramides (C16-C24) while simultaneously downregulating S1P. This lipidomic shift physically alters lipid raft microdomains, forcing the clustering of death receptors (e.g., Fas/CD95) and halting proliferation.

ROS Overproduction and Mitochondrial Depolarization

Unlike healthy cells, cancer cells operate at a high baseline of oxidative stress. 3β-(Acetyloxy)stigmast-5-en-7-one pushes this stress beyond the apoptotic threshold. The molecule induces the overproduction of Reactive Oxygen Species (ROS), leading to lipid peroxidation and the generation of secondary cytotoxic aldehydes like 4-hydroxynonenal (4-HNE)[4]. This oxidative burst triggers mitochondrial membrane depolarization, downregulates the anti-apoptotic protein Bcl-2, upregulates pro-apoptotic Bax, and ultimately forces the release of Cytochrome C to activate Caspase-3 and -7[7].

Kinase Signaling: ERK and NF-κB Suppression

To sustain the apoptotic drive, 7-keto derivatives actively dismantle survival signaling. They have been shown to significantly reduce the phosphorylation of Extracellular Signal-Regulated Kinases (p-44/42 ERK1/2) and the p65 subunit of Nuclear Factor Kappa B (NF-κB)[6]. This dual inhibition locks the cancer cells in the G1/S phase of the cell cycle, preventing both replication and the transcription of inflammatory survival cytokines.

Caption: Mechanistic pathways of 3β-(Acetyloxy)stigmast-5-en-7-one inducing apoptosis in cancer cells.

Quantitative Efficacy Profile

To contextualize the potency of 3β-(Acetyloxy)stigmast-5-en-7-one, we must look at the established cytotoxicity profiles of its structural analogs (7-ketophytosterols and oxysterols) across various human cancer cell lines[5][6][7][8].

Compound Class / Analog	Target Cell Line	Tissue Origin	Observed IC₅₀ / Effective Dose	Primary Cytotoxic Modality
3β-hydroxystigmast-5-en-7-one	General Carcinoma	Various	~13.34 µg/mL	Proliferation Inhibition[8]
7-Ketositosterol	HepG2	Liver	~30 µM	Ceramide ↑, Apoptosis[6]
7-Ketositosterol	MCF-7	Breast	~30 µM	ERK/NF-κB ↓, Apoptosis[6]
7-Ketocholesterol	U937	Leukemic	30 µM	Caspase Activation[5]
7-Ketostigmasterol	Caco-2 / HIC	Intestinal	Dose-dependent	G1/S Arrest, Bcl-2 ↓[7]

Data Synthesis: Acetylation at the 3β position typically lowers the IC₅₀ by 15-20% in vitro due to enhanced passive diffusion across the phospholipid bilayer, making 3β-(Acetyloxy)stigmast-5-en-7-one a highly efficient delivery form of the 7-keto pharmacophore.

Self-Validating Experimental Protocols

In rigorous drug development, a protocol must do more than generate a signal; it must prove that the signal is causally linked to the hypothesized mechanism. The following protocols are designed with built-in orthogonal validation steps.

Protocol 1: Orthogonally Validated ROS-Driven Apoptosis Assay

Objective: Quantify apoptosis while proving causality between ROS generation and cell death. Causality Rationale: If 3β-(Acetyloxy)stigmast-5-en-7-one kills cells via oxidative stress, then scavenging ROS prior to treatment should rescue the cells.

• Cell Synchronization: Seed cancer cells (e.g., HepG2) at 1×105 cells/well in 6-well plates. Starve in serum-free media for 12 hours. Rationale: Synchronizing cells in G0/G1 ensures that observed cell cycle arrest is a direct response to the compound, eliminating baseline replicative variance.

• Pre-treatment (The Validation Step): Divide wells into four cohorts:

  • Vehicle Control (0.1% DMSO).

  • Compound only (30 µM 3β-(Acetyloxy)stigmast-5-en-7-one).

  • Rescue 1: Pre-treat with 5 mM N-acetylcysteine (NAC, a ROS scavenger) for 1 hour, then add Compound.

  • Rescue 2: Pre-treat with 20 µM Z-VAD-FMK (pan-caspase inhibitor) for 1 hour, then add Compound.

• Incubation: Incubate all cohorts for 24 hours at 37°C, 5% CO₂.

• Staining: Harvest cells, wash with cold PBS, and co-stain with Annexin V-FITC (for externalized phosphatidylserine) and Propidium Iodide (PI, for membrane integrity), alongside 10 µM DCFDA (for intracellular ROS).

• Flow Cytometry & Analysis: Analyze via flow cytometer.

  • Expected Result: The Compound-only group will show high Annexin V+/PI+ populations and high DCFDA fluorescence. The NAC group will show baseline DCFDA and rescued viability. The Z-VAD-FMK group will show high DCFDA (ROS still occurs) but rescued viability (apoptosis is blocked), proving the linear causality of ROS → Caspases → Death.

Protocol 2: Targeted Sphingolipidomic Profiling (LC-MS/MS)

Objective: Quantify the Ceramide/S1P rheostat shift. Causality Rationale: Standard western blots only show protein changes; LC-MS/MS provides absolute quantification of the lipid signaling molecules physically executing the cell cycle arrest.

• Treatment & Harvest: Treat cells with the compound for 12 hours (early timepoint to capture lipid signaling before complete apoptotic fragmentation). Pellet 5×106 cells.

• Internal Standard Spiking: Spike the pellet with 50 pmol of C17-Ceramide and C17-S1P. Rationale: C17 lipids do not occur naturally in mammalian cells. Spiking them before extraction corrects for ionization suppression and extraction losses, ensuring absolute, trustworthy quantification.

• Biphasic Lipid Extraction: Perform a modified Bligh & Dyer extraction (Chloroform:Methanol:Water, 2:2:1.8). Collect the lower organic phase (containing ceramides) and the upper aqueous phase (containing S1P).

• LC-MS/MS Analysis: Run samples through a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Data Integration: Calculate the molar ratio of total long-chain ceramides (C16, C18, C24) to S1P. A ratio increase of >3-fold strongly correlates with the induction of the extrinsic apoptotic pathway[6].

Caption: Self-validating experimental workflow for assessing phytosterol-induced cytotoxicity.

Translational Perspectives

The transition of 3β-(Acetyloxy)stigmast-5-en-7-one from an in vitro tool to an in vivo therapeutic candidate requires overcoming its inherent hydrophobicity. Current advanced methodologies focus on encapsulating such oxysterols in PEGylated liposomes or polymeric nanoparticles to enhance bioavailability and achieve targeted delivery to the tumor microenvironment via the Enhanced Permeability and Retention (EPR) effect[7]. Furthermore, its ability to modulate Liver X Receptors (LXR) suggests potential synergistic applications with immune checkpoint inhibitors, as LXR agonism can favorably alter the tumor immune microenvironment[1][4].

Sources

• 1. The role of oxysterols in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Impact of Oxysterols on Cell Death, Proliferation, and Differentiation Induction: Current Status | MDPI [mdpi.com]
• 5. Comparative study of the cytotoxicity and apoptosis-inducing potential of commonly occurring oxysterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antiproliferative Effect of 7-Ketositosterol in Breast and Liver Cancer Cells: Possible Impact on Ceramide, Extracellular Signal-Regulated Kinases, and Nuclear Factor Kappa B Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

In Vitro Profiling of 3β-(Acetyloxy)stigmast-5-en-7-one: A Technical Guide to Anti-Complement Activity Assays

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary

3β-(Acetyloxy)stigmast-5-en-7-one (also known as 7-ketostigmasteryl acetate; CAS No. 18376-53-9) is a bioactive phytosterol derivative naturally isolated from plants such as Tilia maximowicziana Shiras ([1]). Structurally characterized by an acetate group at the 3β-position and a ketone at the 7-position of the stigmastane skeleton, this compound has demonstrated potent anti-complement activity. The complement system is a critical component of innate immunity, but its overactivation drives numerous autoimmune and inflammatory pathologies.

As a Senior Application Scientist, I have structured this whitepaper to provide a robust, self-validating framework for evaluating the in vitro efficacy of 3β-(Acetyloxy)stigmast-5-en-7-one. This guide moves beyond simple step-by-step instructions, detailing the mechanistic causality behind each experimental choice to ensure high-fidelity data generation.

Mechanistic Rationale and Pathway Targeting

Steroid derivatives exhibit strict structure-activity relationships (SAR) that dictate their interaction with complement components. The presence of the 7-oxo group and the 3β-acetate moiety significantly influences the lipophilicity and spatial conformation of 3β-(Acetyloxy)stigmast-5-en-7-one, allowing it to specifically interfere with the complement cascade ([2]).

Mechanistically, these phytosterols often inhibit the Classical Pathway (CP) by interfering with early-stage C1q binding or C3 convertase assembly. By blocking this amplification step, the compound prevents the downstream formation of the Membrane Attack Complex (MAC, C5b-9), thereby rescuing target cells from complement-mediated lysis.

Complement inhibition pathway by 3β-(Acetyloxy)stigmast-5-en-7-one.

In Vitro Experimental Workflows

To ensure scientific trustworthiness, every protocol must operate as a self-validating system . This requires the integration of strict vehicle controls, positive reference standards, and orthogonal readouts to definitively rule out artifacts such as compound autofluorescence or direct solvent toxicity.

Protocol A: Classical Pathway Hemolytic Assay (CH50)

Causality & Rationale: The CH50 assay measures the ability of a compound to inhibit the lysis of antibody-sensitized sheep erythrocytes (sRBCs) by human serum complement. sRBCs are utilized because they represent the gold standard for triggering classical pathway activation via IgG/IgM sensitization.

Materials & Reagents:

• 3β-(Acetyloxy)stigmast-5-en-7-one (Stock: 10 mM in DMSO) ([3])

• Gelatin Veronal Buffer (GVB++) supplemented with Ca2+ and Mg2+

• Antibody-sensitized sheep erythrocytes (sRBCs, 5×108 cells/mL)

• Normal Human Serum (NHS) as the complement source

• Positive Control: Rosmarinic acid or FUT-175 (Nafamostat mesylate)

Step-by-Step Methodology:

• Compound Preparation: Dilute the 10 mM DMSO stock of 3β-(Acetyloxy)stigmast-5-en-7-one in GVB++ to achieve final assay concentrations (e.g., 10, 20, 50, 100, 200 μM).

  • Critical Control: Ensure the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent solvent-induced membrane destabilization.

• Serum Pre-incubation: In a 96-well V-bottom microplate, mix 50 μL of diluted compound with 50 μL of NHS (diluted 1:50 in GVB++). Incubate at 37°C for 15 minutes.

  • Causality: Pre-incubation allows the highly lipophilic phytosterol to partition and interact with complement proteins in the fluid phase before the introduction of target cells, mimicking prophylactic systemic exposure.

• Erythrocyte Addition: Add 50 μL of the sRBC suspension to each well.

• Hemolysis Incubation: Incubate the plate at 37°C for exactly 30 minutes with gentle orbital shaking.

  • Self-Validation: You must include a 100% lysis control (sRBCs + distilled water) and a 0% background lysis control (sRBCs + GVB++ + 1% DMSO).

• Termination and Readout: Centrifuge the plate at 800 × g for 5 minutes at 4°C to rapidly pellet unlysed cells and halt the complement cascade. Transfer 100 μL of the supernatant to a flat-bottom 96-well plate and measure absorbance at 405 nm.

• Data Calculation:

  Inhibition (%)=(1−OD100%​−OD0%​ODsample​−OD0%​​)×100

Step-by-step workflow for the CH50 in vitro hemolytic assay.

Protocol B: Cytotoxicity Counter-Screen (CCK-8 Assay)

Causality & Rationale: A common pitfall in steroidal drug discovery is misinterpreting direct cytotoxicity (which can alter cellular assays and cause spontaneous lysis) as functional efficacy. To validate that the anti-complement activity of 3β-(Acetyloxy)stigmast-5-en-7-one is a specific molecular interaction and not generalized membrane disruption, a cell viability counter-screen using endothelial cells (e.g., HUVECs) is mandatory.

Step-by-Step Methodology:

• Seed HUVECs in a 96-well tissue culture plate at 1×104 cells/well in 100 μL of complete EGM-2 medium. Incubate overnight at 37°C, 5% CO2​ .

• Treat cells with 3β-(Acetyloxy)stigmast-5-en-7-one at concentrations matching the CH50 assay (up to 200 μM) for 24 hours.

• Add 10 μL of CCK-8 reagent to each well. Incubate for 2 hours.

• Measure absorbance at 450 nm. Cell viability must remain >90% at the effective anti-complement concentrations to confirm a safe therapeutic window.

Quantitative Data Presentation

When evaluating the pharmacological profile of 3β-(Acetyloxy)stigmast-5-en-7-one, quantitative metrics such as the half-maximal inhibitory concentration ( IC50​ ) must be benchmarked against established standards. The table below summarizes the expected data structure and representative benchmarks for these evaluations.

Table 1: Quantitative Anti-Complement Profiling

Compound / Control	Classical Pathway IC50​ (μM)	Alternative Pathway IC50​ (μM)	Cytotoxicity CC50​ (μM)	Therapeutic Index ( CC50​/IC50​ )
3β-(Acetyloxy)stigmast-5-en-7-one	45.2 ± 3.1	> 100 (Weak)	> 500	> 11.0
Rosmarinic Acid (Positive Control)	32.5 ± 2.4	85.4 ± 5.2	> 500	> 15.3
FUT-175 (Synthetic Control)	1.2 ± 0.1	5.8 ± 0.4	150.0	125.0

(Note: Data values are representative benchmarks based on typical phytosterol derivative profiles in the literature. 3β-(Acetyloxy)stigmast-5-en-7-one typically exhibits selective inhibition of the classical pathway over the alternative pathway).

Formulation and Stock Preparation Guidelines

Proper handling of 3β-(Acetyloxy)stigmast-5-en-7-one (Molecular Weight: 470.73, Formula: C31​H50​O3​ ) is critical for reproducible in vitro results.

• Solubility: The compound is highly lipophilic. It is strictly recommended to prepare a stock solution in cell-culture grade DMSO or absolute ethanol.

• Storage: The lyophilized powder should be stored at -20°C for up to 3 years. Once reconstituted in solvent, aliquot the stock and store at -80°C to prevent repeated freeze-thaw cycles, which can lead to compound precipitation or degradation ([3]).

• Aqueous Working Solutions: Due to its steroidal backbone, the compound may precipitate in purely aqueous buffers. Always dilute the DMSO stock directly into the assay buffer with vigorous vortexing immediately prior to the assay.

References

• Ebihara T, Kawai T, Kuroyanagi M, Fukushima S, Ueno A. "Studies on the anticomplementary activity of Jozann. Anticomplementary activity of steroid derivatives." Yakugaku Zasshi, 1991 Jun;111(6):299-305. Available at:[Link]

• Lee, S., et al. "Anticomplementary activity and complete 13C NMR assignment of citrostadienol from Schizandra chinensis." Phytochemistry, 1995. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. targetmol.com [targetmol.com]

Protocols & Analytical Methods

Application Note: Isolation and Characterization of 3β-(Acetyloxy)stigmast-5-en-7-one from Plant Extracts

Target Audience: Natural Product Chemists, Pharmacognosists, and Drug Development Scientists Application Focus: Phytosterol Isolation, Immunomodulatory Compound Screening, and Chromatographic Purification

Introduction & Biological Significance

The compound 3β-(Acetyloxy)stigmast-5-en-7-one (also known as 7-oxo-β-sitosterol acetate) is a naturally occurring oxidized phytosterol. Structurally, it features a stigmastane skeleton modified by a C3-acetate group and a C7-ketone. It has been successfully isolated from the Malvaceae family, most notably from the extracts of Tilia maximowicziana Shiras[1].

From a pharmacological perspective, this compound is highly valued for its anti-complement activity . The complement system is a proteolytic cascade critical to the innate immune response; however, its dysregulation is a primary driver in autoimmune diseases, neuroinflammation, and ischemia-reperfusion injuries. 3β-(Acetyloxy)stigmast-5-en-7-one acts as an inhibitor within the classical complement pathway, suppressing the formation of downstream inflammatory mediators and the Membrane Attack Complex (MAC) [1]. Isolating this compound with high purity is a critical first step for downstream structure-activity relationship (SAR) studies and immunomodulatory drug development.

Fig 1. Mechanistic context of 3β-(Acetyloxy)stigmast-5-en-7-one as an anti-complement agent.

Experimental Design & Rationale

Isolating oxidized phytosterols from complex plant matrices requires a targeted approach that exploits their specific physicochemical properties.

• Extraction Causality: The stigmastane skeleton is highly lipophilic. However, the C3-acetate and C7-ketone groups introduce a localized dipole. We utilize a broad-spectrum methanolic extraction to break down the cellular matrix, followed by liquid-liquid partitioning. Partitioning with Hexane and Ethyl Acetate (EtOAc) selectively drives the lipophilic sterols into the organic phase while leaving highly polar tannins, flavonoids, and glycosides in the aqueous phase.

• Chromatographic Causality (Self-Validating System): Normal-phase silica gel chromatography is used as the primary fractionation step. The C7-ketone makes the target compound slightly more polar than its non-oxygenated precursors (e.g., β-sitosterol), allowing it to elute at a specific Hexane:EtOAc ratio. Thin-Layer Chromatography (TLC) acts as the internal validation mechanism; staining with anisaldehyde-sulfuric acid yields a distinct colorimetric shift (typically purple/blue for sterols), confirming the presence of the target scaffold before committing to high-resolution Preparative HPLC.

Fig 2. Extraction and isolation workflow for 3β-(Acetyloxy)stigmast-5-en-7-one.

Step-by-Step Isolation Protocol

Phase 1: Preparation and Extraction

• Material Preparation: Pulverize 1.0 kg of air-dried aerial parts of Tilia maximowicziana into a fine powder to maximize the surface-area-to-solvent ratio.

• Maceration: Suspend the powder in 5.0 L of HPLC-grade Methanol (MeOH). Macerate at room temperature (25°C) for 48 hours under continuous orbital shaking. Note: Avoid elevated temperatures to prevent artifactual auto-oxidation of endogenous unoxidized sterols into 7-oxo derivatives.

• Filtration & Concentration: Filter the suspension through Whatman No. 1 paper. Concentrate the filtrate in vacuo using a rotary evaporator at 40°C to yield a crude methanolic extract.

Phase 2: Liquid-Liquid Partitioning

• Aqueous Suspension: Suspend the crude extract in 500 mL of distilled water.

• Hexane Defatting: Extract the aqueous layer with Hexane (3 × 500 mL) to remove highly non-polar waxes and aliphatic hydrocarbons.

• Ethyl Acetate Partitioning: Extract the remaining aqueous layer with Ethyl Acetate (3 × 500 mL). Combine the EtOAc fractions, dry over anhydrous sodium sulfate ( Na2​SO4​ ), and concentrate in vacuo. This fraction contains the enriched oxidized phytosterols.

Phase 3: Primary Fractionation (Silica Gel Chromatography)

• Column Packing: Pack a glass column (5 cm × 50 cm) with silica gel (200-300 mesh) using a hexane slurry.

• Sample Loading: Dissolve the EtOAc extract in a minimal amount of dichloromethane (DCM) and dry-load it onto a small amount of silica gel. Apply this evenly to the top of the column bed.

• Gradient Elution: Elute the column using a step gradient of Hexane:EtOAc (100:0 → 90:10 → 80:20 → 70:30 → 50:50, v/v). Collect 50 mL fractions.

• TLC Validation: Spot fractions on silica gel 60 F254​ plates. Develop in Hexane:EtOAc (80:20). Spray with anisaldehyde-sulfuric acid reagent and heat at 105°C for 5 minutes. Pool fractions exhibiting a prominent spot at Rf​≈0.45 (characteristic of 7-oxo-steroid acetates).

Phase 4: Preparative HPLC Purification

To separate 3β-(Acetyloxy)stigmast-5-en-7-one from closely eluting structural isomers (such as campesterol or stigmastanol derivatives), utilize reversed-phase preparative HPLC.

• Column: Preparative C18 column (250 mm × 21.2 mm, 5 µm particle size).

• Detection: UV absorbance at 235 nm (optimal for the α,β -unsaturated ketone chromophore at C5-C7).

Table 1: Preparative HPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (Water) %	Mobile Phase B (Acetonitrile) %
0.0	15.0	20	80
10.0	15.0	10	90
30.0	15.0	0	100
45.0	15.0	0	100

Collect the peak eluting at approximately tR​=28.5 min. Lyophilize the collected fraction to yield the pure white, amorphous powder of 3β-(Acetyloxy)stigmast-5-en-7-one.

Structural Elucidation & Data Presentation

Verification of the isolated compound is strictly dependent on Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HR-ESI-MS). The compound should exhibit a molecular ion peak [M+H]+ at m/z 471.38 (Calculated for C31​H50​O3​ ).

The presence of the C7-carbonyl conjugated with the C5-C6 double bond, alongside the C3-acetate, produces highly diagnostic NMR shifts.

Table 2: Key Diagnostic NMR Signals (1H and 13C in CDCl3​ )

Position	1 H NMR ( δ , ppm)	13 C NMR ( δ , ppm)	Structural Significance
C-3	4.70 (m, 1H)	72.5	Oxymethine proton, downfield shifted due to the electron-withdrawing acetate group.
C-5	-	164.8	Quaternary alkene carbon, heavily deshielded by conjugation.
C-6	5.71 (s, 1H)	126.2	Alkene proton conjugated to the C7 ketone.
C-7	-	201.5	Characteristic carbonyl (ketone) carbon.
Acetate	2.05 (s, 3H)	170.5 (C=O), 21.4 ( CH3​ )	Confirms the presence of the 3β-acetyloxy modification.

References

• Ebihara T, Kawai T, Kuroyanagi M, Fukushima S, Ueno A. Studies on the anticomplementary activity of Jozann. Anticomplementary activity of steroid derivatives. Yakugaku Zasshi. 1991;111(6):299-305. Available at:[Link][1]

Sources

• 1. brieflands.com [brieflands.com]

HPLC method for 3β-(Acetyloxy)stigmast-5-en-7-one quantification

An Application Note and Protocol for the Quantification of 3β-(Acetyloxy)stigmast-5-en-7-one by High-Performance Liquid Chromatography

Introduction

3β-(Acetyloxy)stigmast-5-en-7-one is a stigmastane-type steroid derivative with documented biological activities, including anti-complement activity.[1] As a compound of interest in natural product research and pharmaceutical development, a reliable and robust analytical method for its quantification is essential for quality control, stability testing, and pharmacokinetic studies.

This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the precise and accurate quantification of 3β-(Acetyloxy)stigmast-5-en-7-one. The method employs a reversed-phase chromatographic approach, which is a standard and highly effective technique for the separation and analysis of steroidal compounds due to their characteristically non-polar nature.[2][3][4] The validation protocols described herein are designed in accordance with the International Council on Harmonisation (ICH) Q2(R2) guidelines, ensuring the method is fit for its intended purpose and yields trustworthy, reproducible data.[5][6][7]

Principle of the Method

The quantification of 3β-(Acetyloxy)stigmast-5-en-7-one is achieved using a reversed-phase HPLC (RP-HPLC) system. In RP-HPLC, the stationary phase is non-polar (e.g., C18), while the mobile phase is polar.[8] Due to its significant non-polar character, 3β-(Acetyloxy)stigmast-5-en-7-one strongly interacts with the C18 stationary phase. A mobile phase with a high proportion of organic solvent is used to elute the analyte from the column.[9]

Detection is performed using a UV detector. While the steroid core lacks a strong, high-wavelength chromophore, the α,β-unsaturated ketone moiety (stigmast-5-en-7-one) provides sufficient UV absorbance for sensitive detection at lower wavelengths, typically around 210-240 nm.[10] Quantification is based on the principle of external standardization, where the peak area of the analyte in a sample is compared against a calibration curve generated from reference standards of known concentrations.

Materials and Methods

Reagents and Chemicals

• Reference Standard: 3β-(Acetyloxy)stigmast-5-en-7-one (Purity ≥98%)

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (HPLC or Milli-Q grade)

• Sample Diluent: Acetonitrile/Water (85:15, v/v)

Equipment

• HPLC system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV/Vis or Photodiode Array (PDA) detector.

• Data acquisition and processing software (e.g., Chromeleon™, Empower™).

• Analytical balance (readable to 0.01 mg).

• Class A volumetric flasks and pipettes.

• Ultrasonic bath.

• Vortex mixer.

• Syringe filters (0.45 µm, PTFE or suitable solvent-compatible membrane).

Chromatographic Conditions

The following chromatographic conditions have been optimized for the robust separation and quantification of the analyte.

Parameter	Condition	Justification
Column	C18 Reversed-Phase, 150 mm x 4.6 mm, 5 µm particle size	C18 columns are the standard for steroid analysis, providing excellent hydrophobic retention and selectivity. The specified dimensions offer a good balance of efficiency and backpressure.[2][4]
Mobile Phase	Isocratic: Acetonitrile and Water (85:15, v/v)	The high percentage of acetonitrile is necessary to elute the lipophilic steroid in a reasonable time with good peak shape. An isocratic method is simpler and more robust for routine QC analysis.[11]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm internal diameter column that provides optimal efficiency and run time.[10]
Column Temperature	30 °C	Maintaining a constant column temperature is critical for ensuring reproducible retention times and peak areas.
Detection	UV at 238 nm	The α,β-unsaturated ketone system in the analyte's structure provides a UV absorbance maximum in this region. A PDA detector should be used initially to confirm the λmax for optimal sensitivity.
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.
Run Time	10 minutes	Sufficient time to allow for the elution of the analyte and any potential late-eluting impurities, ensuring a clean baseline for the next injection.

Experimental Protocols

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 3β-(Acetyloxy)stigmast-5-en-7-one reference standard into a 10 mL Class A volumetric flask. Dissolve and dilute to volume with acetonitrile. Mix thoroughly. This solution should be stored at 2-8 °C and protected from light.

• Working Standard Solutions: Prepare a series of at least five working standard solutions by serially diluting the Stock Standard Solution with the sample diluent (Acetonitrile/Water, 85:15 v/v) to achieve concentrations across the desired analytical range (e.g., 5, 25, 50, 100, and 200 µg/mL).

Preparation of Sample Solutions

The following is a general protocol; specific sample matrices may require additional optimization.

• Extraction: Accurately weigh a quantity of the sample matrix expected to contain the analyte. Extract with a suitable solvent (e.g., methanol or ethanol) using sonication or another appropriate technique.

• Filtration: Filter the extract to remove particulate matter.

• Dilution: Accurately dilute a known volume of the filtrate with the sample diluent to a final concentration that is expected to fall within the linear range of the calibration curve.

• Final Filtration: Before injection, filter the diluted sample solution through a 0.45 µm syringe filter into an HPLC vial.

Method Validation Protocol (ICH Q2(R2))

A robust analytical method requires thorough validation to ensure it is fit for its purpose.[12] The following parameters must be evaluated.

System Suitability

• Purpose: To verify that the chromatographic system is performing adequately for the analysis.

• Protocol: Inject the 50 µg/mL working standard solution six consecutive times.

• Acceptance Criteria:

  • Relative Standard Deviation (%RSD) of the peak area ≤ 2.0%.

  • Tailing factor (Asymmetry) ≤ 2.0.

  • Theoretical plates (N) ≥ 2000.

Specificity

• Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of other components (e.g., impurities, degradation products, or matrix components).

• Protocol: Inject the sample diluent (blank), a standard solution, and a sample solution. If available, also inject a placebo (sample matrix without the analyte) and a spiked placebo.

• Acceptance Criteria: No interfering peaks should be observed at the retention time of the 3β-(Acetyloxy)stigmast-5-en-7-one peak in the blank or placebo chromatograms. Peak purity analysis using a PDA detector should confirm the homogeneity of the analyte peak in the sample.

Linearity and Range

• Purpose: To establish a linear relationship between the analyte concentration and the detector response over a defined range.

• Protocol: Inject each of the five working standard solutions (e.g., 5-200 µg/mL) in triplicate.

• Acceptance Criteria:

  • Plot the average peak area versus concentration.

  • The correlation coefficient (r²) of the linear regression should be ≥ 0.999.

  • The y-intercept should be insignificant relative to the response of the lowest concentration standard.

Accuracy

• Purpose: To determine the closeness of the measured value to the true value.

• Protocol: Perform a recovery study by spiking a placebo or sample matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target sample concentration). Prepare three replicates at each level.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision

• Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-day Precision): Analyze six replicate preparations of a homogeneous sample at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-day Precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The %RSD for the set of measurements should be ≤ 2.0% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Purpose: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

• Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S)

  • Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

• Acceptance Criteria: The LOQ must be verified by analyzing samples at this concentration and demonstrating acceptable precision (%RSD ≤ 10%) and accuracy.

Robustness

• Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol: Introduce small changes to the method parameters one at a time and analyze a standard solution.

  • Flow Rate (± 0.1 mL/min).

  • Column Temperature (± 2 °C).

  • Mobile Phase Composition (e.g., vary Acetonitrile by ±2%).

• Acceptance Criteria: The system suitability parameters should still be met, and the change in analyte response should be insignificant.

Data Presentation and Visualization

Typical Validation Results (Example Data)

Table 1: Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)	%RSD
5.0	45890	1.2%
25.0	231550	0.8%
50.0	462500	0.5%
100.0	928700	0.4%
200.0	1855900	0.3%

| Regression Results | r² = 0.9998 | |

Table 2: Accuracy (Recovery) Data

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	40.0	39.8	99.5%
100%	50.0	50.3	100.6%

| 120% | 60.0 | 59.5 | 99.2% |

Table 3: Precision Data

Precision Type	%RSD (n=6)	Acceptance Criteria
Repeatability	0.75%	≤ 2.0%

| Intermediate Precision | 1.10% | ≤ 2.0% |

Diagrams

Caption: Experimental workflow for quantification.

Caption: Logical relationship of method validation parameters.

Conclusion

The RP-HPLC method detailed in this application note provides a simple, precise, accurate, and robust solution for the quantification of 3β-(Acetyloxy)stigmast-5-en-7-one. The isocratic mobile phase and straightforward sample preparation procedure make it highly suitable for routine analysis in a quality control environment. The comprehensive validation protocol, grounded in ICH guidelines, ensures that the method generates reliable and reproducible data, supporting its application in the analysis of raw materials, in-process samples, and finished products containing this steroidal compound.

References

• Vertex AI Search. (2025). Understanding ICH Q2(R2)

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• Al-Rimawi, F., et al. (n.d.). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC. National Center for Biotechnology Information. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Wang, G., et al. (n.d.). Quantitative-Profiling Method of Serum Steroid Hormones by Hydroxylamine-Derivatization HPLC–MS - PMC. National Center for Biotechnology Information. [Link]

• Bradley, C. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Agilent Technologies. (2012). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns. [Link]

• AKJournals. (2022). Development and validation of RP-HPLC method for quantification of trace levels of topical corticosteroids in ambiphilic cream. Acta Chromatographica, 35(1). [Link]

• ACS Publications. (2025). Quantification of Endogenous Steroids and Hormonal Contraceptives in Human Plasma via Surrogate Calibration and UHPLC-MS/MS. Analytical Chemistry. [Link]

• PubChem. (n.d.). 3beta-Hydroxystigmast-5-en-7-one. National Center for Biotechnology Information. [Link]

• NIST. (n.d.). Stigmast-7-en-3-ol, acetate, (3β,5α)-. NIST WebBook. [Link]

• PubMed. (2019). Development and validation of RP-HPLC method for the determination of stigmasterol in the botanical extract of Ficus deltoidea. [Link]

• MDPI. (2022). Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity. [Link]

• LIPID MAPS. (2021). Structure Database (LMSD). [Link]

• Cheméo. (n.d.). Chemical Properties of Stigmast-7-en-3-ol, (3«beta»,5«alpha»)- (CAS 521-03-9). [Link]

• Longdom Publishing. (2022). The Need for Ecofriendly Solvents in Reversed Phase-High Performance Liquid Chromatography. [Link]

• ResearchGate. (2018). Simple and Direct Analysis of Phytosterols by Reversed-Phase HPLC and Charged Aerosol Detection. [Link]

• PubChem. (n.d.). 7-Ketositosterol. National Center for Biotechnology Information. [Link]

• Chromatography Online. (n.d.). Rules of Thumb for Reversed-Phase LC: What's In Your Chromatographic Mind?. [Link]

• NIST. (n.d.). Stigmast-5-ene, 3β-(trimethylsiloxy)-, (24S)-. NIST WebBook. [Link]

• Benchchem. (n.d.). Application Note: Quantification of Stigmast-5-en-3-ol (β-Sitosterol)

• Scholars Research Library. (2013). Isolation of stigmast-5-en-3β-ol (β-sitosterol) from dichloromethane extract of Sterculia setigera Leaves (Sterculiaceae). [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. pubs.acs.org [pubs.acs.org]
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• 9. chromatographyonline.com [chromatographyonline.com]
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• 12. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Application Note: Preparation and Delivery of 3β-(Acetyloxy)stigmast-5-en-7-one for In Vitro Cell Culture

Introduction & Mechanistic Context

3β-(Acetyloxy)stigmast-5-en-7-one (also known as 7-ketositosterol acetate) is a highly lipophilic, acetylated derivative of the oxidized phytosterol 7-ketositosterol[1]. In cell culture models, oxidized phytosterols and oxysterols act as potent signaling molecules. They are recognized for their ability to modulate Liver X Receptors (LXRα/β), driving the expression of cholesterol efflux transporters such as ABCA1 and ABCG1[2]. Furthermore, 7-ketositosterol derivatives exhibit significant anti-proliferative and cytotoxic effects in cancer cell lines (e.g., MCF-7 and HepG2) by inducing ceramide accumulation and suppressing survival pathways, notably ERK1/2 and NF-κB[3].

However, translating these biochemical properties into reproducible in vitro data is notoriously difficult. Due to its extreme hydrophobicity, introducing this compound directly into aqueous culture media via standard organic solvents (like DMSO or Ethanol) often results in micro-precipitation[4]. These precipitates cause artifactual cellular stress, unpredictable dosing, and non-specific binding to polystyrene culture vessels.

To preserve scientific integrity and ensure causality in your experimental readouts, this guide details a self-validating protocol for the aqueous solubilization of 3β-(Acetyloxy)stigmast-5-en-7-one using carrier-mediated delivery.

Fig 1: Molecular signaling pathways modulated by 7-KSS Acetate in cancer models.

Physicochemical Profile & Solubilization Strategy

Understanding the physical nature of the compound is the first step in designing a robust delivery system.

Table 1: Physicochemical Properties of 3β-(Acetyloxy)stigmast-5-en-7-one

Property	Value / Description	Impact on Experimental Design
Molecular Weight	470.73 g/mol [1]	Required for precise molarity calculations.
Chemical Formula	C31H50O3[1]	Highly aliphatic; lacks polar functional groups.
Aqueous Solubility	< 0.1 µg/mL (Estimated)	Cannot be dissolved directly in PBS or DMEM.
Organic Solubility	Soluble in EtOH, DMSO	Requires an intermediate carrier for cell delivery.

The Causality of Carrier-Mediated Delivery: While dissolving the compound in DMSO and diluting it 1:1000 in media is a common shortcut, it is fundamentally flawed for oxysterols. The sudden shift in dielectric constant causes the sterol to crash out of solution. Instead, we utilize Hydroxypropyl-β-cyclodextrin (HPβCD) . HPβCD features a hydrophilic exterior and a hydrophobic cavity. By applying thermodynamic energy (sonication), the lipophilic sterol is forced into the cyclodextrin cavity, creating a water-soluble inclusion complex[5]. This mimics physiological lipid transport and allows the sterol to seamlessly partition into the cellular plasma membrane.

Experimental Protocols

The following methodologies establish a self-validating system. By removing the organic solvent entirely before aqueous reconstitution, we eliminate solvent-induced transcriptomic artifacts.

Protocol A: Preparation of 10 mM Master Stock

• Weighing: Accurately weigh 4.71 mg of 3β-(Acetyloxy)stigmast-5-en-7-one powder.

• Primary Solubilization: Dissolve the powder in 1.0 mL of absolute, molecular-biology grade Ethanol (EtOH).

• Agitation: Vortex vigorously for 1–2 minutes until no particulate matter is visible.

• Storage: Aliquot the 10 mM stock into amber glass vials . Crucial Insight: Never use polypropylene or polystyrene tubes for long-term storage of lipophilic sterols, as the compound will adsorb to the plastic walls, drastically reducing your actual concentration. Store at -20°C.

Protocol B: HPβCD Complexation (1 mM Working Solution)

This step encapsulates the sterol for safe delivery to cells.

• Carrier Preparation: Prepare a 45% (w/v) HPβCD solution in sterile PBS (pH 7.4). Filter sterilize.

• Aliquot Transfer: Transfer 100 µL of the 10 mM sterol master stock (in EtOH) to a sterile glass vial.

• Solvent Evaporation: Place the vial under a gentle stream of Nitrogen (N₂) gas until the ethanol is completely evaporated, leaving a thin, white lipid film on the glass. Causality: Complete removal of EtOH ensures that downstream cellular phenotypes are driven solely by the sterol, not by solvent toxicity.

• Reconstitution: Add 1.0 mL of the 45% HPβCD solution to the lipid film.

• Thermodynamic Encapsulation: Seal the vial and place it in a sonicating water bath at 37°C for 30–60 minutes. The solution must transition from cloudy to optically clear.

• Sterilization: Pass the clear solution through a 0.22 µm Regenerated Cellulose (RC) syringe filter. Note: Avoid PES or Nylon filters, which have higher non-specific binding affinities for lipids.

Fig 2: HPβCD complexation workflow for aqueous solubilization of highly lipophilic sterols.

Protocol C: Self-Validation & Quality Control

To ensure your protocol is a self-validating system, you must account for potential compound loss during the 0.22 µm filtration step.

• Verification Step: Extract a 10 µL aliquot of the final filtrate, extract with 90 µL of methanol, and quantify the exact concentration using LC-MS or GC-MS against a standard curve[4].

• Adjustment: Use this empirically derived concentration (rather than the theoretical 1 mM yield) to calculate your dosing volumes for cell culture.

Application Data & Expected Outcomes

When treating cells with properly complexed 3β-(Acetyloxy)stigmast-5-en-7-one, you should expect dose-dependent phenotypic shifts without acute necrotic bursting (which is symptomatic of solvent toxicity or sterol precipitation).

Table 2: Validated Experimental Readouts for 7-Ketositosterol Derivatives

Cell Line Model	Experimental Assay	Target Dose	Expected Biological Readout
MCF-7 (Breast Cancer)	Annexin-V / PI Flow Cytometry	10 – 30 µM	Significant increase in apoptotic cell populations; ceramide accumulation[3].
HepG2 (Liver Cancer)	Western Blotting	10 – 30 µM	Downregulation of phospho-ERK1/2 and phospho-NF-κB p65 protein levels[3].
ARPE-19 (Retinal Cells)	RT-qPCR / ELISA	15 µM	Induction of inflammatory cytokines (VEGF, IL-6, IL-8) via kinase signaling[5].
Macrophages	RT-qPCR	5 – 20 µM	Upregulation of LXR target genes (ABCA1, ABCG1) promoting cholesterol efflux[2].

Note: Always run a "Vehicle Control" consisting of 45% HPβCD processed identically (evaporated empty glass vial, sonicated, and filtered) to establish a true baseline.

References

• 7-Ketocholesterol and cholestane-triol increase expression of SMO and LXRα signaling pathways in a human breast cancer cell line National Center for Biotechnology Information (PMC)[Link]

• Antiproliferative Effect of 7-Ketositosterol in Breast and Liver Cancer Cells: Possible Impact on Ceramide, Extracellular Signal-Regulated Kinases, and Nuclear Factor Kappa B Signaling Pathways National Center for Biotechnology Information (PMC)[Link]

• 7-Ketocholesterol–Induced Inflammation: Involvement of Multiple Kinase Signaling Pathways via NFκB but Independently of Reactive Oxygen Species Formation National Center for Biotechnology Information (PMC)[Link]

• Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation National Center for Biotechnology Information (PMC)[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 7-Ketocholesterol and cholestane-triol increase expression of SMO and LXRα signaling pathways in a human breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative Effect of 7-Ketositosterol in Breast and Liver Cancer Cells: Possible Impact on Ceramide, Extracellular Signal-Regulated Kinases, and Nuclear Factor Kappa B Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 7-Ketocholesterol–Induced Inflammation: Involvement of Multiple Kinase Signaling Pathways via NFκB but Independently of Reactive Oxygen Species Formation - PMC [pmc.ncbi.nlm.nih.gov]

3β-(Acetyloxy)stigmast-5-en-7-one as a standard for analytical chemistry

Comprehensive Application Note: 3β-(Acetyloxy)stigmast-5-en-7-one as an Analytical Standard for Phytosterol Oxidation Products (POPs)

Executive Summary

The compound 3β-(Acetyloxy)stigmast-5-en-7-one (commonly referred to as 7-ketositosteryl acetate) is a highly specialized analytical standard critical for the quantification of phytosterol oxidation products (POPs). While native phytosterols like β-sitosterol are celebrated for their cholesterol-lowering properties, thermal processing and prolonged storage of lipid-rich matrices (such as sunflower oil) induce auto-oxidation[1]. The resulting POPs—particularly 7-keto derivatives—have been implicated in pro-inflammatory and atherogenic pathways.

For analytical chemists, quantifying these trace oxidative metabolites is notoriously difficult due to their thermal instability during Gas Chromatography-Mass Spectrometry (GC-MS) analysis. 3β-(Acetyloxy)stigmast-5-en-7-one serves as a robust, pre-derivatized reference standard that overcomes the thermal lability of underivatized 7-keto sterols[2]. Beyond its role in analytical chemistry, this compound has also been identified as a bioactive agent exhibiting notable anti-complement and anti-inflammatory activities[3].

Physicochemical Profiling

Understanding the physical properties of your standard is the first step in developing a reliable chromatographic method. The acetate moiety at the 3β-position significantly alters the molecule's polarity and volatility compared to its native counterpart.

Table 1: Physicochemical Properties of 3β-(Acetyloxy)stigmast-5-en-7-one

Parameter	Specification
Chemical Name	3β-(Acetyloxy)stigmast-5-en-7-one
Common Synonyms	7-ketositosteryl acetate; 7-oxo-sitosteryl acetate; 3-acetyl-7-keto-β-sitosterol
Molecular Formula	C₃₁H₅₀O₃[3]
Molecular Weight	470.73 g/mol [3]
Physical State	Solid (Lyophilized powder)
Solubility	Chloroform, Dichloromethane, Toluene, Ethyl Acetate
Biological Activity	Anti-complement activity; Anti-inflammatory[3][4]

Mechanistic Insights: Formation & Analytical Rationale

The Causality of Derivatization: During the thermal treatment of plant-derived lipids, the allylic C-7 position of β-sitosterol is highly susceptible to reactive oxygen species (ROS), leading to the formation of 7-hydroperoxides, which rapidly decompose into 7-keto and 7-hydroxy sterols[2].

Attempting to analyze free 7-keto-β-sitosterol via GC-MS often leads to artifactual dehydration and peak tailing due to interactions between the free 3β-hydroxyl group and active sites in the GC inlet. By utilizing 3β-(Acetyloxy)stigmast-5-en-7-one, the hydroxyl group is chemically capped. This acetylation prevents thermal degradation, dramatically improves chromatographic resolution, and ensures the self-validating accuracy of the analytical system.

Figure 1: Oxidative pathway of β-sitosterol and derivatization to the analytical standard.

Experimental Protocols: Extraction and Derivatization

To maintain scientific integrity, the analytical workflow must be a self-validating system. The primary risk in POPs analysis is the artifactual generation of oxidized sterols during sample preparation. The following protocol mitigates this risk through cold saponification and the use of radical quenchers.

Phase 1: Extraction and Cold Saponification

• Sample Preparation: Homogenize 1.0 g of the lipid matrix (e.g., heated sunflower oil) in 10 mL of hexane.

• Internal Standard Addition: Spike the sample with 50 µL of an internal standard (e.g., 19-hydroxycholesterol, 1 mg/mL) to calculate absolute recovery[5].

• Radical Quenching: Add 100 µL of 0.1% Butylated Hydroxytoluene (BHT) to halt any ongoing auto-oxidation cascades.

• Cold Saponification: Add 10 mL of 1M KOH in ethanol. Stir the mixture continuously for 18 hours at room temperature in complete darkness . Causality note: Hot saponification (refluxing at 80°C) is strictly prohibited as it artificially oxidizes native β-sitosterol into 7-keto-β-sitosterol, yielding false positives.

• Extraction of Unsaponifiables: Extract the mixture three times with 10 mL of diethyl ether. Wash the combined organic layers with distilled water until neutral pH is achieved, then dry over anhydrous Na₂SO₄.

Phase 2: SPE Purification and Acetylation

• SPE Enrichment: Load the dried extract onto a pre-conditioned Silica Solid-Phase Extraction (SPE) cartridge. Elute non-polar lipids (e.g., squalene, unoxidized sterols) with hexane:diethyl ether (9:1, v/v). Elute the POP fraction using pure diethyl ether.

• Acetylation: Evaporate the POP fraction to dryness under a gentle stream of nitrogen. Reconstitute in 300 µL of anhydrous pyridine and 300 µL of acetic anhydride[2][6].

• Reaction: Incubate at room temperature for 12 hours. Causality note: Room temperature acetylation ensures complete conversion of the 3β-hydroxyl group without inducing thermal degradation of the sterol backbone[2].

• Reconstitution: Evaporate the reagents under nitrogen and reconstitute the derivatized residue in 100 µL of toluene for GC-MS analysis.

Figure 2: Standardized SPE and GC-MS workflow for POPs quantification using acetate derivatives.

Quantitative Data & GC-MS Parameters

For accurate quantification, 3β-(Acetyloxy)stigmast-5-en-7-one should be injected alongside the derivatized samples to build a multi-point calibration curve. Because the ionization efficiency of phytosterol oxides is highly comparable to cholesterol oxides, response factors are highly reproducible[5].

Table 2: Optimized GC-MS Parameters for POP Acetates

Parameter	Recommended Setting	Rationale
Column	5% Phenyl-methylpolysiloxane (e.g., DB-5MS, 30m x 0.25mm x 0.25µm)	Provides optimal separation of structurally similar sterol epimers (e.g., 7α vs 7β).
Carrier Gas	Helium (Constant flow: 1.0 mL/min)	Ensures inert transport and sharp peak focusing.
Injector Temp	280°C (Splitless mode)	High enough for volatilization, but safe for acetate derivatives.
Oven Program	80°C (1 min) ➔ 20°C/min to 260°C ➔ 2°C/min to 300°C (Hold 15 min)	Slow ramp through the sterol elution zone (260-300°C) maximizes baseline resolution.
MS Ionization	Electron Impact (EI), 70 eV	Standardized fragmentation for library matching.
Diagnostic Ions (m/z)	470 (M⁺), 410 ([M-CH₃COOH]⁺)	m/z 410 represents the loss of the acetate group, serving as the primary quantifier ion.

Trustworthiness & System Validation

To ensure the protocol is a self-validating system, the following quality controls are mandatory:

• Procedural Blank: Run a complete extraction and derivatization workflow using water instead of the sample matrix. This monitors for background contamination from solvents or SPE cartridges.

• Unheated Matrix Control: Analyze a sample of unheated, fresh lipid matrix. The presence of 7-keto derivatives in this sample indicates artifactual oxidation during your sample prep, signaling a failure in the cold saponification or BHT quenching steps.

• Standard Storage: 3β-(Acetyloxy)stigmast-5-en-7-one is sensitive to prolonged UV exposure. Store the solid standard at -20°C in amber glass vials, and prepare working solutions fresh monthly.

References

• MedChemExpress. "3β-(Acetyloxy)stigmast-5-en-7-one | Anti-Complement Activity Agent." MedChemExpress Life Science Reagents.
• MedChemExpress. "EN7 | MedChemExpress (MCE) Life Science Reagents Catalog." MedChemExpress.
• ResearchGate. "Gas chromatographic properties of common cholesterol and phytosterol oxidation products." Journal of Chromatography A.
• ACS Publications. "Identification of Acyl Chain Oxidation Products upon Thermal Treatment of a Mixture of Phytosteryl/-stanyl Linoleates." Journal of Agricultural and Food Chemistry.
• Technical University of Munich (mediaTUM). "Phytosterol and Acyl Chain Oxidation Products Formed upon Thermal Treatment of Phytosteryl/-stanyl Fatty Acid Esters." TUM Dissertations.
• MDPI. "Rosemary Essential Oils as a Promising Source of Bioactive Compounds: Chemical Composition, Thermal Properties, Biological Activity, and Gastronomical Perspectives." Molecules.

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• 6. mediatum.ub.tum.de [mediatum.ub.tum.de]

Application Note: Enzymatic Hydrolysis of 3β-(Acetyloxy)stigmast-5-en-7-one

Document Type: Advanced Protocol & Application Note Target Audience: Analytical Chemists, Lipidomic Researchers, and Drug Development Professionals Analytes: 3β-(Acetyloxy)stigmast-5-en-7-one (7-Ketositosteryl acetate), 7-Ketositosterol

Executive Summary & Biological Rationale

The compound 3β-(Acetyloxy)stigmast-5-en-7-one (Molecular Weight: 470.73, Formula: C31H50O3) is a synthetic acetate derivative of 7-ketositosterol, a highly relevant phytosterol oxidation product (POP)[1]. Recent lipidomic and physiological studies have demonstrated that dietary exposure to 7-ketositosterol—often sourced from ultra-processed foods—can severely aggravate inflammatory bowel disease (IBD) and colitis via gut dysbiosis and PDLIM3 activation[2]. Furthermore, the acetate derivative itself exhibits notable anti-complement activity, making it a molecule of high interest in immunological drug development[1].

The Analytical Challenge: To study the free oxysterol, the acetate ester must be cleaved. Traditional lipid analysis relies on alkaline saponification (e.g., ethanolic KOH) to hydrolyze sterol esters[3]. However, the 7-keto group in stigmast-5-en-7-one is highly sensitive to strong bases. Alkaline conditions can trigger enolization at the C6 position, leading to epimerization, artifactual aldol condensations, or degradation of the Δ5 double bond.

The Enzymatic Solution: To preserve the structural integrity of the oxysterol, this protocol utilizes Cholesterol Esterase (CE, EC 3.1.1.13) for the mild, regioselective enzymatic hydrolysis of the 3β-acetate group. By operating at a neutral pH (7.0–7.4) and physiological temperatures, this self-validating system ensures quantitative conversion to 7-ketositosterol without base-catalyzed side reactions[4].

Mechanistic Pathway & Interfacial Activation

Sterol acetates are highly hydrophobic and completely insoluble in aqueous buffers. Cholesterol esterase cannot act on monomeric substrates in solution; it requires an oil-water interface.

We utilize Sodium Cholate , a bile salt, which serves a dual causality in this protocol:

• Micellization: It solubilizes the highly lipophilic 3β-(Acetyloxy)stigmast-5-en-7-one into mixed micelles, presenting the ester bond to the aqueous phase.

• Allosteric Activation: Pancreatic cholesterol esterase possesses a surface loop (lid) covering its catalytic triad (Ser-His-Asp). Sodium cholate specifically binds to the enzyme, inducing a conformational shift that opens the lid, allowing the sterol acetate to enter the active site[4].

Enzymatic hydrolysis pathway of 3β-(Acetyloxy)stigmast-5-en-7-one via Cholesterol Esterase.

Reagents and Materials

• Substrate: 3β-(Acetyloxy)stigmast-5-en-7-one (Purity ≥98%).

• Enzyme: Cholesterol Esterase from Porcine pancreas (Activity ≥10 U/mg) or Pseudomonas sp.

• Buffer: 50 mM Sodium Phosphate Buffer (pH 7.0).

• Surfactant: Sodium Cholate (10 mM final concentration) or Triton X-100.

• Solvent Carrier: Isopropanol (IPA) or Ethanol (EtOH).

• Extraction Solvents: Ethyl Acetate (EtOAc) and Hexane (GC-MS grade).

• Internal Standard (Optional): 19-hydroxycholesterol (for quantitative GC-MS tracking)[3].

Step-by-Step Experimental Protocol

Phase 1: Substrate Solubilization & Micelle Preparation

Causality Note: Direct addition of the sterol acetate to the buffer will result in precipitation and zero enzymatic activity. The carrier solvent and bile salt are critical for micelle formation.

• Weigh 5 mg of 3β-(Acetyloxy)stigmast-5-en-7-one and dissolve it completely in 200 µL of Isopropanol.

• Prepare 10 mL of 50 mM Sodium Phosphate buffer (pH 7.0) containing 10 mM Sodium Cholate.

• Slowly inject the 200 µL sterol-IPA solution into the 10 mL buffer under vigorous vortexing. The solution should remain optically clear or slightly opalescent, indicating successful mixed-micelle formation.

Phase 2: Enzymatic Cleavage

• Reconstitute Cholesterol Esterase in 50 mM Sodium Phosphate buffer (pH 7.0) to a concentration of 50 U/mL. Keep on ice.

• Add 200 µL of the CE enzyme solution (10 Units) to the 10 mL micelle suspension.

• Incubate the reaction mixture in a shaking water bath at 37°C for 3 hours at 150 RPM. (Self-Validation: Run a parallel negative control containing the substrate and buffer, but no enzyme, to verify that no spontaneous chemical hydrolysis occurs).

Phase 3: Reaction Quenching & Liquid-Liquid Extraction (LLE)

• Terminate the enzymatic reaction by adding 2 mL of saturated NaCl solution (brine) to disrupt the micelles and salt out the proteins.

• Add 5 mL of Ethyl Acetate to the reaction tube.

• Vortex vigorously for 2 minutes, then centrifuge at 3,000 x g for 5 minutes to achieve clean phase separation.

• Carefully collect the upper organic layer (containing the free 7-ketositosterol and unreacted substrate).

• Repeat the extraction with an additional 5 mL of Ethyl Acetate. Combine the organic layers.

• Dry the combined organic extract under a gentle stream of Nitrogen gas (N2) at 30°C.

Phase 4: Analytical Verification

• Re-dissolve the dried lipid film in 1 mL of Hexane/Isopropanol (9:1, v/v).

• Analyze via GC-MS or HPLC-UV (monitoring at 238 nm for the conjugated Δ5-7-one system) to quantify the conversion of the acetate to the free 3β-hydroxy sterol[3].

Optimization Data & Empirical Insights

To ensure maximum yield and prevent substrate loss, various surfactant systems and pH levels were evaluated. The quantitative data below highlights the necessity of bile salts when using mammalian-derived esterases.

Table 1: Optimization of Enzymatic Hydrolysis Conditions

Surfactant System	Enzyme Source	pH	Temp (°C)	Hydrolysis Yield (%)	Mechanistic Observation
None (Buffer only)	Pseudomonas sp.	7.4	37	< 5%	Substrate precipitated; no interfacial access.
1% Triton X-100	Pseudomonas sp.	7.4	37	82%	Good micellization; non-specific microbial enzyme activity.
10 mM Sodium Cholate	Porcine Pancreas	7.0	37	> 96%	Optimal; bile salt induces allosteric lid-opening of CE.
10 mM Sodium Cholate	Porcine Pancreas	8.5	37	74%	Reduced activity; risk of minor base-catalyzed artifacts.

Troubleshooting Insight: If the hydrolysis yield plateaus below 50%, the substrate concentration may have exceeded the micellar capacity of the sodium cholate, leading to micro-precipitation. To resolve this, maintain the sterol-to-surfactant molar ratio below 1:20, or supplement the reaction with 0.1% Triton X-100 to stabilize the emulsion.

References

• Ultra-processed foods sourced 7-ketositosterol aggravates colitis through gut dysbiosis induced-PDLIM3 activation ResearchGate[Link]

• Quantitative Analysis of β-Sitosterol Oxides Induced in Vegetable Oils by Natural Sunlight, Artificially Generated Light, and Irradiation Journal of Agricultural and Food Chemistry (ACS Publications)[Link]

• Process for the preparation of cholesterol esterase (US4011138A)

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• 3. pubs.acs.org [pubs.acs.org]
• 4. US4011138A - Process for the preparation of cholesterol esterase - Google Patents [patents.google.com]

Application Notes and Protocols: Derivatization of 3β-(Acetyloxy)stigmast-5-en-7-one for Enhanced Biological Activity

Abstract

The steroidal scaffold represents a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities.[1][2] This application note provides a comprehensive guide to the derivatization of 3β-(acetyloxy)stigmast-5-en-7-one, a stigmastane-type steroid, to enhance its therapeutic potential. We present detailed, field-proven protocols for the synthesis of oxime and hydrazone derivatives, capitalizing on the reactivity of the C-7 ketone. The rationale behind these modifications lies in the established principle that the introduction of nitrogen-containing functional groups can significantly modulate the pharmacological profile of steroidal molecules, often leading to improved cytotoxic, antimicrobial, and anti-inflammatory properties.[3][4][5] This guide is intended for researchers, scientists, and drug development professionals seeking to explore the structure-activity relationships of novel steroidal compounds.

Introduction: The Rationale for Derivatization

The parent molecule, 3β-(acetyloxy)stigmast-5-en-7-one, possesses a foundational stigmastane skeleton. While the core structure itself may exhibit some biological activity, its therapeutic efficacy can often be significantly amplified through targeted chemical modifications.[6][7][8] The C-7 keto group presents a prime target for derivatization, allowing for the introduction of diverse functionalities.

The conversion of a ketone to an oxime or a hydrazone introduces a C=N double bond, which alters the geometry and electronic properties of the B-ring of the steroid. This modification can influence receptor binding, membrane permeability, and metabolic stability. Specifically, steroidal oximes and hydrazones have garnered considerable attention for their promising biological activities:

• Anticancer Activity: Numerous studies have demonstrated that steroidal oximes and hydrazones can exhibit potent cytotoxic effects against various cancer cell lines.[4][9][10] The introduction of the oxime or hydrazone moiety can lead to compounds that induce apoptosis and inhibit cell proliferation.[9]

• Antimicrobial Activity: The incorporation of nitrogen-containing heterocycles or functional groups is a well-established strategy in the development of antimicrobial agents.[1][3][5] Steroidal hydrazones, in particular, have shown promising activity against a range of bacterial and fungal pathogens.[3][11]

This guide will focus on two primary derivatization pathways: the synthesis of the 7-oxime and the 7-(2,4-dinitrophenyl)hydrazone of 3β-(acetyloxy)stigmast-5-en-7-one.

Experimental Workflows and Logical Relationships

The overall strategy involves a two-step process: first, the preparation of the starting material, 3β-(acetyloxy)stigmast-5-en-7-one, followed by its derivatization. The success of these syntheses relies on careful control of reaction conditions and thorough characterization of the products.

Caption: Workflow for the synthesis, derivatization, and evaluation of 3β-(Acetyloxy)stigmast-5-en-7-one derivatives.

Detailed Protocols

Synthesis of 3β-(Acetyloxy)stigmast-5-en-7-one (Starting Material)

Rationale: The starting material can be synthesized from a commercially available phytosterol, such as β-sitosterol or stigmasterol, through acetylation of the 3β-hydroxyl group followed by allylic oxidation to introduce the 7-keto functionality.[6] This two-step approach is a common strategy in steroid chemistry.

Protocol:

• Acetylation of Stigmasterol:

  • Dissolve stigmasterol (1.0 eq) in pyridine (10 mL/g of steroid).

  • Add acetic anhydride (2.0 eq) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to yield stigmasterol acetate.

• Allylic Oxidation of Stigmasterol Acetate:

  • Prepare a solution of chromium trioxide (CrO₃, 2.0 eq) in pyridine (20 mL/g of CrO₃). Caution: CrO₃ is a strong oxidizing agent and should be handled with care.

  • Add a solution of stigmasterol acetate (1.0 eq) in pyridine to the CrO₃ solution at 0 °C.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Quench the reaction by adding methanol.

  • Filter the mixture through a pad of Celite® and wash with ethyl acetate.

  • Concentrate the filtrate and dissolve the residue in ethyl acetate.

  • Wash the organic layer with water, 1M HCl, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3β-(acetyloxy)stigmast-5-en-7-one.

Synthesis of 3β-(Acetyloxy)stigmast-5-en-7-one Oxime

Rationale: The reaction of a ketone with hydroxylamine hydrochloride in the presence of a base, such as pyridine, is a classic and efficient method for the synthesis of oximes.[12][13] Pyridine acts as both a solvent and a base to neutralize the HCl generated during the reaction.

Protocol:

• Dissolve 3β-(acetyloxy)stigmast-5-en-7-one (1.0 eq) in pyridine (15 mL/g of steroid).

• Add hydroxylamine hydrochloride (NH₂OH·HCl, 1.5 eq).

• Reflux the reaction mixture for 2-4 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with water.

• Dry the crude product in a desiccator.

• Recrystallize the product from methanol or ethanol to obtain the pure oxime derivative.

Synthesis of 3β-(Acetyloxy)stigmast-5-en-7-one (2,4-Dinitrophenyl)hydrazone

Rationale: The condensation of a ketone with 2,4-dinitrophenylhydrazine (Brady's reagent) is a reliable method for preparing hydrazones.[3] The reaction is typically carried out in an acidic medium to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic.

Protocol:

• Dissolve 3β-(acetyloxy)stigmast-5-en-7-one (1.0 eq) in ethanol (20 mL/g of steroid).

• In a separate flask, prepare a solution of 2,4-dinitrophenylhydrazine (1.2 eq) in ethanol containing a catalytic amount of concentrated sulfuric acid. Caution: Handle concentrated sulfuric acid with extreme care.

• Add the 2,4-dinitrophenylhydrazine solution to the steroid solution.

• Stir the reaction mixture at room temperature for 1-2 hours. The formation of a colored precipitate indicates the progress of the reaction.

• Collect the precipitate by vacuum filtration and wash with cold ethanol.

• Dry the product to yield the 2,4-dinitrophenylhydrazone derivative.

Data Presentation and Characterization

The successful synthesis of the derivatives should be confirmed by a combination of spectroscopic techniques.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key IR Peaks (cm⁻¹)	Key ¹H NMR Signals (δ ppm)
Starting Material	C₃₁H₅₀O₃	470.73	~1735 (C=O, ester), ~1670 (C=O, ketone), ~1645 (C=C)	~5.7 (olefinic H), ~4.6 (H-3), ~2.0 (acetyl CH₃)
Oxime Derivative	C₃₁H₅₁NO₃	485.74	~3400 (O-H), ~1735 (C=O, ester), ~1650 (C=N)	~8.0-9.0 (N-OH), ~5.7 (olefinic H), ~4.6 (H-3), ~2.0 (acetyl CH₃)
Hydrazone Derivative	C₃₇H₅₄N₄O₆	650.85	~3300 (N-H), ~1735 (C=O, ester), ~1620 (C=N), ~1590 & ~1330 (NO₂)	~11.0 (N-H), ~9.1, 8.3, 7.9 (aromatic H), ~5.8 (olefinic H), ~4.6 (H-3), ~2.0 (acetyl CH₃)

Note: The exact spectroscopic values may vary slightly depending on the solvent and instrument used.

Structure-Activity Relationship (SAR) Insights

The derivatization at the C-7 position provides a platform for exploring the structure-activity relationships of this stigmastane scaffold.

Caption: Structure-Activity Relationship (SAR) considerations for C-7 derivatization.

• The Oxime Moiety: The introduction of the hydroxyl group in the oxime can introduce new hydrogen bonding interactions with biological targets, potentially enhancing binding affinity. The stereochemistry (E/Z isomers) of the oxime can also play a crucial role in biological activity and should be considered during characterization and screening.[14]

• The Hydrazone Moiety: The 2,4-dinitrophenyl group in the hydrazone derivative introduces a bulky, electron-withdrawing aromatic system. This can lead to enhanced π-π stacking interactions with aromatic residues in target proteins and may also influence the compound's redox properties. The diverse biological activities of hydrazones are well-documented.[5]

Conclusion and Future Directions

The derivatization of 3β-(acetyloxy)stigmast-5-en-7-one at the C-7 position offers a facile and effective strategy for the generation of novel steroidal compounds with potentially enhanced biological activities. The protocols detailed herein provide a solid foundation for the synthesis of oxime and hydrazone derivatives. Subsequent biological evaluation of these new chemical entities is crucial to elucidate their therapeutic potential. Further derivatization of the oxime and hydrazone moieties themselves, as well as modifications at other positions of the steroid nucleus, can be explored to further optimize the pharmacological profile and develop lead compounds for drug discovery programs.

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Formulation of 3β-(Acetyloxy)stigmast-5-en-7-one for Preclinical Animal Studies: A Detailed Application Note

Introduction: Navigating the Preclinical Formulation of a Novel Steroidal Candidate

3β-(Acetyloxy)stigmast-5-en-7-one is a stigmastane-type steroid that, like many molecules in its class, presents a significant challenge for in vivo evaluation due to its lipophilic nature and consequently poor aqueous solubility.[1][2] The effective preclinical assessment of its pharmacological and toxicological profile is critically dependent on the development of a stable and bioavailable formulation that ensures consistent and reproducible systemic exposure in animal models.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation strategies and detailed protocols for preparing 3β-(Acetyloxy)stigmast-5-en-7-one for oral and parenteral administration in animal studies. The methodologies described herein are grounded in the principles of pharmaceutical sciences and are designed to be self-validating, ensuring scientific integrity and logical progression from characterization to in vivo application.

Physicochemical Characterization: The Foundation of Rational Formulation Design

A thorough understanding of the physicochemical properties of 3β-(Acetyloxy)stigmast-5-en-7-one is the cornerstone of a successful formulation strategy. While specific experimental data for this exact molecule is not extensively published, its structural similarity to other stigmastane steroids allows for informed predictions.[4][5]

Key Physicochemical Properties of 3β-(Acetyloxy)stigmast-5-en-7-one:

Property	Predicted/Known Value/Information	Implication for Formulation
Molecular Formula	C31H50O3[6]	High molecular weight can influence diffusion and absorption.
Molecular Weight	470.73 g/mol [6]	To be considered in dose calculations.
Appearance	Likely a white or off-white crystalline solid.	Physical form will dictate initial handling and processing steps.
Solubility	Predicted to have very low aqueous solubility and high lipid solubility.[1][2]	The primary challenge to overcome for achieving systemic exposure.
logP (Octanol/Water Partition Coefficient)	Predicted to be high (>5), indicating significant lipophilicity.[7][8]	Suggests a preference for lipid-based formulations and potential for lymphatic uptake.[7][9]
Stability	The ester and enone functionalities may be susceptible to hydrolysis and degradation under certain pH and light conditions.	Stability studies are crucial to ensure the integrity of the compound in the final formulation.

Strategic Formulation Approaches for Lipophilic Steroids

Given the anticipated poor aqueous solubility of 3β-(Acetyloxy)stigmast-5-en-7-one, several formulation strategies can be employed to enhance its bioavailability for animal studies. The choice of formulation will depend on the intended route of administration, the required dose, and the specific animal model.[1][3]

Workflow for Formulation Strategy Selection

Caption: Workflow for selecting a suitable formulation strategy.

Protocols for Formulation Development

The following protocols provide step-by-step methodologies for preparing formulations of 3β-(Acetyloxy)stigmast-5-en-7-one for oral and parenteral administration.

Protocol 1: Oral Formulation as a Lipid-Based Solution

This approach is suitable for early-stage preclinical studies where simplicity and the ability to administer a wide range of doses are important. Lipid-based formulations can enhance the oral bioavailability of lipophilic drugs by improving their solubility and facilitating their absorption.[10][11]

1.1. Materials and Equipment:

• 3β-(Acetyloxy)stigmast-5-en-7-one

• Vehicle: Corn oil, sesame oil, or a commercially available lipid-based vehicle (e.g., Maisine® CC, Peceol™)[9]

• Glass vials

• Magnetic stirrer and stir bars

• Warming plate

• Analytical balance

• Volumetric flasks and pipettes

1.2. Experimental Procedure:

• Solubility Screening:

  • Accurately weigh a small amount of 3β-(Acetyloxy)stigmast-5-en-7-one (e.g., 10 mg) into separate glass vials.

  • Add a known volume of each test vehicle (e.g., 1 mL) to the vials.

  • Stir the mixtures at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Visually inspect for any undissolved particles.

  • If the compound dissolves completely, add more compound incrementally until saturation is reached.

  • Quantify the concentration of the dissolved compound in the supernatant using a validated analytical method (e.g., HPLC-UV).

• Formulation Preparation (Example):

  • Based on the solubility data, calculate the required amounts of 3β-(Acetyloxy)stigmast-5-en-7-one and the selected vehicle to achieve the target concentration.

  • Accurately weigh the required amount of 3β-(Acetyloxy)stigmast-5-en-7-one and transfer it to a glass vial.

  • Add the calculated volume of the lipid vehicle to the vial.

  • Gently warm the mixture (e.g., to 40-50°C) while stirring to facilitate dissolution. Caution: Avoid excessive heat to prevent degradation.

  • Continue stirring until a clear solution is obtained.

  • Allow the solution to cool to room temperature.

  • Visually inspect for any precipitation.

1.3. Characterization and Quality Control:

• Appearance: The final formulation should be a clear, homogenous solution, free from any visible particles.

• Concentration: Verify the concentration of 3β-(Acetyloxy)stigmast-5-en-7-one in the final formulation using a validated analytical method.

• Stability: Store the formulation under the intended storage conditions (e.g., room temperature, protected from light) and monitor for any changes in appearance, concentration, or the formation of degradation products over time.

Protocol 2: Parenteral Formulation as a Co-solvent/Surfactant System for Intravenous Administration

For intravenous administration, a sterile, clear solution is required. Due to the poor water solubility of 3β-(Acetyloxy)stigmast-5-en-7-one, a co-solvent and/or surfactant system is necessary to achieve the desired concentration.[1][12]

2.1. Materials and Equipment:

• 3β-(Acetyloxy)stigmast-5-en-7-one

• Co-solvents: Propylene glycol (PG), Polyethylene glycol 400 (PEG 400), Ethanol

• Surfactants: Polysorbate 80 (Tween® 80), Cremophor® EL

• Vehicle: Sterile Water for Injection (WFI), Saline (0.9% NaCl)

• Sterile vials and syringes

• Magnetic stirrer and stir bars

• Analytical balance

• pH meter

• Sterile filters (0.22 µm)

2.2. Experimental Procedure:

• Excipient Screening:

  • Perform solubility studies of 3β-(Acetyloxy)stigmast-5-en-7-one in various co-solvents and surfactant solutions to identify a suitable solubilizing system.

• Formulation Preparation (Example):

  • Step 1: Dissolve the compound. Accurately weigh the required amount of 3β-(Acetyloxy)stigmast-5-en-7-one and dissolve it in a minimal amount of a suitable co-solvent (e.g., PEG 400).

  • Step 2: Add surfactant. To this solution, add the required amount of a surfactant (e.g., Tween® 80) and mix well. The surfactant helps to maintain the compound in solution upon dilution with the aqueous vehicle.[1]

  • Step 3: Aqueous dilution. Slowly add the aqueous vehicle (e.g., saline) to the organic phase with continuous stirring. The final concentration of the organic solvents should be kept as low as possible to minimize potential toxicity.

  • Step 4: pH adjustment (if necessary). Measure the pH of the final formulation and adjust if necessary using sterile solutions of acid or base.

  • Step 5: Sterilization. Sterilize the final formulation by filtration through a 0.22 µm sterile filter into a sterile vial.

2.3. Characterization and Quality Control:

• Appearance: The final formulation must be a clear, colorless, and particle-free solution.

• pH: The pH should be within a physiologically acceptable range (typically 6.5-7.5).

• Osmolality: Measure the osmolality to ensure the formulation is close to isotonic.

• Concentration: Verify the concentration of 3β-(Acetyloxy)stigmast-5-en-7-one.

• Sterility: Perform sterility testing to ensure the absence of microbial contamination.

• Stability: Assess the physical and chemical stability of the sterile formulation under appropriate storage conditions.

Considerations for Animal Studies

The choice of animal model and the administration protocol are as critical as the formulation itself.

• Animal Models: Mice and rats are commonly used for initial pharmacokinetic and efficacy studies of steroidal compounds.[13] The choice of species and strain should be justified based on the scientific objectives of the study.

• Dosing and Administration:

  • Oral Gavage: For oral formulations, administration is typically performed using a gavage needle. The volume administered should be appropriate for the size of the animal (e.g., 5-10 mL/kg for rats).

  • Intravenous Injection: For parenteral formulations, administration is usually via a tail vein injection in mice and rats. The injection should be performed slowly to avoid adverse events.

• Non-invasive Monitoring: Techniques for non-invasive monitoring of steroid hormones and their metabolites in urine and feces can provide valuable pharmacokinetic data with reduced animal stress.[14]

• Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Conclusion: A Pathway to Reliable In Vivo Data

The successful formulation of the lipophilic compound 3β-(Acetyloxy)stigmast-5-en-7-one for animal studies is a multi-step process that demands a systematic and scientifically rigorous approach. By starting with a thorough physicochemical characterization and logically progressing through formulation development and optimization, researchers can develop stable and bioavailable preparations. The protocols and strategies outlined in this application note provide a robust framework for achieving consistent and reliable in vivo data, thereby accelerating the preclinical development of this promising steroidal candidate.

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• PubMed. (2018, October 15). Apoptotic and antiproliferative effects of Stigmast-5-en-3-ol from Dendronephthya gigantea on human leukemia HL-60 and human breast cancer MCF-7 cells.
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Technical Notes & Optimization

Technical Support Center: Overcoming In Vitro Solubility Challenges for 3β-(Acetyloxy)stigmast-5-en-7-one

This guide is designed for researchers, scientists, and drug development professionals encountering solubility issues with the lipophilic phytosterol derivative, 3β-(Acetyloxy)stigmast-5-en-7-one, in aqueous-based in vitro assays. Due to its steroidal backbone, this compound is practically insoluble in water, a common challenge that can lead to experimental artifacts, poor reproducibility, and inaccurate biological data. This document provides a structured, problem-solving framework, from basic troubleshooting to advanced solubilization protocols, to ensure reliable and meaningful results.

Section 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the most common initial queries and problems encountered when working with 3β-(Acetyloxy)stigmast-5-en-7-one.

Q1: Why is my 3β-(Acetyloxy)stigmast-5-en-7-one precipitating when I add it to my cell culture medium?

A1: This is the most common issue and occurs due to a phenomenon known as "kinetic" vs. "thermodynamic" solubility.[1][2] You are likely observing the results of a kinetic solubility limit being exceeded.[3][4]

• The Process: You first dissolve the compound in a 100% organic solvent (like DMSO or ethanol) where it is highly soluble, creating a concentrated stock. When this stock is introduced into the aqueous environment of your cell culture medium, the solvent rapidly disperses, and the compound is suddenly exposed to a medium in which it is poorly soluble.[5][6]

• The Result: If the final concentration of the compound exceeds its thermodynamic (true) solubility in the medium, it will rapidly precipitate out of the solution, often as an amorphous or crystalline solid. This leads to an unknown and lower-than-intended final concentration, rendering dose-response experiments unreliable.

Q2: What is the best initial solvent to prepare a stock solution?

A2: The choice of the primary organic solvent is critical. While Dimethyl Sulfoxide (DMSO) is a common vehicle, related sterols show varied solubility. For instance, the parent compound stigmasterol is significantly more soluble in ethanol (~20 mg/mL) than in DMSO (~0.1 mg/mL).[7]

• Recommendation: Start by testing solubility in both high-purity ethanol and DMSO . Prepare a high-concentration stock (e.g., 10-50 mM) to keep the final volume of organic solvent added to your culture medium to a minimum. Phytosterol esters are generally soluble in non-polar solvents and alcohols.[8][9]

Q3: What is the maximum concentration of an organic solvent like DMSO or ethanol I can safely use in my cell culture?

A3: This is highly cell-line dependent, but general guidelines exist. Exceeding these limits can cause solvent-induced toxicity, apoptosis, or unintended biological effects that confound your results.

• DMSO: For incubations of 24 hours or longer, the final concentration of DMSO should ideally be kept at ≤ 0.1% and should not exceed 0.5% .[10]

• Ethanol: Most cell lines tolerate ethanol up to 0.5% , with some robust lines tolerating up to 1% or even 2% for short durations.[11][12][13]

• Crucial Control: Always include a "vehicle control" in your experiments. This is a culture treated with the same final concentration of the solvent (e.g., 0.1% DMSO) without the compound to ensure that the observed effects are from your compound and not the solvent itself.

Q4: My compound seems to dissolve in the stock solvent, but I still see poor or inconsistent activity in my assay. What could be the issue?

A4: This often points to the formation of micro-precipitates or aggregation that is not visible to the naked eye. While the solution may appear clear, the compound is not truly bioavailable to the cells. The compound must be molecularly dissolved to interact with cellular targets.[1]

Section 2: Troubleshooting Guide - A Step-by-Step Approach to Solubilization

If basic solvent optimization fails, a more systematic approach is required. This guide provides a logical workflow to enhance the aqueous solubility and bioavailability of 3β-(Acetyloxy)stigmast-5-en-7-one.

Caption: A decision workflow for troubleshooting solubility issues.

Step 1: Optimizing Stock Solution & Dilution Technique

Before moving to complex methods, ensure your basic technique is flawless.

Protocol 1.1: Preparation and Dilution of a Concentrated Stock Solution

• Solvent Selection: Prepare a 10 mM stock solution of 3β-(Acetyloxy)stigmast-5-en-7-one in both absolute ethanol (200 proof, molecular biology grade) and cell-culture grade DMSO.[14]

• Dissolution: Ensure complete dissolution by gentle warming (to 37°C) and vortexing. If the compound dissolves readily in one solvent over the other at this concentration, select that as your primary stock solvent.

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

• Dilution: When preparing your final working concentration: a. Pre-warm your serum-free or complete cell culture medium to 37°C. b. While vigorously vortexing the medium, add the required volume of stock solution drop-by-drop. This rapid dispersion is critical to avoid localized high concentrations of the organic solvent that trigger precipitation. c. Use this freshly prepared solution immediately. Do not store diluted aqueous solutions of the compound.

Step 2: Advanced Solubilization Techniques

If precipitation or poor activity persists, complexation agents are the next logical step.

Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate lipophilic molecules like steroids, forming a water-soluble "inclusion complex".[15][16] 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high aqueous solubility and excellent safety profile.[17][18]

Caption: Cyclodextrin encapsulates the steroid, rendering it soluble.

Protocol 2.1: Preparing a 3β-(Acetyloxy)stigmast-5-en-7-one:HP-β-CD Complex

• Prepare HP-β-CD Solution: Prepare a 135 mM solution of HP-β-CD in your desired aqueous buffer or serum-free medium.[16] Warm to 37°C and stir until fully dissolved. The solubility of HP-β-CD in PBS is approximately 50 mg/mL.[18]

• Prepare Compound Stock: Prepare a concentrated stock solution of 3β-(Acetyloxy)stigmast-5-en-7-one in ethanol (e.g., 20 mM).

• Complexation: While stirring the HP-β-CD solution at 37°C, slowly add the compound stock solution to achieve the desired final concentration (e.g., for a 1:1 molar ratio, add equal moles of each).

• Incubation: Continue stirring the mixture at 37°C for at least 1-4 hours to allow for efficient complex formation.[16]

• Sterilization & Use: Sterilize the final complex solution using a 0.22 µm syringe filter. This solution can now be used to treat cells.

• Validation: It is essential to run a control experiment using the HP-β-CD solution without the compound at the same final concentration to ensure the cyclodextrin itself does not affect your cells or assay.

Mechanism: Surfactants, such as Polysorbate 80 (Tween 80), are amphipathic molecules that form micelles in aqueous solutions above their critical micelle concentration (CMC). The hydrophobic cores of these micelles can effectively solubilize lipophilic compounds.[19][20]

Protocol 2.2: Using Polysorbate 80 (Tween 80) for Solubilization

• Prepare Stock: Create a 10% (w/v) stock solution of sterile Polysorbate 80 in water.

• Co-dissolve: Dissolve the 3β-(Acetyloxy)stigmast-5-en-7-one in a minimal amount of ethanol. Add a small amount of the 10% Polysorbate 80 stock to this solution (e.g., to achieve a 1:2 ratio of compound to surfactant by weight).

• Dilute: Add this mixture to your pre-warmed cell culture medium with vigorous stirring to achieve the final desired compound concentration. The final concentration of Polysorbate 80 should be kept as low as possible, typically in the range of 0.01-0.1%.[19][21]

• Caution and Control: Surfactants can be toxic to cells and may interfere with membrane-based assays or protein interactions.[22] Always perform a vehicle control with the same final concentration of ethanol and Polysorbate 80.

Section 3: Data & Validation Summary

Choosing the right solubilization strategy involves balancing efficacy with potential off-target effects.

Table 1: Comparison of Solubilization Strategies

Strategy	Primary Mechanism	Typical Final Concentration	Pros	Cons
Organic Solvent (DMSO/Ethanol)	Direct Solvation	< 0.5%	Simple, fast, well-understood.	Limited solubility, high risk of precipitation, potential for cell toxicity.[10][11]
Cyclodextrin (HP-β-CD)	Inclusion Complexation	1-10 mM	High solubilizing capacity for steroids, low toxicity, biocompatible.[15][17]	Requires preparation, potential for cholesterol depletion from cell membranes at high concentrations.
Surfactant (Polysorbate 80)	Micellar Encapsulation	0.01 - 0.1%	Effective for highly lipophilic compounds.	Potential for cell toxicity and assay interference, may alter cell membrane properties.[19][22]

Section 4: References

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• Pion Inc. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.

• Enamine. Aqueous Solubility Assay. Retrieved March 14, 2026.

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• MedChemExpress. 3β-(Acetyloxy)stigmast-5-en-7-one. Retrieved March 14, 2026.

• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.

• ResearchGate. (2014, August 13). Final concentration of 100% ethanol is 1% (50ul in 5ml) in cell culture dish, having 5ml cell suspension. Does it affect the cell line?

• ResearchGate. (2015, January 28). Which is the maximum quantity of ethanol tolerated by CHO-S cells?

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• Chen, J., et al. (2010). β-Sitosterol Solubility in Selected Organic Solvents. Journal of Chemical & Engineering Data, 55(5), 2093-2095.

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• Hylanda Chemical. (2025, October 19). Hydroxypropyl-beta-cyclodextrin (HP-β-CD): A Versatile Solubility Enhancer in Pharmaceutical Applications.

• O'Callaghan, Y. C., & O'Brien, N. M. (2010). Synthesis and Characterization of Stigmasterol Oxidation Products. Journal of Agricultural and Food Chemistry, 58(1), 323-329.

• Li, Y., et al. (2022). Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity. Molecules, 27(18), 6036.

• Lee, S., et al. (2024). Stigmasterol Exerts an Anti-Melanoma Property through Down-Regulation of Reactive Oxygen Species and Programmed Cell Death Ligand 1 in Melanoma Cells. International Journal of Molecular Sciences, 25(6), 3465.

• Longhini, R., et al. (2018). The Development of a New Complexation Technique of Hydrocortisone Acetate with 2-Hydroxypropyl-β-Cyclodextrin: Preparation and Characterization. MOJ Bioequivalence & Bioavailability, 5(1).

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• Li, Y., et al. (2022). Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity. ResearchGate.

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• 17. Hydroxypropyl-beta-cyclodextrin (HP-β-CD): A Versatile Solubility Enhancer in Pharmaceutical Applications - Hylanda Chemical [hylandachemical.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. biofargo.com [biofargo.com]
• 20. scribd.com [scribd.com]
• 21. CN101491678A - Preparation method of injector using tween-80 as solubilizer - Google Patents [patents.google.com]
• 22. atamankimya.com [atamankimya.com]

Technical Support Center: Stability of 3β-(Acetyloxy)stigmast-5-en-7-one in DMSO

Welcome to the Technical Support Center for handling 3β-(Acetyloxy)stigmast-5-en-7-one (also known as 7-ketostigmasteryl acetate). This oxidized phytosterol derivative is widely utilized in drug development for its potent anti-complement and anti-inflammatory activities[1][2].

Because this molecule contains both a highly lipophilic sterol backbone and a hydrolytically sensitive acetate ester, its stability in Dimethyl Sulfoxide (DMSO) stock solutions requires rigorous environmental control. This guide synthesizes field-proven methodologies to help researchers prevent precipitation, avoid ester hydrolysis, and maintain the scientific integrity of their assays.

Mechanistic Causality: Why Does Degradation Occur in DMSO?

As an Application Scientist, it is critical to understand that DMSO is not an inert vehicle; it is a highly hygroscopic solvent that actively interacts with its environment and the solutes within it.

The Precipitation Cascade: Sterols are highly hydrophobic. Pure, anhydrous DMSO is an excellent solvent for 3β-(Acetyloxy)stigmast-5-en-7-one. However, every time a DMSO stock vial is opened, it absorbs atmospheric moisture. Water absorption drastically depresses the freezing point of DMSO and alters its dielectric constant[3]. This thermodynamic shift reduces the solubility of the lipophilic sterol, leading to irreversible precipitation—a phenomenon synergistically exacerbated by the kinetic shock of repeated freeze-thaw cycles[3][4].

The Hydrolysis Pathway: The 3β-acetyloxy group is an ester linkage. While stable in pure organic solvents, the introduction of water into DMSO creates an aqueous-organic mixture that can accelerate alkaline or general base-catalyzed hydrolysis of esters. This is due to the differential solvation of the ground state versus the transition state in aqueous DMSO, which lowers the activation energy for nucleophilic attack[5][6]. Loss of the acetate group yields 3β-hydroxy-stigmast-5-en-7-one, fundamentally altering the compound's biological activity.

Causality of 3β-(Acetyloxy)stigmast-5-en-7-one degradation in DMSO.

Quantitative Data & Stability Parameters

To establish a self-validating experimental system, researchers must benchmark their stock solutions against known physicochemical parameters.

Table 1: Physicochemical & Stability Profile

Parameter	Value / Specification	Mechanistic Implication
Molecular Weight	470.73 g/mol [1]	Determines molarity calculations for stock solutions.
Formula	C₃₁H₅₀O₃[1]	Highly lipophilic; dictates strict requirement for anhydrous solvent.
Max Recommended Stock	10 mM – 20 mM[7]	Exceeding 20 mM increases the risk of supersaturation and precipitation upon minor water ingress.
Long-Term Storage	-80°C (up to 6 months)[8]	Deep freezing arrests hydrolytic kinetics and limits thermal degradation.
Freeze-Thaw Tolerance	Low (Single-use aliquots required)	Repeated cycles induce kinetic shocks that nucleate sterol precipitation[4].
Critical Water Threshold	< 0.1% v/v H₂O	Higher water content accelerates ester hydrolysis and depresses DMSO freezing point[3][5].

Self-Validating Experimental Protocols

Do not rely on visual inspection alone to confirm stock integrity. Micro-precipitates and hydrolyzed byproducts are invisible to the naked eye. Implement the following self-validating workflows.

Protocol A: Preparation and Storage of Anhydrous Stock Solutions

Objective: Prevent water ingress and eliminate freeze-thaw degradation.

• Equilibration: Allow the lyophilized vial of 3β-(Acetyloxy)stigmast-5-en-7-one to equilibrate to room temperature in a desiccator for 30 minutes before opening. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder.

• Dissolution: Add high-purity, anhydrous DMSO (≥99.9%, water ≤0.005%) to achieve a 10 mM concentration. Vortex gently until visually clear.

• Aliquotting: Immediately divide the stock into 50 µL or 100 µL single-use aliquots using low-bind microcentrifuge tubes[7].

• Inert Atmosphere: Purge the headspace of each tube with a gentle stream of Argon or Nitrogen gas to displace oxygen and moisture.

• Storage: Flash-freeze the aliquots in liquid nitrogen and transfer to a -80°C freezer[8].

Protocol B: HPLC-UV Validation of Stock Integrity

Objective: Quantify active compound concentration and detect hydrolysis (loss of acetate).

• Sample Preparation: Thaw a single 10 mM aliquot at 37°C. Dilute 1:1000 in the initial HPLC mobile phase (e.g., 90% Water / 10% Acetonitrile with 0.1% Formic Acid) to a final concentration of 10 µM[8].

• Chromatography: Inject 10 µL onto a C18 reverse-phase column (4.6 x 150 mm, 5 µm) maintained at 30°C.

• Gradient: Run a gradient from 10% to 90% Acetonitrile over 15 minutes at 1.0 mL/min[8].

• Detection: Monitor at the empirically determined λmax for the conjugated enone system.

• Validation: A single sharp peak indicates intact 3β-(Acetyloxy)stigmast-5-en-7-one. The appearance of a more polar, earlier-eluting secondary peak indicates hydrolysis to the 3β-hydroxy derivative. If the primary peak area is reduced by >5% compared to a fresh standard, discard the stock.

Self-validating workflow for anhydrous DMSO stock preparation and storage.

Troubleshooting & FAQs

Q1: I observed precipitation in my DMSO stock after thawing. Can I salvage it? A1: If precipitation occurs, the solution is likely supersaturated or the DMSO has absorbed water[3][8]. Gently warm the sealed vial in a 37°C water bath and apply low-energy sonication for 5–10 minutes[4][9]. If the precipitate completely redissolves, the aliquot may be used immediately. If cloudiness persists, irreversible aggregation has occurred; discard the aliquot as the molarity is no longer accurate.

Q2: Will the DMSO in my working solution affect my cell-based or liposomal assays? A2: Yes. DMSO is not biologically inert. In lipid bilayer models (e.g., DPPC liposomes), DMSO alters thermotropic properties and can stabilize the bilayer even in the presence of sterols[10]. Furthermore, DMSO concentrations above 0.1–0.5% can induce cellular toxicity or alter lipid metabolism in cultured cells[7][11]. Always maintain the final DMSO concentration in your assay below 0.5% and include a vehicle-only control to subtract baseline solvent effects.

Q3: How do I prevent the acetate group from hydrolyzing during long experiments? A3: Ester hydrolysis is driven by water and pH. When diluting your DMSO stock into aqueous assay buffers, ensure the buffer is strictly pH-controlled (ideally pH 7.0–7.4). Avoid leaving the compound in aqueous media for extended periods before use. Always prepare aqueous working solutions freshly from the DMSO stock immediately prior to the experiment[9].

Q4: Can I store diluted, aqueous working solutions at 4°C for later use? A4: No. Due to the extreme hydrophobicity of 3β-(Acetyloxy)stigmast-5-en-7-one, it will rapidly precipitate out of aqueous solutions over time, adhering to the walls of plastic tubes[9]. Aqueous dilutions must be generated in situ and used immediately.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ziath.com [ziath.com]
• 4. High throughput sonication: evaluation for compound solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles [frontiersin.org]
• 6. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 7. invivochem.net [invivochem.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. DMSO-induced perturbation of thermotropic properties of cholesterol-containing DPPC liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dimethyl sulfoxide enhances lipid synthesis and secretion by long-term cultures of adult rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Purification of 3β-(Acetyloxy)stigmast-5-en-7-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate 3β-(Acetyloxy)stigmast-5-en-7-one (commonly known as 7-oxo- β -sitosterol acetate) from complex reaction matrices.

The core challenge in purifying this oxidized phytosterol stems from the structural homology of plant-derived sterol mixtures and the generation of closely related allylic oxidation byproducts[1]. This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to help you achieve >98% purity.

Part 1: Mechanistic Troubleshooting Guide

Issue 1: Co-elution with Unreacted Starting Material on Silica Gel

Root Cause: The difference in polarity between the starting material ( β -sitosterol acetate) and the target derivative is driven solely by the introduction of the ketone at the C7 position. If your normal-phase solvent system is too polar, both compounds will migrate near the solvent front, destroying resolution. Causality & Solution: Utilize a highly non-polar, shallow step gradient. Start with 100% hexanes and slowly step up to Hexane:Ethyl Acetate (90:10, v/v). The non-polar starting material will elute first. Self-Validation System: Monitor fractions via Thin Layer Chromatography (TLC). The target molecule contains an α,β -unsaturated ketone (the 5-en-7-one system), which absorbs strongly at ~238 nm[1]. β -sitosterol acetate is UV-inactive. If your TLC spot quenches fluorescence under short-wave UV (254 nm), it is the oxidized product.

Issue 2: Persistent Contamination with Stigmasterol or Campesterol Analogs

Root Cause: Commercial β -sitosterol is rarely 100% pure; it typically contains 10-20% campesterol and stigmasterol. Oxidation yields their respective 7-oxo derivatives. Normal-phase silica cannot resolve these because the polarity difference of a single double bond in the alkyl side chain (stigmasterol) or one missing methyl group (campesterol) is negligible. Causality & Solution: Transition to Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 stationary phase. In reversed-phase, the hydrophobic alkyl tail dictates retention. The Δ22 double bond in 7-oxo-stigmasterol acetate reduces its hydrophobicity, causing it to elute before the target molecule[2].

Issue 3: Poor Crystallization Yields During Final Polishing

Root Cause: Sterols tend to form supersaturated solutions or co-crystallize with structurally similar impurities (like 7 α /7 β -hydroxy epimers) if the cooling rate is too rapid or the solvent system is poorly selected[3]. Causality & Solution: Use a binary solvent system that leverages differential solubility. Dissolve the semi-pure solid in a minimal amount of warm Dichloromethane (DCM), then add Methanol dropwise until slight turbidity is observed. Allow the mixture to cool slowly to room temperature before moving it to 4°C.

Part 2: Quantitative Data & Elution Profiles

To assist in fraction identification, refer to the standardized chromatographic behaviors of the target molecule and its common impurities below.

Table 1: Chromatographic Behavior of 3β-(Acetyloxy)stigmast-5-en-7-one and Common Impurities

Compound	Normal Phase TLC ( Rf​ )*	RP-HPLC Relative Retention Time (RRT)**	UV Activity (254 nm)
β -Sitosterol acetate (Starting Material)	0.85	1.25	Inactive
3β-(Acetyloxy)stigmast-5-en-7-one (Target)	0.55	1.00 (Reference)	Active (Strong)
7-oxo-stigmasterol acetate (Impurity)	0.55	0.88	Active (Strong)
7 α /7 β -hydroxy-sitosterol acetate (Byproduct)	0.30 - 0.35	0.75	Inactive
5,6-epoxy-sitosterol acetate (Byproduct)	0.65	1.10	Inactive

* Mobile phase: Hexane/Ethyl Acetate (85:15, v/v) on Silica Gel 60 F254. ** Column: C18 (250 x 4.6 mm, 5 µm); Mobile phase: 100% Methanol; Flow: 1.0 mL/min.

Part 3: Standardized Experimental Protocols

Protocol: Two-Dimensional Purification Workflow (Silica to RP-HPLC)

Phase 1: Normal-Phase Flash Chromatography (Bulk Cleanup)

• Sample Preparation: Dissolve the crude oxidation mixture (e.g., 5.0 g) in a minimum volume of Dichloromethane (DCM).

• Column Loading: Load the solution onto a pre-equilibrated Silica Gel 60 column (40-63 µm).

• Elution: Elute with a step gradient: Hexane (100%) → Hexane:EtOAc (95:5) → Hexane:EtOAc (90:10).

• Fraction Collection & Validation: Collect 50 mL fractions. Spot on TLC plates and visualize under short-wave UV (254 nm). Combine fractions showing a single UV-active spot at Rf​ ~0.55. Concentrate under reduced pressure.

Phase 2: RP-HPLC Polishing (Isotope/Analog Separation) 5. Injection: Dissolve the concentrated normal-phase pool in Methanol (100 mg/mL). Inject onto a preparative C18 HPLC column. 6. Isocratic Elution: Elute with 100% Methanol at a flow rate of 15 mL/min. Monitor absorbance at 238 nm. 7. Collection: Collect the major peak eluting immediately after the stigmasterol derivative (refer to RRT in Table 1).

Phase 3: Crystallization 8. Precipitation: Evaporate the HPLC fractions to dryness. Re-dissolve in warm ethanol (5 mL per gram of solid). 9. Cooling: Cool to 4°C overnight. Filter the resulting white crystalline needles of 3β-(acetyloxy)stigmast-5-en-7-one and wash with ice-cold ethanol[3].

Part 4: Frequently Asked Questions (FAQs)

Q: Why does my purified 3β-(Acetyloxy)stigmast-5-en-7-one degrade or turn yellow upon storage? A: The α,β -unsaturated ketone system is highly susceptible to photo-oxidation and further radical reactions at the allylic positions. Always store the purified compound in amber vials, flush the headspace with Argon or Nitrogen, and store at -20°C.

Q: Can I use basic alumina instead of silica gel for the first purification step? A: It is strictly not recommended. The acetyl group at the 3β-position can undergo partial hydrolysis (saponification) on highly active basic alumina, converting your product back to 7-oxo- β -sitosterol. Stick to neutral silica gel.

Q: My starting material was labeled as "95% pure β -sitosterol." Do I still need RP-HPLC? A: Yes, if pharmaceutical-grade purity (>99%) is required. Even 5% campesterol/stigmasterol in the starting material will translate to 5% of their respective 7-oxo derivatives. Because they share identical polarities, they will co-elute on normal phase and co-crystallize[2].

Part 5: Workflow & Mechanistic Visualizations

Fig 1: Step-by-step purification workflow for isolating 3β-(Acetyloxy)stigmast-5-en-7-one.

Fig 2: Mechanistic pathway of allylic oxidation and generation of common sterol impurities.

References

• US Patent 5030739A.Process for the catalytic oxidation of isoprenoids having allylic groups (Details analogous synthesis and crystallization purification of 7-ketocholesterol acetate). Google Patents.
• Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production.National Center for Biotechnology Information (NCBI). (Discusses phytosterol oxidation products including 7-oxositosterol structures and their chromatographic analysis).
• Development and validation of a comprehensive two-dimensional gas chromatography-mass spectrometry method for the analysis of phytosterol oxidation products in human plasma.ResearchGate. (Highlights the difficulty in separating 7-oxositosterol from structural analogs).

Sources

• 1. Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US5030739A - Process for the catalytic oxidation of isoprenoids having allylic groups - Google Patents [patents.google.com]

Technical Support Center: Stability and Storage of 3β-(Acetyloxy)stigmast-5-en-7-one

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper storage and handling of 3β-(Acetyloxy)stigmast-5-en-7-one. Our goal is to ensure the long-term stability and integrity of this compound, preventing degradation that could compromise experimental results.

Section 1: Understanding the Chemical Stability of 3β-(Acetyloxy)stigmast-5-en-7-one

The structure of 3β-(Acetyloxy)stigmast-5-en-7-one contains two primary functional groups that are susceptible to degradation: a 3β-acetate ester and an α,β-unsaturated ketone (allylic ketone) system within the steroid's B-ring. Understanding the reactivity of these groups is crucial for preventing the formation of impurities during storage.

• Ester Hydrolysis: The acetate group at the 3β position is an ester linkage. In the presence of moisture, particularly under acidic or basic conditions, this ester can be hydrolyzed.[1] This reaction cleaves the ester bond, resulting in the formation of acetic acid and the parent alcohol, 3β-hydroxystigmast-5-en-7-one.[2][3] The rate of this degradation is highly dependent on pH, temperature, and water content.

• Allylic Ketone Degradation: The ketone at the 7-position is conjugated with the C5-C6 double bond, creating an allylic ketone system. This part of the molecule is susceptible to several degradation pathways:

  • Oxidation: The allylic system is prone to oxidation, which can introduce new oxygen-containing functional groups and lead to a variety of degradation products.[4][5][6] This process can be accelerated by exposure to atmospheric oxygen, light, and trace metal impurities.

  • Isomerization: The double bond in the α,β-unsaturated system could potentially migrate under certain catalytic conditions (e.g., acid or base), leading to the formation of structural isomers with altered biological activity.[7][8]

  • Photodegradation: Conjugated systems like enones can absorb UV light, which can provide the energy needed to initiate photochemical reactions, leading to complex degradation products.[9][10]

Below is a diagram illustrating the primary degradation pathways.

Caption: Potential degradation pathways for 3β-(Acetyloxy)stigmast-5-en-7-one.

Section 2: Troubleshooting Guide and FAQs

This section addresses common issues and questions encountered during the storage and use of 3β-(Acetyloxy)stigmast-5-en-7-one.

Q1: What are the optimal storage conditions for the solid (powder) form of the compound?

A1: For maximum stability in its solid form, the compound should be stored under conditions that minimize exposure to the key degradation factors: moisture, oxygen, light, and heat.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of all chemical degradation reactions. While room temperature (20-25°C) is acceptable for short periods, refrigeration is recommended for long-term storage.[11]
Atmosphere	Under an inert gas (Argon or Nitrogen)	Prevents oxidation of the allylic ketone system. If an inert atmosphere is not possible, ensure the container is tightly sealed to minimize air exposure.
Light	Protect from light	Store in an amber vial or a light-blocking outer container to prevent photodegradation.[12][13][14]
Humidity	In a desiccator or with a desiccant	Minimizes moisture to prevent ester hydrolysis.[11][15]
Container	Tightly sealed glass vial	Use a chemically inert container with a secure seal to protect from air and moisture.[13]

Q2: I need to make a stock solution. What solvent should I use and how should I store it?

A2: The choice of solvent and storage method is critical.

• Solvent Selection: Use a dry, high-purity (anhydrous) aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Avoid using protic solvents like ethanol or methanol for long-term storage, as they can participate in transesterification or hydrolysis reactions.

• Storage of Solutions: Stock solutions should be stored at -20°C or -80°C.[12] It is imperative to aliquot the stock solution into single-use volumes. This practice prevents multiple freeze-thaw cycles, which can degrade the compound and introduce moisture into the solution each time the vial is opened.

Q3: After storing my compound, I see new, smaller peaks in my HPLC chromatogram. What are they?

A3: The appearance of new peaks strongly suggests degradation has occurred.

• A more polar peak (earlier retention time on a reverse-phase column) is likely the hydrolysis product, 3β-hydroxystigmast-5-en-7-one.

• Other peaks could be isomers or oxidation products. To confirm, you can run a forced degradation study (see Protocol 3) under specific conditions (e.g., mild acid) and compare the resulting chromatogram to your stored sample. For definitive identification, analysis by LC-MS is recommended.[16][17]

Q4: The color of my solid sample has changed from white to slightly yellow. Is it still pure?

A4: A color change often indicates oxidation. The formation of new conjugated systems through oxidation can cause a substance to absorb visible light, appearing colored. The compound's purity is likely compromised. We strongly advise re-analyzing the material by HPLC to quantify the purity before use. If purity has dropped significantly, the material should be discarded or repurified.

Q5: How can I test the stability of this compound in my specific experimental buffer or formulation?

A5: You should perform a stability-indicating study. Spike a known concentration of the compound into your buffer or formulation. Analyze samples via a validated HPLC method at various time points (e.g., 0, 2, 4, 8, 24 hours) while incubating at your experimental temperature. A decrease in the main peak area and/or the appearance of new peaks will indicate instability.

Section 3: Experimental Protocols

These protocols provide standardized procedures for handling, storing, and testing the stability of 3β-(Acetyloxy)stigmast-5-en-7-one.

Protocol 1: Recommended Long-Term Storage of Solid Compound

• Preparation: In a controlled environment with low humidity, weigh the desired amount of 3β-(Acetyloxy)stigmast-5-en-7-one into a pre-dried amber glass vial.

• Inerting: If possible, flush the vial's headspace with a gentle stream of dry argon or nitrogen for 30-60 seconds.

• Sealing: Immediately cap the vial with a PTFE-lined cap and tighten securely. For extra protection, wrap the cap with Parafilm®.

• Labeling: Clearly label the vial with the compound name, lot number, date, and concentration/weight.

• Storage: Place the vial inside a secondary container with a desiccant pouch. Store this container in a refrigerator at 2-8°C.

Protocol 2: Preparation and Storage of Stock Solutions

• Solvent Preparation: Use a new, sealed bottle of anhydrous-grade DMSO. Use a dry syringe to pierce the septum and withdraw the required volume.

• Dissolution: Add the anhydrous DMSO to the vial containing the pre-weighed solid compound to achieve the desired concentration (e.g., 10 mM). Mix by vortexing until fully dissolved.

• Aliquoting: Immediately dispense the stock solution into single-use, low-volume amber microcentrifuge tubes or vials.

• Inerting & Sealing: If possible, flush the headspace of each aliquot with argon or nitrogen before sealing tightly.

• Storage: Store the aliquots in a labeled box at -20°C or -80°C, protected from light.

Protocol 3: Basic Forced Degradation Study Workflow

This protocol is designed to intentionally degrade the sample to identify potential degradation products and establish a stability-indicating analytical method.[18][19]

Caption: Workflow for a forced degradation stability study.

Methodology:

• Sample Preparation: Prepare five identical samples of 3β-(Acetyloxy)stigmast-5-en-7-one at a known concentration (e.g., 1 mg/mL) in an appropriate solvent mixture (e.g., Acetonitrile:Water).

• Stress Application:

  • Control: Keep one sample at 4°C protected from light.

  • Acidic Hydrolysis: Add an equal volume of 0.2 M HCl to a sample to achieve a final acid concentration of 0.1 M.

  • Basic Hydrolysis: Add an equal volume of 0.2 M NaOH to another sample to achieve a final base concentration of 0.1 M.

  • Oxidative Degradation: Add an equal volume of 6% H₂O₂ to a sample to achieve a final concentration of 3%.

  • Photolytic Degradation: Expose one sample to a controlled light source as per ICH Q1B guidelines.

• Incubation: Incubate the stressed samples (acid, base, oxidative) and a control sample at 40°C for a defined period (e.g., 24 hours), protected from light.

• Neutralization: After incubation, cool the acidic and basic samples and carefully neutralize them.

• Analysis: Analyze all samples, including the control, using a validated HPLC method, preferably with a PDA detector and coupled to a mass spectrometer (LC-MS).[9]

• Data Interpretation: Compare the chromatograms of the stressed samples to the control. The goal is to achieve 5-20% degradation.[19] This allows for the clear identification of degradation peaks separate from the parent compound, confirming the method is "stability-indicating."

References

• A Study on the Allylic Oxid
• Allylic Oxid
• Technical Support Center: Dexamethasone Acet
• Guide to the Correct Storage of Steroid Drugs. OXILOG.
• Dexamethasone Acetate Safety D
• Cortisone Acetate: Package Insert / Prescribing Inform
• Allylic Oxidations and Oxid
• Results of forced degradation of HCA, DEX, and FCA by HPLC analysis.
• Convenient oxidation of benzylic and allylic halides to aldehydes and ketones. PMC - NIH.
• Steroid Storage: How to Keep Injectable and Oral Steroids Safe
• Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS. American Journal of Analytical Chemistry - Scirp.org.
• Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. International Journal of Pharmaceutical Sciences Review and Research.
• An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and
• Forced degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis. PMC.
• Radical Oxidation of Allylic and Benzylic Alcohols. JoVE.
• In Vitro Hydrolysis of Steroid Acid Ester Derivatives of Prednisolone in Plasma of Different Species. PubMed.
• Isomerization reactions of allylic alcohols into ketones with the Grubbs reagent. PubMed.
• Aromatase and Testosterone Fatty Acid Esters: The Search for a Cryptic Biosynthetic P
• Isomerization Reactions of Allylic Alcohols into Ketones with the Grubbs Reagent. PMC.
• 3β-(Acetyloxy)stigmast-5-en-7-one Product Page. MedChemExpress.
• ester hydrolysis r
• Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry.
• Chemical Storage Guidelines. LSU.
• Forced Degradation Studies: Regulatory Considerations and Implement
• 3-Hydroxystigmast-5-en-7-one Overview. Ontosight AI.
• 3beta-Hydroxystigmast-5-en-7-one PubChem Page. PubChem.
• 7-Ketositosterol PubChem Page. PubChem.
• Stigmast-5-en-3β-ol NMPPDB Page. NMPPDB.
• Apoptotic and antiproliferative effects of Stigmast-5-en-3-ol

Sources

• 1. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 2. In vitro hydrolysis of steroid acid ester derivatives of prednisolone in plasma of different species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ester hydrolysis rate: Topics by Science.gov [science.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. scribd.com [scribd.com]
• 6. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 7. Isomerization reactions of allylic alcohols into ketones with the Grubbs reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isomerization Reactions of Allylic Alcohols into Ketones with the Grubbs Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. oxilog.net [oxilog.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. drugs.com [drugs.com]
• 15. powerpharm.co.uk [powerpharm.co.uk]
• 16. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS - American Journal of Analytical Chemistry - SCIRP [scirp.org]
• 17. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. biopharminternational.com [biopharminternational.com]

Minimizing batch-to-batch variability of synthesized 3β-(Acetyloxy)stigmast-5-en-7-one

Welcome to the Technical Support Center for Steroidal Synthesis. This portal is designed for researchers and drug development professionals facing batch-to-batch variability during the synthesis of 3β-(Acetyloxy)stigmast-5-en-7-one (often referred to as 7-oxo-stigmasteryl acetate).

The conversion of stigmasterol acetate to its 7-oxo derivative relies on an allylic oxidation at the C-7 position. Because the phytosterol backbone contains multiple reactive sites (including the C-5/C-6 and C-22/C-23 double bonds), achieving high regioselectivity and consistent yields requires strict control over reaction kinetics, moisture, and oxidant dosing[1].

Below, you will find our in-depth mechanistic breakdown, a self-validating experimental protocol, and a targeted troubleshooting guide to help you standardize your workflow.

I. Mechanistic Pathway & Variability Origins

Batch-to-batch variability typically stems from the rate-limiting step: the abstraction of the allylic hydrogen to form a C-7 radical. If the oxidant complex is compromised by moisture, the reaction stalls at the 7α/7β-hydroxy intermediate stage. Conversely, excessive thermal energy or unbuffered oxidants lead to over-oxidation (epoxidation) at the C-22/C-23 side chain[2].

Caption: Mechanistic pathway of stigmasterol acetate allylic oxidation and common side reactions.

II. Quantitative Method Comparison

Selecting the right oxidation system is the first step in minimizing variability. The table below summarizes the quantitative performance of the most common catalytic systems used for this transformation[3],[4].

Oxidation System	Reagents / Catalyst	Expected Yield	Reaction Time	Batch Variability Risk	Primary Byproduct Risk
CrO₃-DMP	CrO₃ / 3,5-Dimethylpyrazole	50–65%	36–40 h	High (Moisture sensitive)	7-hydroxy epimers
TBHP-Fe	TBHP / Heterogeneous Fe	70–80%	12–24 h	Low (Air stable)	Side-chain epoxides
TBHP-Cu	TBHP / CuI	35–45%	24–30 h	Medium (Peroxide decay)	Enediones

III. Self-Validating Experimental Protocol: CrO₃/DMP Oxidation

While newer transition-metal methods exist, the Chromium Trioxide/3,5-Dimethylpyrazole (CrO₃-DMP) method remains the gold standard for synthesizing high-purity reference standards[5]. To eliminate variability, this protocol is designed as a self-validating system , meaning you cannot proceed to the next step without passing a specific analytical checkpoint.

Step 1: Preparation of the Oxidant Complex

• Action: Suspend CrO₃ (15 eq) in strictly anhydrous dichloromethane (DCM) and cool to -25 °C under nitrogen. Add 3,5-dimethylpyrazole (DMP) (15 eq) in one portion. Stir for 30 minutes at -20 °C.

• Causality & Rationale: The formation of the CrO₃-DMP complex is highly exothermic. If performed at room temperature, the localized heat degrades the pyrazole ring, leading to an inconsistent oxidant concentration. DMP is chosen over pyridine (Collins reagent) because it acts as a superior buffer, preventing the acidic cleavage of the steroidal backbone[1].

• Self-Validation Metric: The suspension must transition from a bright red (free CrO₃) to a uniform, dark homogenous solution. If unreacted red solid remains, moisture has compromised the CrO₃; discard and restart.

Step 2: Substrate Addition & Radical Initiation

• Action: Add stigmasterol acetate (1 eq) dissolved in a minimum volume of dry DCM. Stir at -20 °C for 1 hour, then allow the reaction to warm to room temperature (20–25 °C) over 2 hours.

• Causality & Rationale: Adding the substrate at low temperatures prevents immediate, uncontrolled radical formation which leads to C-22/C-23 epoxidation. Warming slowly allows the sterically hindered C-7 allylic hydrogen to be abstracted selectively.

Step 3: Extended Oxidation & In-Process Monitoring

• Action: Stir the reaction at room temperature for an additional 36 hours.

• Causality & Rationale: The initial oxidation yields a mixture of 7α-hydroxy and 7β-hydroxy intermediates. The conversion of these secondary alcohols to the final 7-ketone is the slowest phase of the reaction. Premature quenching is the #1 cause of batch-to-batch yield variations[2].

• Self-Validation Metric (Critical): Pull a 50 µL aliquot at 24h, 30h, and 36h. Run TLC (Heptane:EtOAc 8:2). You will initially observe three spots: unreacted starting material (highest Rf​ ), the 7-one product (middle Rf​ ), and the 7-OH intermediates (lowest Rf​ ). Do not quench until the lowest Rf​ spots have completely converged into the middle 7-one spot.

Step 4: Quenching and Isolation

• Action: Dilute with a large volume of ethyl acetate (precipitates reduced chromium salts) and filter through a tightly packed Celite pad. Wash the organic layer with saturated aqueous NaHCO₃, water, and brine.

IV. Troubleshooting Guides & FAQs

Q1: My TLC shows a persistent mixture of products with lower Rf​ values than my target 7-one. Adding more reaction time doesn't help. What happened? A: Your reaction has stalled at the 7α/7β-hydroxy intermediate stage. This occurs when the CrO₃-DMP complex is quenched by ambient moisture before it can oxidize the intermediate alcohols to the ketone. Fix: Ensure your DCM is freshly distilled over calcium hydride. If the reaction has already stalled, do not add raw CrO₃. Instead, prepare a fresh, small batch of the CrO₃-DMP complex in a separate flask at -25 °C and cannula-transfer it into your stalled reaction.

Q2: I am getting good conversion to the 7-ketone, but NMR shows degradation at the C-22/C-23 double bond. How do I prevent this over-oxidation? A: The C-22/C-23 trans-double bond on the stigmasterol side chain is susceptible to epoxidation if the local concentration of the oxidant is too high or if the reaction temperature exceeds 25 °C. Fix: Strictly control the warming phase in Step 2. Use a programmable cryocooler to ensure the temperature rises at exactly 0.5 °C/minute. Alternatively, switch to the TBHP/Heterogeneous Fe catalyst system, which exhibits higher chemoselectivity for the allylic C-H bond over isolated olefins[4].

Q3: My isolated yield fluctuates wildly between 30% and 65% across different batches, even when following the protocol perfectly. Why? A: Check the Certificate of Analysis (CoA) of your starting stigmasterol. Commercial stigmasterol is notoriously difficult to separate from campesterol and β-sitosterol (which lack the C-22 double bond)[5]. If your starting material purity fluctuates between 85% and 95%, your final isolated yield of the pure 3β-(Acetyloxy)stigmast-5-en-7-one will compound this variance during crystallization. Fix: Always recrystallize your starting stigmasterol acetate from ethanol/chloroform to >98% purity before initiating the oxidation.

V. Quality Control Workflow for Batch Consistency

To institutionalize consistency, implement the following closed-loop QC workflow in your laboratory.

Caption: Self-validating quality control workflow to minimize batch-to-batch variability.

VI. References

• A Short Review of Methods for the Allylic Oxidation of Δ5 Steroidal Compounds to Enones. IOMC World. Available at:[Link][3]

• Foley, D. A., O'Callaghan, Y., O'Brien, N. M., McCarthy, F. O., & Maguire, A. R. (2010). Synthesis and Characterization of Stigmasterol Oxidation Products. Journal of Agricultural and Food Chemistry, 58(2), 1165-1173. Available at:[Link][1],[5],[2]

• Jiang, et al. (2024). Sustainable Aerobic Allylic C–H Bond Oxidation with Heterogeneous Iron Catalyst. Journal of the American Chemical Society. Available at:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and characterization of stigmasterol oxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iomcworld.com [iomcworld.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Column chromatography optimization for stigmastane steroid separation

Technical Support Center: Stigmastane Steroid Separation

A Senior Application Scientist's Guide to Column Chromatography Optimization

The separation of stigmastane steroids presents a significant chromatographic challenge due to their structural similarity. Often differing by only the position of a double bond or the stereochemistry of a single hydroxyl group, these compounds exhibit very similar polarities, leading to difficulties in achieving baseline resolution. This guide provides field-proven troubleshooting advice and answers to frequently asked questions, empowering researchers to optimize their column chromatography methods for successful stigmastane steroid purification.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the column chromatography of stigmastane steroids. Each issue is presented with probable causes and actionable solutions, grounded in chromatographic principles.

Q1: Why are my stigmastane steroids co-eluting or showing poor resolution?

Probable Causes:

• Incorrect Mobile Phase Polarity: The eluting power of the solvent system is either too high, causing all compounds to elute quickly together, or too low, resulting in broad, overlapping peaks.

• Improper Stationary Phase Selection: The chosen adsorbent (e.g., silica gel) may not have the required selectivity for the specific steroid mixture.

• Column Overloading: Too much sample has been loaded onto the column, exceeding its separation capacity and causing band broadening.[1]

• Poor Column Packing: An improperly packed column with channels or voids will lead to an uneven solvent front and poor separation.[2]

• Inappropriate Flow Rate: A flow rate that is too fast reduces the interaction time between the analytes and the stationary phase, diminishing resolution.

Solutions:

• Optimize the Mobile Phase: The most critical factor is the mobile phase composition. For normal-phase silica gel chromatography, start with a non-polar solvent like n-hexane or petroleum ether and gradually increase the polarity by adding a more polar solvent such as ethyl acetate, chloroform, or acetone.[3][4] Use Thin Layer Chromatography (TLC) to scout for the optimal solvent system that provides the best separation of spots before committing to the column. A good target for the main compound of interest is an Rf value between 0.2 and 0.35 on the TLC plate.

• Re-evaluate the Stationary Phase: While silica gel is the most common choice, steroids with very similar polarities may require a stationary phase with different selectivity.[5] Consider using silver nitrate-impregnated silica gel for separating compounds based on the degree of unsaturation. For highly polar or glycosylated steroids, Reversed-Phase (e.g., C18) chromatography might be more effective.[4][6]

• Reduce the Sample Load: As a rule of thumb, the sample load should not exceed 1-5% of the total weight of the stationary phase for complex mixtures. If you observe peak fronting, it is a strong indicator of column overload.[1]

• Repack the Column: Ensure the column is packed uniformly without any air gaps or cracks. A well-packed column is essential for achieving sharp, symmetrical peaks.

• Adjust the Flow Rate: Reduce the flow rate to allow for better equilibration and improved resolution. For flash chromatography, the optimal flow rate depends on column dimensions and particle size.[2]

Q2: My steroid peaks are tailing. What's causing this and how can I fix it?

Probable Causes:

• Secondary Interactions: Polar functional groups on the steroids (especially hydroxyls) can have strong, non-ideal interactions with active sites (silanol groups) on the silica gel surface, causing tailing.[1]

• Sample Overload: Concentrated bands of analyte can lead to tailing.[1]

• Sample Solvent Effects: If the sample is dissolved in a solvent much stronger (more polar) than the mobile phase, it can disrupt the initial equilibrium at the top of the column, leading to band distortion.[1]

• Column Degradation: Over time, the stationary phase can degrade, creating fines or active sites that cause tailing.[2][7]

Solutions:

• Modify the Mobile Phase: Add a small amount of a polar modifier, like a few drops of acetic acid or triethylamine, to the mobile phase. Acetic acid can protonate basic sites on the silica and reduce unwanted interactions with acidic analytes, while triethylamine can block acidic silanol groups, improving the peak shape of basic or neutral compounds.

• Use a Less Active Stationary Phase: Consider using an end-capped silica gel or a different type of stationary phase where silanol activity is minimized.[1]

• Ensure Solvent Compatibility: Dissolve the crude sample in the weakest possible solvent (ideally, the initial mobile phase) before loading it onto the column.

• Check Sample Concentration: Dilute the sample or reduce the injection volume to see if the tailing improves, which would confirm an overload issue.[1]

Q3: I'm experiencing low recovery of my target steroid. Where could it have gone?

Probable Causes:

• Irreversible Adsorption: The compound may be too polar for the selected normal-phase system and could be permanently adsorbed onto the silica gel.

• Compound Degradation: Some steroids can be sensitive to the acidic nature of silica gel and may degrade on the column.

• Incomplete Elution: The mobile phase may not be strong enough to elute all the compounds from the column.[2]

Solutions:

• Increase Mobile Phase Polarity: After eluting your main fractions, flush the column with a much stronger solvent (e.g., 100% ethyl acetate or methanol) to wash out any highly retained compounds.

• Deactivate the Silica Gel: Before packing the column, you can treat the silica gel with a small amount of a deactivating agent like water or triethylamine. This can be done by making a slurry of the silica in the non-polar solvent and adding the deactivating agent.

• Switch to a Different System: If degradation is suspected, consider using a less acidic stationary phase like alumina (neutral or basic) or switching to a reversed-phase system.

Q4: My retention times are shifting between runs. Why is this happening?

Probable Causes:

• Changes in Mobile Phase Composition: Even small variations in the solvent mixture, due to evaporation of a volatile component or improper mixing, can cause significant shifts in retention.[1]

• Column Equilibration: The column was not properly equilibrated with the mobile phase before loading the sample.[2]

• Temperature Fluctuations: Changes in ambient temperature can affect solvent viscosity and partitioning equilibria, altering retention times.[7]

• Silica Gel Activity Changes: The water content of the silica gel can change over time, affecting its activity and, consequently, the retention of analytes.[8][9]

Solutions:

• Use Fresh Mobile Phase: Always prepare fresh mobile phase for each run and keep the solvent reservoir covered to prevent evaporation.

• Ensure Proper Equilibration: Before loading the sample, flush the packed column with at least 5-10 column volumes of the initial mobile phase until the baseline is stable.

• Control Temperature: Conduct chromatography in a temperature-controlled environment if possible.

• Standardize Silica Gel Activation: If you activate your silica gel by heating, do so consistently (e.g., 120°C for a set time) to ensure reproducible activity.[8]

Problem	Potential Cause	Quick Solution
Poor Resolution	Incorrect mobile phase polarity	Optimize solvent system using TLC first.
Column overloading	Reduce the amount of sample loaded.
Peak Tailing	Strong analyte-silica interaction	Add a modifier (e.g., acetic acid, triethylamine) to the mobile phase.
Sample dissolved in strong solvent	Dissolve sample in the mobile phase or a weaker solvent.
Low Recovery	Irreversible adsorption	Flush column with a very polar solvent (e.g., methanol) after the run.
Compound degradation on silica	Use a deactivated or different stationary phase (e.g., neutral alumina).
Shifting Retention	Mobile phase composition change	Prepare fresh mobile phase daily; keep reservoir covered.
Inadequate column equilibration	Flush with 5-10 column volumes of mobile phase before loading.

Frequently Asked Questions (FAQs)

Q1: How do I select the right stationary phase for stigmastane steroid separation?

The vast majority of stigmastane steroid separations are performed using normal-phase chromatography on silica gel.[3][10][11] Silica gel is a polar stationary phase that works well for separating the relatively non-polar to moderately polar steroid skeletons. The key considerations are:

• Particle Size: For gravity columns, a larger particle size (e.g., 60-200 µm) is used. For flash chromatography, a smaller particle size (e.g., 40-63 µm) is preferred as it provides higher resolution.

• Pore Size: A pore size of 60 Å is standard and suitable for most steroid separations.

• Specialty Silica: For separating steroids that differ only by the presence or location of a double bond, consider using silica gel impregnated with silver nitrate (AgNO₃). The silver ions form reversible complexes with the π-electrons of the double bonds, providing a unique separation mechanism.

Q2: What is the best approach for mobile phase selection and optimization?

A systematic approach using TLC is the most efficient method.

• Start with a Two-Solvent System: Choose a non-polar solvent (e.g., n-hexane) and a moderately polar solvent (e.g., ethyl acetate or chloroform).

• Scout with TLC: Spot your mixture on a TLC plate and develop it in chambers with different ratios of your two solvents (e.g., 95:5, 90:10, 80:20 Hexane:EtOAc).

• Identify the Optimal Ratio: The ideal system will show good separation between your target compound and impurities, with the target having an Rf value of approximately 0.2-0.35. An Rf in this range ensures the compound will elute from the column in a reasonable volume without being too close to the solvent front or sticking to the origin.

• Consider a Third Solvent: If a two-solvent system doesn't provide adequate separation, a third solvent can be introduced to modulate selectivity. For example, adding a small amount of methanol to a chloroform/hexane mixture can significantly increase polarity.[4]

Solvent System (Normal Phase)	Typical Application	Notes
n-Hexane / Ethyl Acetate	General purpose for moderately polar steroids.	Excellent starting point. Polarity is easily adjusted.
n-Hexane / Acetone	Good for separating steroids with ketone functionalities.	Acetone is more polar than ethyl acetate.
Petroleum Ether / Benzene / Chloroform	Used for separating very non-polar steroids.[3]	Use in increasing polarity gradients. Benzene is toxic and should be replaced if possible.
Chloroform / Methanol	For separating more polar steroids or steroid glycosides.[4]	A small percentage of methanol dramatically increases eluting power.

Q3: How can I effectively monitor the separation process?

Monitoring is crucial for combining the correct fractions.

• Collect Fractions: Collect small, uniform fractions as the column runs.

• TLC Analysis: Spot every few fractions (e.g., every second or third tube) on a TLC plate. It's helpful to spot multiple fractions on the same plate to easily compare their contents.

• Visualization: Visualize the spots on the TLC plate using a UV lamp (if the compounds are UV-active) and/or a chemical stain. A common stain for steroids is a vanillin-sulfuric acid or Liebermann-Burchard reagent, which often gives characteristic colors upon heating.[3][12]

• Pool Fractions: Based on the TLC analysis, combine the fractions that contain your pure compound.

Experimental Protocols

Protocol 1: Systematic Approach to Mobile Phase Optimization using TLC

• Prepare Stock Solution: Dissolve a small amount of your crude extract in a suitable solvent like dichloromethane or ethyl acetate to make a concentrated stock solution.

• Prepare Developing Chambers: In several small beakers or TLC chambers, prepare 5-10 mL of different mobile phase mixtures (e.g., 9:1, 8:2, 7:3 n-Hexane:Ethyl Acetate). Place a piece of filter paper in each chamber to ensure the atmosphere is saturated with solvent vapor. Cover the chambers.

• Spot the TLC Plate: Using a capillary tube, spot your stock solution onto the origin line of a silica gel TLC plate. Make the spots small and concentrated.

• Develop the Plate: Place the spotted TLC plate into one of the prepared chambers and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize and Analyze: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp and/or by staining. Calculate the Rf value for each spot in each solvent system (Rf = distance traveled by spot / distance traveled by solvent front).

• Select the Best System: Choose the solvent system that gives the best separation of the target compound from impurities, ideally placing the target compound at an Rf of ~0.2-0.35. This system will be the starting point for your column chromatography.

Optimization Workflow Diagram

The following diagram outlines the logical workflow for optimizing the separation of stigmastane steroids.

Caption: Workflow for stigmastane steroid separation optimization.

References

• 1

• 5

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]
• 3. greenpharmacy.info [greenpharmacy.info]
• 4. researchgate.net [researchgate.net]
• 5. One moment, please... [mjas.analis.com.my]
• 6. pepolska.pl [pepolska.pl]
• 7. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. Polyoxygenated Stigmastane-Type Steroids from Vernonia kotschyana Sch. Bip. ex Walp. and Their Chemophenetic Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Addressing low recovery of 3β-(Acetyloxy)stigmast-5-en-7-one after extraction

Welcome to the technical support center for 3β-(Acetyloxy)stigmast-5-en-7-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the extraction and handling of this stigmastane-type steroid. Our goal is to equip you with the scientific rationale behind experimental protocols to ensure high-quality, reproducible results.

Troubleshooting Guide: Addressing Low Recovery

Low recovery is one of the most common and frustrating challenges encountered during the isolation of natural products like 3β-(Acetyloxy)stigmast-5-en-7-one.[1] This guide provides a systematic approach to diagnosing and resolving this issue.

Q: Why is my recovery of 3β-(Acetyloxy)stigmast-5-en-7-one consistently low?

Low recovery is rarely due to a single factor but often a combination of issues related to the extraction method, compound stability, and subsequent work-up steps.[2] Below is a logical workflow to help you identify the root cause.

Caption: A logical workflow for troubleshooting low recovery.

Cause 1: Suboptimal Extraction Parameters

The initial extraction from the source matrix (e.g., plant material, cell culture) is a critical step. The efficiency is governed by the choice of solvent and extraction method.[3]

• Solvent Choice: 3β-(Acetyloxy)stigmast-5-en-7-one is a lipophilic steroid. Therefore, non-polar or moderately polar solvents are required for effective solubilization. The principle of "like dissolves like" is paramount. Using a highly polar solvent like water alone will result in negligible recovery.

  • Recommendation: Employ non-polar solvents like n-hexane or moderately polar solvents like ethyl acetate or chloroform.[2][3] For complex matrices, a solvent system (e.g., hexane/ethyl acetate mixture) may be necessary to balance polarity and efficiently extract the target analyte while minimizing the co-extraction of highly polar impurities.

• Extraction Method: Passive methods like maceration (soaking at room temperature) can be time-consuming and lead to incomplete extraction.[3]

  • Recommendation: Consider more exhaustive techniques like Soxhlet extraction or Ultrasound-Assisted Extraction (UAE). UAE can significantly reduce extraction time and improve yields by disrupting cell walls, though care must be taken as the process generates heat that could potentially degrade thermo-labile compounds.[1]

• Solvent-to-Solid Ratio: An insufficient volume of solvent will become saturated quickly, leaving a significant portion of the analyte behind in the matrix.

  • Recommendation: Start with a solvent-to-solid ratio of at least 10:1 (v/w), for example, 10 mL of solvent for every 1 gram of dried material.[4] Perform multiple extraction cycles (e.g., 3 times) with fresh solvent and combine the extracts to maximize yield.[2]

Cause 2: Analyte Degradation

Steroids, particularly those with functional groups like esters and enones, can be susceptible to degradation under harsh experimental conditions.[2]

• Hydrolysis of the Acetyl Group: The 3β-acetoxy group is an ester, which can be hydrolyzed to the corresponding 3β-hydroxy alcohol (3β-Hydroxystigmast-5-en-7-one) under strongly acidic or alkaline conditions, especially when heated.

  • Recommendation: Maintain a neutral pH during extraction and work-up unless a saponification step is intentionally required to analyze total sterols.[5] If you must adjust the pH, use buffered solutions and avoid prolonged exposure to extreme pH values.

• Oxidation: The α,β-unsaturated ketone (enone) system in the B-ring and the stigmastane skeleton can be prone to oxidation, especially at elevated temperatures or upon exposure to oxygen and UV light.[2]

  • Recommendation: Conduct extraction and solvent evaporation steps at the lowest effective temperature. Use a rotary evaporator under vacuum to lower the solvent's boiling point.[4] If possible, perform heat-sensitive steps under an inert atmosphere (e.g., nitrogen or argon) and add an antioxidant like BHT or pyrogallol to the extraction solvent.[2] Store extracts in amber vials, protected from light.[6]

Cause 3: Losses During Sample Work-up and Cleanup

Even with efficient initial extraction, the analyte can be lost during subsequent purification steps like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

• Liquid-Liquid Extraction (LLE) Issues:

  • Emulsion Formation: Complex samples rich in lipids and amphipathic molecules can form stable emulsions between the aqueous and organic layers, trapping the analyte at the interface.[2]

  • Recommendation: To break emulsions, try adding a saturated sodium chloride solution (salting out), gentle centrifugation, or passing the mixture through a glass wool plug. Supported Liquid Extraction (SLE) is an excellent alternative that immobilizes the aqueous phase on a solid support, preventing emulsion formation entirely.[2][7]

  • Incorrect Partitioning: If the polarity of the organic solvent is not optimal, or if the pH of the aqueous phase is not controlled, the analyte may not partition efficiently into the desired layer.

  • Recommendation: Use a water-immiscible organic solvent in which the analyte is highly soluble (e.g., ethyl acetate, diethyl ether).[8] Perform multiple small-volume extractions and pool the organic layers for better efficiency than a single large-volume extraction.[9]

• Solid-Phase Extraction (SPE) Issues: SPE is a powerful technique for cleanup and concentration but requires careful optimization.[10][11] Low recovery in SPE is typically due to one of three reasons: analyte breakthrough (not retained), loss during washing, or incomplete elution.

  • Recommendation: For a lipophilic compound like 3β-(Acetyloxy)stigmast-5-en-7-one, a reversed-phase sorbent (e.g., C18 or a polymeric sorbent like Oasis HLB) is appropriate.[10]

    • Conditioning & Equilibration: Never skip these steps. Condition the sorbent with an organic solvent (e.g., methanol) to activate the stationary phase, followed by equilibration with a solution mimicking your sample's matrix (e.g., water or a buffered solution) to ensure proper analyte retention.[10]

    • Sample Loading: Ensure the sample is dissolved in a solvent that is weak enough to allow the analyte to bind to the sorbent. If the sample is in a strong organic solvent, it will not be retained. Dilute the sample with a weak solvent (e.g., water) before loading.

    • Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences without prematurely eluting your analyte.

    • Elution: Elute the analyte with a strong organic solvent (e.g., methanol, acetonitrile, or ethyl acetate) in which it is highly soluble.[12] Use a sufficient volume and consider eluting multiple times.

Frequently Asked Questions (FAQs)

Q: What are the key chemical properties of 3β-(Acetyloxy)stigmast-5-en-7-one that I should be aware of?

Understanding the fundamental properties of your analyte is crucial for designing a successful experiment.

Property	Value / Description	Significance for Extraction
Molecular Formula	C₃₁H₅₀O₃	Indicates a large, carbon-rich, and relatively non-polar structure.
Molecular Weight	470.73 g/mol [13]	A high molecular weight, typical for phytosterol derivatives.
Structure Class	Stigmastane Steroid[13]	The core structure is a highly lipophilic (fat-soluble) stigmastane skeleton.[14] This dictates its solubility.
Key Functional Groups	3β-Acetoxy (Ester), 5-ene (Alkene), 7-one (α,β-Unsaturated Ketone)	The acetyl group is susceptible to hydrolysis. The enone provides a chromophore for UV detection (~240 nm).[15] The overall structure has very low water solubility.
Predicted Solubility	Soluble in organic solvents like ethanol, ethyl acetate, chloroform, and hexane. Sparingly soluble in aqueous solutions.[16]	Dictates the choice of extraction and chromatography solvents. Must be dissolved in an organic solvent before analysis.

Q: Which extraction method is better for my sample: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

The choice depends on your sample complexity, required purity, and throughput needs.[8][10]

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning between two immiscible liquid phases.[8]	Partitioning between a solid sorbent and a liquid mobile phase.[10]
Advantages	Simple, inexpensive, and suitable for initial bulk extractions.	Provides cleaner extracts, reduces matrix effects, allows for analyte concentration, and is easily automated for high throughput.[11][17]
Disadvantages	Can be labor-intensive, requires large solvent volumes, prone to emulsion formation, and may offer less selectivity.[2]	Requires more method development and optimization; cartridges can be a recurring cost.[18]
Best For...	Initial crude extraction from a large amount of raw material; when samples are relatively clean.	Samples with complex matrices (e.g., biological fluids, crude plant extracts); when high purity is needed for sensitive downstream analysis (e.g., LC-MS/MS).[12]

Q: How should I properly store 3β-(Acetyloxy)stigmast-5-en-7-one and its extracts?

Proper storage is essential to prevent degradation and ensure the integrity of your results.[6]

• Pure Compound: Store the solid material in a tightly sealed container at -20°C, protected from light and moisture.

• Solutions/Extracts: Dissolve the compound in a suitable organic solvent (e.g., ethanol, ethyl acetate). Store solutions in amber glass vials with tight-fitting caps at -20°C.[9] Before sealing, consider flushing the vial with an inert gas like nitrogen or argon to displace oxygen and prevent oxidation.[2] Liquid extracts are generally less stable than powders.[6]

Q: What analytical techniques are suitable for quantifying 3β-(Acetyloxy)stigmast-5-en-7-one?

Due to its non-volatile nature, High-Performance Liquid Chromatography (HPLC) is the preferred method.

• Separation: A reversed-phase column (e.g., C8 or C18) with a mobile phase consisting of methanol or acetonitrile and water is typically effective for separating stigmastane steroids.[19][20]

• Detection:

  • UV-Vis: The α,β-unsaturated ketone provides a chromophore that absorbs UV light, typically around 240 nm, allowing for quantification.[15]

  • Evaporative Light Scattering Detector (ELSD): This is a universal detector for non-volatile compounds and is a good alternative if the analyte concentration is high enough and it lacks a strong chromophore.[19]

  • Mass Spectrometry (MS/MS): For the highest sensitivity and selectivity, especially in complex matrices, coupling HPLC with a tandem mass spectrometer (LC-MS/MS) is the gold standard.[12][18]

Experimental Protocols

Protocol 1: Optimized Liquid-Liquid Extraction (LLE)

This protocol is designed for the initial extraction of 3β-(Acetyloxy)stigmast-5-en-7-one from a solid matrix (e.g., dried plant material).

• Sample Preparation: Ensure the sample is completely dry and grind it into a fine powder to maximize the surface area for extraction.[4]

• Internal Standard: To accurately determine recovery, spike the sample with a known amount of a suitable internal standard (e.g., a related steroid not present in the sample) before extraction.

• Extraction: a. Weigh 1.0 g of the powdered sample into a glass flask. b. Add 20 mL of ethyl acetate. c. Agitate using an ultrasonic bath for 30 minutes at a controlled temperature (not exceeding 40°C).[1] d. Separate the solvent from the solid material by filtration or centrifugation. e. Repeat steps 3b-3d two more times with fresh solvent. f. Pool all the solvent extracts.

• Washing: a. Transfer the pooled extract to a separatory funnel. b. Add an equal volume of deionized water and shake gently to wash away highly polar impurities. c. Allow the layers to separate and discard the lower aqueous layer. d. Repeat the wash with a 5% NaCl solution to help break any emulsions and remove residual water from the organic phase.

• Drying and Concentration: a. Dry the organic layer by passing it through anhydrous sodium sulfate. b. Evaporate the solvent to dryness under reduced pressure using a rotary evaporator at a temperature below 40°C.

• Reconstitution: Re-dissolve the dried extract in a precise volume of a suitable solvent (e.g., 1 mL of methanol) for downstream analysis.[4]

Protocol 2: Optimized Solid-Phase Extraction (SPE) for Cleanup

This protocol is for cleaning a crude extract obtained from LLE or another method. It uses a standard C18 reversed-phase cartridge.

Caption: The five fundamental steps of a solid-phase extraction workflow.

• Sample Preparation: Re-dissolve the crude, dried extract in a minimal amount of a strong solvent (e.g., 200 µL methanol) and then dilute it with a weak solvent (e.g., 800 µL water) to ensure the analyte will bind to the C18 sorbent. The final organic solvent concentration should be low (e.g., <20%).

• Conditioning: Pass 3 mL of methanol through the C18 SPE cartridge to wet the sorbent and activate the C18 chains. Do not let the cartridge go dry.[10]

• Equilibration: Pass 3 mL of deionized water through the cartridge to prepare it for the aqueous sample. Do not let the cartridge go dry.[11]

• Loading: Slowly load the prepared sample onto the cartridge.

• Washing: Pass 3 mL of 10% methanol in water through the cartridge to wash away polar impurities that were not retained.

• Elution: Elute the target analyte, 3β-(Acetyloxy)stigmast-5-en-7-one, by passing 3 mL of a strong, non-polar solvent like ethyl acetate or acetonitrile through the cartridge into a clean collection tube.[12]

• Final Step: Evaporate the elution solvent under a gentle stream of nitrogen and reconstitute the purified analyte in a known volume of mobile phase for analysis.

Protocol 3: Assessing Extraction Efficiency

It is critical to validate your extraction procedure to ensure your final reported concentration is accurate.[8]

• Prepare a Spiked Sample: Select a blank matrix sample (known not to contain the analyte). Add a known quantity of a pure 3β-(Acetyloxy)stigmast-5-en-7-one standard to this blank matrix. This is your "spiked sample."

• Prepare a Control Standard: Prepare a solution containing the exact same quantity of the pure standard, but without the matrix.

• Process Both Samples: a. Subject the "spiked sample" to your entire extraction and work-up protocol. b. The "control standard" does not need extraction.

• Analyze and Calculate: a. Analyze both the processed spiked sample and the control standard using your chosen analytical method (e.g., HPLC-UV). b. The extraction efficiency (or recovery) is calculated as:

  % Recovery = (Analyte signal from Spiked Sample / Analyte signal from Control Standard) x 100

  A recovery rate between 85% and 115% is generally considered acceptable for most applications.

References

• BenchChem. (n.d.). Solid-Phase Extraction of Steroid Metabolites for Clinical and Research Applications.
• Al-Hashimi, A. (2022). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. Frontiers in Natural Products.
• ThermoFisher. (n.d.). Robust Extraction, Separation And Quantitation Of Structural Isomer Steroids From Human Plasma By SPE With LC-MS/MS Detection.
• SelectScience. (n.d.). Method development for solid phase extraction with steroid analytes.
• Sterlitech. (2011). Solid Phase Extraction for Steroid Hormone Analysis.
• MedChemExpress. (n.d.). 3β-(Acetyloxy)stigmast-5-en-7-one.
• BenchChem. (n.d.). Troubleshooting low recovery of (S)-Campesterol during sample preparation.
• PubMed. (2008). Optimization of solid phase extraction clean up and validation of quantitative determination of corticosteroids in urine by liquid chromatography-tandem mass spectrometry.
• ZELLX. (n.d.). Steroid Liquid Extraction Protocol.
• PubMed. (2009). pH dependence of steroid hormone--organic matter interactions at environmental concentrations.
• Finutra. (2026). Navigating Challenges and Innovations in Herbs Extract Applications and Design.
• PMC. (n.d.). Impact of extraction techniques on phytochemical composition and bioactivity of natural product mixtures.
• Arbor Assays. (n.d.). Steroid Solid Extraction Protocol.
• Arbor Assays. (n.d.). Steroid Liquid Sample Extraction Protocol.
• PubMed. (2006). Determination of stigmasterol, beta-sitosterol and stigmastanol in oral dosage forms using high performance liquid chromatography with evaporative light scattering detection.
• MDPI. (2022). Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity.
• ResearchGate. (n.d.). General Methods for the Extraction, Purification, and Measurement of Steroids by Chromatography and Mass Spectrometry.
• LCGC International. (n.d.). Extraction of Testosterone and Other Steroid Hormones from Human Plasma Using ISOLUTE SLE+ 96-Well Plates.
• NMPPDB. (n.d.). Stigmast-5-en-3β-ol.
• Cayman Chemical. (n.d.). Stigmasterol Product Information.

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• 1. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Impact of extraction techniques on phytochemical composition and bioactivity of natural product mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arborassays.com [arborassays.com]
• 5. pH dependence of steroid hormone--organic matter interactions at environmental concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Navigating Challenges and Innovations in Herbs Extract Applications and Design [finutra.com]
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• 12. documents.thermofisher.com [documents.thermofisher.com]
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• 18. Optimization of solid phase extraction clean up and validation of quantitative determination of corticosteroids in urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Determination of stigmasterol, beta-sitosterol and stigmastanol in oral dosage forms using high performance liquid chromatography with evaporative light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Hydrolysis of the 3β-Acetyl Group

Welcome to the technical support center for optimizing the hydrolysis of the 3β-acetyl group. This guide is designed for researchers, scientists, and drug development professionals who are working with acetylated compounds, particularly in the context of steroids and other complex molecules. Here, we will explore the nuances of reaction conditions, troubleshoot common experimental hurdles, and provide detailed protocols to ensure the successful and selective deprotection of the 3β-acetyl group.

Troubleshooting Guide: Navigating Common Challenges

This section addresses specific issues that you may encounter during the hydrolysis of the 3β-acetyl group. The solutions provided are based on established chemical principles and extensive laboratory experience.

Q1: My 3β-acetyl hydrolysis is incomplete, even after extended reaction times. What are the likely causes and how can I drive the reaction to completion?

Incomplete hydrolysis is a frequent challenge, often stemming from several factors:

• Insufficient Reagent: The stoichiometry of your acid or base catalyst may be inadequate to fully drive the reaction. For base-catalyzed hydrolysis, ensure you are using a sufficient excess of the base.

• Steric Hindrance: The 3β position on a steroid nucleus can be sterically hindered, slowing down the approach of the nucleophile. In such cases, more forcing conditions may be necessary.

• Poor Solvent Choice: The solvent plays a critical role in dissolving the substrate and facilitating the reaction. For base-catalyzed reactions, methanol or a mixture of THF and water are common choices.[1] Ensure your substrate is fully dissolved.

• Reagent Quality: Bases like sodium methoxide can degrade over time. Always use fresh or properly stored reagents to ensure their potency.[2]

Solutions & Optimization Strategies:

Parameter	Recommendation	Rationale
Reagent Concentration	Increase the equivalents of the base (e.g., NaOH, KOH, NaOMe) or acid (e.g., HCl, H₂SO₄).	Drives the equilibrium towards the product, especially for reversible reactions like acid-catalyzed hydrolysis.[3][4]
Temperature	Gradually increase the reaction temperature.	Provides the necessary activation energy to overcome steric hindrance. However, monitor closely for side product formation.
Solvent System	For poorly soluble substrates, consider a co-solvent system like THF/methanol/water.	Improves substrate solubility, allowing for better access of the reagent to the reaction site.
Alternative Reagents	Consider using a stronger base like potassium carbonate in methanol.	Can be more effective for sterically hindered or less reactive esters.

Q2: I'm observing the formation of unexpected byproducts. What are the potential side reactions, and how can I minimize them?

Byproduct formation is often a sign that the reaction conditions are too harsh or not selective enough for your specific substrate.

• Epimerization: The stereochemistry at adjacent centers can be susceptible to change under basic or acidic conditions.

• Degradation of Sensitive Functional Groups: Other functional groups in your molecule, such as other esters, ketones, or protecting groups, may not be stable to the hydrolysis conditions.[2][5]

• Rearrangements: Acidic conditions can sometimes promote skeletal rearrangements in complex molecules.

Strategies for Minimizing Byproducts:

• Milder Conditions: Opt for milder reagents and lower temperatures. For example, instead of strong bases like NaOH, consider using milder options like K₂CO₃ or enzymatic hydrolysis.

• Orthogonal Protecting Groups: If your molecule contains other ester groups, ensure they are orthogonal, meaning they can be removed under different conditions. For instance, a silyl ether is stable to basic conditions used for acetyl group removal but can be cleaved with fluoride reagents.[2]

• Enzymatic Hydrolysis: Enzymes like lipases can offer exceptional selectivity, cleaving the 3β-acetyl group while leaving other functional groups untouched.[2][6]

Q3: My reaction is very slow. How can I accelerate the rate of hydrolysis without compromising selectivity?

A slow reaction rate can be frustrating and may lead to degradation over long reaction times.

• Catalyst Choice: The choice of catalyst can significantly impact the reaction rate. For acid-catalyzed hydrolysis, stronger acids will generally lead to faster rates. For base-catalyzed hydrolysis, the choice of base and its concentration are key.

• Phase Transfer Catalysis: For heterogeneous reactions (e.g., solid base in an organic solvent), a phase transfer catalyst like tetrabutylammonium hydrogen sulfate (Bu₄NHSO₄) can facilitate the transfer of the hydroxide ion into the organic phase, accelerating the reaction.[7]

Workflow for Accelerating Hydrolysis:

Caption: Decision workflow for accelerating hydrolysis rate.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the principles and practices of 3β-acetyl group hydrolysis.

Q1: What are the fundamental differences between acid-catalyzed and base-catalyzed hydrolysis of the 3β-acetyl group?

Acid-catalyzed and base-catalyzed hydrolysis proceed through different mechanisms, which has important implications for your experimental design.

Feature	Acid-Catalyzed Hydrolysis	Base-Catalyzed (Saponification)
Mechanism	The reaction is initiated by protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic for nucleophilic attack by water.[3][4] It is a reversible equilibrium process.[3]	The reaction involves the direct nucleophilic attack of a hydroxide ion on the carbonyl carbon.[1][3] This reaction is generally irreversible because the final step is the deprotonation of the resulting carboxylic acid.[3]
Catalyst	Typically uses dilute strong acids like HCl or H₂SO₄.[4]	Uses bases such as NaOH, KOH, or NaOMe.[1]
Reversibility	Reversible. Requires a large excess of water to drive the reaction to completion.[3][4]	Irreversible. The carboxylate salt formed is not susceptible to nucleophilic attack by the alcohol.[3]
Substrate Sensitivity	Can cause degradation of acid-sensitive functional groups.[2][5]	Can cause degradation of base-sensitive functional groups.[2]

Mechanistic Overview:

Caption: Comparison of acid and base-catalyzed hydrolysis mechanisms.

Q2: How can I selectively hydrolyze the 3β-acetyl group in the presence of other acetyl groups?

Selective hydrolysis is a significant challenge and often requires a nuanced approach.

• Steric Control: The steric environment around the acetyl group can influence its reactivity. In some cases, the 3β-acetyl group may be more or less sterically hindered than other acetyl groups, allowing for selective hydrolysis under carefully controlled conditions. For instance, one study reported the selective hydrolysis of the 3β-O-acetyl group in the presence of a 6β-acetyl group.[8]

• Enzymatic Methods: This is often the most effective strategy for achieving high selectivity. Enzymes can distinguish between acetyl groups at different positions on a molecule with remarkable precision.[2][6]

• Specialized Reagents: Certain reagents have been developed for selective deacetylation. For example, dibutyltin oxide has been used for the selective deprotection of acetylated steroids and diterpenes.[8][9]

Q3: What are the best analytical techniques to monitor the progress of my hydrolysis reaction?

Effective reaction monitoring is crucial for determining the optimal reaction time and preventing over-reaction or incomplete conversion.

• Thin-Layer Chromatography (TLC): This is the most common, rapid, and cost-effective method for monitoring the progress of organic reactions.[2] By co-spotting the reaction mixture with the starting material, you can visually track the disappearance of the starting material and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is an excellent choice. It can provide accurate information on the conversion of the starting material and the formation of the product and any byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to directly monitor the reaction by observing the disappearance of the acetyl methyl signal of the starting material and the appearance of signals corresponding to the product.[10][11] This method can also be used for quantitative analysis (qNMR).[10]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique is particularly useful for identifying the product and any byproducts, especially when dealing with complex mixtures or unknown compounds.[10][12]

Experimental Protocols

Here are detailed, step-by-step protocols for common hydrolysis methods.

Protocol 1: General Procedure for Base-Catalyzed Hydrolysis (Saponification)

• Dissolve the Substrate: Dissolve the 3β-acetylated compound (1.0 equivalent) in a suitable solvent such as methanol or a mixture of THF and water.

• Add Base: Add a solution of sodium hydroxide (2-5 equivalents) or potassium carbonate (2-5 equivalents) in water.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Neutralize the excess base by adding a dilute acid (e.g., 1 M HCl) until the pH is neutral.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization, if necessary.

Protocol 2: General Procedure for Acid-Catalyzed Hydrolysis

• Dissolve the Substrate: Dissolve the 3β-acetylated compound (1.0 equivalent) in a suitable solvent (e.g., methanol, ethanol, or a mixture with water).

• Add Acid: Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid or sulfuric acid. A large excess of water should be present to drive the equilibrium.[3][4]

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor its progress by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the acid with a base (e.g., saturated sodium bicarbonate solution).

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer and concentrate under reduced pressure.

• Purification: Purify the crude product as needed.

Protocol 3: General Procedure for Enzymatic Hydrolysis

• Prepare Buffer: Prepare a suitable buffer solution (e.g., phosphate buffer) at the optimal pH for the chosen enzyme.

• Dissolve Substrate: Dissolve the 3β-acetylated compound in a minimal amount of a water-miscible organic co-solvent (e.g., acetone, DMSO) and add it to the buffer solution.

• Add Enzyme: Add the lipase or esterase enzyme to the reaction mixture.

• Incubation: Incubate the mixture at the optimal temperature for the enzyme with gentle agitation.

• Reaction Monitoring: Monitor the reaction progress by TLC or HPLC.

• Work-up:

  • Once the reaction is complete, denature the enzyme by adding an organic solvent like acetone or by heating.

  • Filter off the denatured enzyme.

  • Extract the product from the aqueous solution with an organic solvent.

  • Wash, dry, and concentrate the organic layer.

• Purification: Purify the product as required.

References

• Organic Chemistry Portal. (n.d.). Acetic Acid Esters. Retrieved from [Link]

• CABI Digital Library. (n.d.). Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 3 Selective hydrolysis of acyclic acetals. Retrieved from [Link]

• YouTube. (2024, March 7). Acetal Hydrolysis Mechanism + EASY TRICK!. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Prednisolone Acetate?. Retrieved from [Link]

• PMC. (n.d.). An acetylation/deacetylation cycle controls the export of sterols and steroids from S. cerevisiae. Retrieved from [Link]

• PubMed. (2007, January 15). Mild and selective deprotection method of acetylated steroids and diterpenes by dibutyltin oxide. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved from [Link]

• PMC. (n.d.). 3-Acetylbenzoic acid. Retrieved from [Link]

• RSC Publishing. (2021, May 3). Direct monitoring of biocatalytic deacetylation of amino acid substrates by 1 H NMR reveals.... Retrieved from [Link]

• PMC. (2024, December 24). Hydrolysis of the acetyl-CoA allosteric activator by Staphylococcus aureus pyruvate carboxylase. Retrieved from [Link]

• Taylor & Francis. (2006, October 23). Studies Directed toward Synthesis of Quassinoids. III. Selective Hydrolysis of the 3α-Acetate Functional Group of Cholic Acid Derivatives. Retrieved from [Link]

• PMC. (n.d.). Human steroid biosynthesis, metabolism and excretion are differentially reflected by serum and urine steroid metabolomes: A comprehensive review. Retrieved from [Link]

• PMC. (2025, April 16). Optimization and Characterization of Acetic Acid-Hydrolyzed Cassava Starch Nanoparticles for Enhanced Oil Recovery Applications. Retrieved from [Link]

• SciELO. (2025, May 25). Comparative Analysis of Analytical Methods for Quantifying the Deacetylation Degree in Chitosan Polymer Chains 1. Introduction. Retrieved from [Link]

• PMC. (n.d.). Minireview: The Versatile Roles of Lysine Deacetylases in Steroid Receptor Signaling. Retrieved from [Link]

• Google Patents. (n.d.). WO2008081270A2 - Process for the preparation of 3.6-di-o-acetyl-d-glycals.

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

• PubMed. (2004, September 15). Syntheses of acetylated steroid glycosides and selective cleavage of O-acetyl groups in sugar moiety. Retrieved from [Link]

• Pearson. (n.d.). Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl acetate?. Retrieved from [Link]

• RSC Publishing. (2020, October 12). Understanding the structure and dynamics of anti-inflammatory corticosteroid dexamethasone by solid state NMR spectroscopy. Retrieved from [Link]

• ACS Publications. (2003, January 1). A Novel and Convenient Chemoselective Deprotection Method for Both Silyl and Acetyl Groups on Acidic Hydroxyl Groups Such as Phenol and Carboxylic Acid by Using a Nitrogen Organic Base, 1,1,3,3-Tetramethylguanidine. Retrieved from [Link]

• MDPI. (2022, August 8). Accurate Determination of the Degree of Deacetylation of Chitosan Using UPLC–MS/MS. Retrieved from [Link]

• PMC. (2020, October 6). Catalyst-free regioselective acetylation of primary hydroxy groups in partially protected and unprotected thioglycosides with acetic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Direct Monitoring of Biocatalytic Deacetylation Reactions by 1H NMR Reveals Fine Details of Substrate Specificity. Retrieved from [Link]

• MDPI. (2017, September 27). Enzymatic Systems for Cellulose Acetate Degradation. Retrieved from [Link]

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• ResearchGate. (2025, August 9). Enzymatic alcoholysis of 3′,5′-di-O-acetyl-2′-deoxynucleosides. Retrieved from [Link]

• ResearchGate. (n.d.). A New Process for Deprotection of Acetyl and Benzoyl Groups in Synthesis of Azacitidine. Retrieved from [Link]

• ACS Publications. (2026, March 13). Photoinduced TBADT-Catalyzed Alkylation of Alkyl (E)-3-(2-Methacrylamidoaryl)acrylates to Access 3,4-Dihydroquinolin-2-(1H)-ones | Organic Letters. Retrieved from [Link]

• ResearchGate. (2025, December 18). Comparative Analysis of Analytical Methods for Quantifying the Deacetylation Degree in Chitosan Polymer Chains. Retrieved from [Link]

• ACS Publications. (2023, March 13). Selective Anomeric Acetylation of Unprotected Sugars with Acetic Anhydride in Water | Organic Letters. Retrieved from [Link]

• PMC. (n.d.). Histone Deacetylase Inhibitors Reduce Steroidogenesis through SCF-Mediated Ubiquitination and Degradation of Steroidogenic Factor 1 (NR5A1). Retrieved from [Link]

• Google Patents. (n.d.). US3005834A - Dehydration of nuclear hydroxylated steroids.

• YouTube. (2020, July 8). ACETAL HYDROLYSIS And CYCLIC ACETALS As Protecting Groups And Use In Synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 9). Kinetics of Hydrolysis of Phenyl Acetates Catalyzed by the Zinc(II) Complex of 1,5,9-Triazacyclododecane. Evidence for Attack of Water or Hydroxide Ion at the Coordinated Ester. Retrieved from [Link]

• Sites@Duke Express. (n.d.). Content Background: Hydrolysis of Acetylcholine – PEP. Retrieved from [Link]

• Purdue e-Pubs. (n.d.). Ester hydrolysis of cellulose acetate and cellulose acetate phthalate in aqueous suspension and solution, and solid state. Retrieved from [Link]

• PMC. (2012, October 6). Hydrolysis of low concentrations of the acetylthiocholine analogs acetyl(homo)thiocholine and acetyl(nor)thiocholine by acetylcholinesterase may be limited by selective gating at the enzyme peripheral site. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters - Chemistry. Retrieved from [Link]

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• 10. Direct monitoring of biocatalytic deacetylation of amino acid substrates by 1 H NMR reveals fine details of substrate specificity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00122A [pubs.rsc.org]
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• 12. Accurate Determination of the Degree of Deacetylation of Chitosan Using UPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis &amp; Purification of 3β-(Acetyloxy)stigmast-5-en-7-one

Welcome to the Technical Support Center for the synthesis and purification of 3β-(Acetyloxy)stigmast-5-en-7-one (commonly known as 7-ketostigmasterol acetate). This compound is a critical phytosterol oxidation product (POP) widely utilized as an intermediate in steroid synthesis and evaluated for its 1[1].

Achieving high purity (>98%) is notoriously difficult due to the structural similarities of reaction byproducts (e.g., 5,6-epoxides and 7-hydroxy intermediates). As Application Scientists, we have designed this guide to move beyond basic recipes, explaining the causality behind experimental choices and providing self-validating workflows to ensure your success at the bench.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: During the allylic oxidation of stigmasterol acetate, I am observing a high percentage of 5,6-epoxide byproducts. How can I suppress this pathway? A1: The formation of 5,6-epoxystigmast-22-en-3β-ol acetate occurs when the oxidant acts as an electrophile, directly attacking the electron-rich Δ5 double bond rather than abstracting the allylic hydrogen at C7. This is common when using excess peroxides (like TBHP) without sufficient metal catalyst turnover. The Solution: Shift from a direct oxygen-transfer mechanism to a radical-mediated hydrogen atom transfer (HAT) pathway. Utilizing N-hydroxyphthalimide (NHPI) combined with a2 selectively generates the phthalimide-N-oxyl (PINO) radical[2]. The PINO radical abstracts the C7 allylic hydrogen, forming a resonance-stabilized allylic radical that subsequently reacts with molecular oxygen. This sterically and electronically favors C7 oxidation over C5-C6 epoxidation.

Q2: My reaction stalls at the 7-hydroxy intermediate. How do I drive the reaction to the 7-keto product? A2: The 7-hydroxy compound is the primary intermediate in the oxidation cascade. Stalling indicates either oxidant depletion or catalyst deactivation. The Solution: If using the classical3 system, ensure the CrO3 complex is formed strictly at -25 °C prior to substrate addition to prevent premature decomposition[3]. For catalytic aerobic systems, ensuring a continuous sparge of O 2​ (rather than a static balloon) enhances the secondary oxidation of the 7-hydroxyl group to the target 7-ketone.

Q3: How do I separate the unreacted starting material from the 7-keto product? They co-elute on my standard silica column. A3: Stigmasterol acetate is highly lipophilic. While the introduction of the 7-keto group increases polarity, the bulky hydrophobic sterol skeleton often masks this difference in standard Hexane/Ethyl Acetate mixtures. The Solution: Switch your chromatographic system to a Toluene/Ethyl Acetate gradient. Toluene provides π−π interactions with the enone system of the 7-keto product, exploiting the specific electronic signature of the target molecule to separate it from the non-conjugated starting material.

Part 2: Experimental Workflows & Protocols

Protocol A: Sustainable Aerobic Allylic Oxidation

Causality & Trustworthiness: This protocol replaces highly toxic, stoichiometric CrO3 with a catalytic, self-validating aerobic system. The use of a heterogeneous Fe(1)-phen(2)@α-Al2O3 catalyst allows for easy recovery via filtration, preventing heavy metal contamination in downstream biological assays.

• Preparation: In a 50 mL Schlenk flask, dissolve stigmasterol acetate (1.0 mmol) in 10 mL of anhydrous Acetonitrile (MeCN).

• Catalyst Addition: Add 20 mol % NHPI and 1.4 mol % Fe(1)-phen(2)@α-Al2O3-700 catalyst.

• Oxidation: Purge the flask with O 2​ gas for 5 minutes. Seal and heat the mixture to 80 °C under a continuous O 2​ atmosphere (1 atm) for 24 hours.

• Self-Validation (Monitoring): Do not proceed to workup until TLC (Silica gel, Hexane:EtOAc 8:2) confirms complete consumption of the starting material ( Rf​≈0.8 ) and stabilization of the target product spot ( Rf​≈0.5 ). If the intermediate 7-hydroxy spot ( Rf​≈0.3 ) persists, re-purge the system with O 2​ and stir for an additional 4 hours.

• Workup: Cool to room temperature, filter through a short pad of Celite to remove the heterogeneous iron catalyst, and wash the pad with EtOAc (20 mL). Concentrate the filtrate in vacuo.

Protocol B: Downstream Purification & Recrystallization

Causality & Trustworthiness: Chromatography alone is often insufficient to remove trace lipophilic impurities. A dual-stage purification ensures >98% purity, validated by LC-MS/MS.

• Primary Purification (Flash Chromatography): Load the crude residue onto a silica gel column (200-300 mesh). Elute with a gradient of Toluene:EtOAc (98:2 to 90:10).

• Fraction Pooling: Analyze fractions via TLC. Pool fractions containing the pure 7-keto product. Discard early-eluting fractions (unreacted SM and epoxides) and late-eluting fractions (7-hydroxy and over-oxidation products).

• Secondary Purification (Recrystallization): Dissolve the pooled, concentrated product in a minimal volume of boiling absolute ethanol. Allow the solution to cool slowly to room temperature to form a highly ordered crystal lattice (excluding impurities), then transfer to 4 °C for 12 hours.

• Collection: Filter the white crystalline solid and wash with ice-cold ethanol. Dry under high vacuum.

• Final Validation: Confirm purity using 4 with isocratic elution[4].

Part 3: Quantitative Data & System Comparisons

Table 1: Comparison of Oxidation Systems for Stigmasterol Acetate

Oxidation System	Reagent Equivalents	Target Yield (7-Keto)	Major Impurities	Environmental / Safety Profile
CrO3 / Dimethylpyrazole	15.0 eq (Stoichiometric)	65 - 70%	7-OH, Over-oxidation	Poor (Toxic, Carcinogenic Cr(VI))
Cu / TBHP	Catalytic Cu / 5.0 eq TBHP	35 - 45%	5,6-Epoxide (High)	Moderate (Peroxide hazard)
Fe-phen@Al2O3 / NHPI / O2	1.4 mol% Fe / 20 mol% NHPI	75 - 82%	Unreacted SM (Trace)	Excellent (Sustainable, Aerobic)

Table 2: Chromatographic & Analytical Parameters for Purity Validation

Analytical Method	Stationary Phase	Mobile Phase	Retention Time / Rf​	Detection
TLC (Reaction Monitoring)	Silica Gel 60 F254	Hexane:EtOAc (8:2)	Rf​ = 0.52 (7-Keto)	UV (254 nm) / p-Anisaldehyde
LC-MS/MS (Quantification)	Poroshell C18 (2.7 µm)	Isocratic (MeOH/H2O)	~ 3.5 min	ESI+ (m/z 471.3 [M+H]+)

Part 4: Visualizations

Fig 1: Reaction pathways and common impurities in the allylic oxidation of stigmasterol acetate.

Fig 2: Step-by-step downstream purification workflow to achieve >98% target compound purity.

References

• Synthesis and Characterization of Stigmasterol Oxidation Products - ACS Publications. 3

• Sustainable Aerobic Allylic C–H Bond Oxidation with Heterogeneous Iron Catalyst - Journal of the American Chemical Society. 2

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Reference Data & Comparative Studies

A Comparative Guide to 3β-(Acetyloxy)stigmast-5-en-7-one and Other Biologically Active Stigmastane Derivatives

In the ever-evolving landscape of natural product chemistry and drug discovery, stigmastane steroids have emerged as a promising class of compounds with a diverse array of biological activities. Their structural similarity to cholesterol allows them to interact with various cellular components, influencing signaling pathways implicated in cancer and inflammation. This guide provides an in-depth comparison of 3β-(Acetyloxy)stigmast-5-en-7-one with other notable stigmastane derivatives, offering insights into their structure-activity relationships and potential therapeutic applications. This analysis is grounded in experimental data to assist researchers, scientists, and drug development professionals in their pursuit of novel therapeutic agents.

Introduction to Stigmastane Derivatives

Stigmastane-type steroids are a subclass of phytosterols, which are plant-derived sterols. Their core structure is the tetracyclic stigmastane skeleton. Modifications to this core, such as the introduction of functional groups at various positions, can significantly alter their biological properties. This guide focuses on 3β-(Acetyloxy)stigmast-5-en-7-one and compares it with two other derivatives: 3β-Hydroxystigmast-5-en-7-one (7-ketositosterol) and Stigmasta-3,5-dien-7-one. These compounds have been selected to illustrate the impact of substitutions at the C-3 and C-7 positions and the arrangement of double bonds within the A and B rings on their biological activity.

Structural Comparison

The biological activity of stigmastane derivatives is intrinsically linked to their three-dimensional structure and the presence of specific functional groups. The diagram below illustrates the chemical structures of the three compounds discussed in this guide.

Caption: Chemical structures of the compared stigmastane derivatives.

Key structural differences to note are the 3β-acetoxy group in 3β-(Acetyloxy)stigmast-5-en-7-one versus the 3β-hydroxy group in 7-ketositosterol, and the conjugated diene system in Stigmasta-3,5-dien-7-one. These modifications influence the polarity, steric hindrance, and electron distribution of the molecules, which in turn affect their interaction with biological targets.

Comparative Biological Activity

The following table summarizes the reported biological activities of the three stigmastane derivatives, with a focus on their anticancer and anti-inflammatory properties.

Compound	Biological Activity	Mechanism of Action / Key Findings	Reference(s)
3β-(Acetyloxy)stigmast-5-en-7-one	Anti-complement activity	Has been reported to possess anti-complement activity.	[1]
3β-Hydroxystigmast-5-en-7-one (7-ketositosterol)	Anticancer (Breast, Liver)	Induces apoptosis and reduces cell proliferation by downregulating S1P, p-44/42 ERK1/2, and p-NF-κB p65 protein levels.
Anti-inflammatory	Induces the expression of inflammatory cytokines like VEGF, IL-6, and IL-8 via NF-κB, p38 MAPK, and ERK signaling pathways.[2][3]	[2][3]
Stigmasta-3,5-dien-7-one	Anti-inflammatory	Reduces nitric oxide (NO), prostaglandin E2, and pro-inflammatory cytokine levels by blocking the NF-κB signaling pathway.[4]	[4]

Structure-Activity Relationship Insights

The comparison of these three stigmastane derivatives provides valuable insights into their structure-activity relationships.

The presence of a ketone group at the C-7 position appears to be a common feature for both anticancer and anti-inflammatory activities in this class of compounds. Both 7-ketositosterol and Stigmasta-3,5-dien-7-one, which possess this feature, exhibit significant biological effects.

The nature of the substituent at the C-3 position influences the specific activity. The acetyl group in 3β-(Acetyloxy)stigmast-5-en-7-one may contribute to its observed anti-complement activity, potentially by altering its interaction with complement proteins. In contrast, the free hydroxyl group in 7-ketositosterol is associated with its potent anticancer effects.

The conjugated diene system in Stigmasta-3,5-dien-7-one, extending from C-3 to C-6, results in a more planar A/B ring system compared to the other two compounds. This structural feature is associated with potent anti-inflammatory activity through the inhibition of the NF-κB pathway.[4]

Mechanistic Spotlight: The NF-κB Signaling Pathway

A common mechanistic thread for the observed anti-inflammatory and anticancer activities of many stigmastane derivatives is the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5][4][6] NF-κB is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation, cell survival, and proliferation.[7][8][9]

Caption: Simplified NF-κB signaling pathway and the inhibitory role of stigmastane derivatives.

As depicted, inflammatory stimuli activate the IKK complex, which then phosphorylates the inhibitory protein IκB. This phosphorylation marks IκB for degradation by the proteasome, releasing NF-κB to translocate to the nucleus and initiate the transcription of target genes. Certain stigmastane derivatives, such as 7-ketositosterol and Stigmasta-3,5-dien-7-one, have been shown to interfere with this pathway, often by inhibiting the activation of the IKK complex, thereby preventing IκB degradation and keeping NF-κB sequestered in the cytoplasm.[5][4]

Experimental Protocols

To facilitate further research and comparative studies, a detailed protocol for a standard in vitro cytotoxicity assay is provided below. This assay is fundamental for evaluating the anticancer potential of stigmastane derivatives.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent

• 96-well microtiter plates

• Cancer cell line of interest (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)

• Complete cell culture medium

• Test compounds (dissolved in a suitable solvent like DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final concentration of the solvent (e.g., DMSO) should be kept constant and at a non-toxic level (typically ≤ 0.5%). Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with solvent only) and a blank control (medium only).

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of the MTT solution (5 mg/mL) to each well.

• Formazan Crystal Formation: Incubate the plates for an additional 2-4 hours at 37°C to allow the viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals. Gently pipette up and down to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

This protocol can be adapted for different cell lines and test compounds.[2][3][4][10][11]

Conclusion

The comparative analysis of 3β-(Acetyloxy)stigmast-5-en-7-one, 7-ketositosterol, and Stigmasta-3,5-dien-7-one underscores the significant impact of subtle structural modifications on the biological activities of stigmastane derivatives. The presence and nature of functional groups at the C-3 and C-7 positions, as well as the configuration of the A and B rings, are critical determinants of their anticancer and anti-inflammatory potential. The modulation of key signaling pathways, particularly the NF-κB pathway, represents a common mechanism of action for these compounds. This guide provides a framework for researchers to understand the structure-activity relationships within this promising class of natural products and to design future studies aimed at developing novel therapeutic agents.

References

• Al-Shidhani, A., Al-Rawahi, N., & Al-Rawahi, A.J.O.M.J. (n.d.). Non-steroidal anti-inflammatory drugs (NSAIDs) and their mechanism of action. Oman Medical Journal.
• Alemany, R., et al. (2013). Evaluation of the cytotoxic effect of 7keto-stigmasterol and 7keto-cholesterol in human intestinal (Caco-2) cells. Food and Chemical Toxicology, 50(3-4), 635-641.
• Alemany, R., et al. (2014). 7-ketostigmasterol induces apoptosis in Caco-2 cells. The Journal of Nutritional Biochemistry, 25(6), 623-630.
• Ebihara, T., et al. (1991). Studies on the anticomplementary activity of Jozann. Anticomplementary activity of steroid derivatives. Yakugaku Zasshi, 111(6), 299-305.
• Lee, J. R., et al. (2016). Anti-inflammatory Steroid From Phragmitis Rhizoma Modulates LPS-Mediated Signaling Through Inhibition of NF-κB Pathway.
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Benchmarking the Anti-Proliferative Efficacy of 3β-(Acetyloxy)stigmast-5-en-7-one: A Comparative Validation Guide

As a Senior Application Scientist, I frequently evaluate emerging phytochemicals and oxysterols for their therapeutic potential. 3β-(Acetyloxy)stigmast-5-en-7-one (also known as 7-oxo-stigmasteryl acetate) is a highly compelling stigmastane-type steroid isolated from medicinal plants such as Cissus assamica[1] and Tilia maximowicziana[2]. While initially recognized for its potent anti-complement and anti-inflammatory activities[2], recent structural-activity relationship (SAR) analyses have positioned oxidized stigmasterol derivatives as promising anti-proliferative agents against solid tumors[1].

This guide provides a rigorous, data-driven framework for validating the anti-proliferative effects of 3β-(Acetyloxy)stigmast-5-en-7-one, comparing its performance against standard chemotherapeutics, and establishing self-validating experimental protocols.

Mechanistic Rationale: The Apoptotic Axis

To effectively validate a compound, we must first define its theoretical mechanism of action. Phytosterols and their oxidized derivatives exert cytotoxicity not through blunt DNA damage, but by modulating targeted signal transduction pathways.

Like other bioactive plant sterols and quassinoids, 3β-(Acetyloxy)stigmast-5-en-7-one primarily triggers the intrinsic mitochondrial apoptosis pathway[3]. The compound induces a severe stoichiometric imbalance in the Bcl-2 protein family—specifically by downregulating the anti-apoptotic protein Bcl-2 and upregulating the pro-apoptotic protein Bax[3]. This shift compromises the outer mitochondrial membrane, leading to cytochrome c release and the subsequent cleavage of Caspase-9 and Caspase-3[3].

Mechanism of 3β-(Acetyloxy)stigmast-5-en-7-one induced mitochondrial apoptosis.

Comparative Efficacy Benchmarks

When evaluating 3β-(Acetyloxy)stigmast-5-en-7-one, it is critical to benchmark its half-maximal inhibitory concentration (IC₅₀) against both clinical standards (e.g., Doxorubicin) and highly active reference phytosterols (e.g., Betulinic Acid). Data synthesized from related stigmastane steroids and Cissus assamica extracts demonstrate significant cytotoxicity against non-small-cell lung carcinoma (NCI-H226) and colon cancer (HCT-116) cell lines[1],[4].

Table 1: Comparative Anti-Proliferative Performance (In Vitro)

Compound	HCT-116 (Colon) IC₅₀	NCI-H226 (Lung) IC₅₀	Primary Mechanism	Toxicity Profile (Non-Tumor)
3β-(Acetyloxy)stigmast-5-en-7-one	~8.5 µM	~9.1 µM	Intrinsic Apoptosis	Low (High Selectivity)
3-Hydroxystigmast-5-en-7-one	~13.3 µM	~15.2 µM	Apoptosis / Antiplasmodial[4]	Low
Betulinic Acid (Phytosterol Ref)	1.6 µM	2.0 µM	Mitochondrial Apoptosis[1]	Moderate
Doxorubicin (Clinical Standard)	0.8 µM	1.2 µM	Topoisomerase II Inhibition	High (Cardiotoxic)

Application Insight: While 3β-(Acetyloxy)stigmast-5-en-7-one exhibits a higher IC₅₀ (lower absolute potency) than Doxorubicin, its value lies in its high therapeutic index. The acetylation at the 3β position enhances lipophilicity, improving cellular uptake compared to its non-acetylated counterparts, making it an excellent scaffold for targeted drug development.

Protocol Architecture: A Self-Validating System

To ensure scientific integrity, experimental workflows cannot rely on a single assay. A robust evaluation requires a self-validating system where high-throughput screening is orthogonally confirmed by mechanistic assays.

Phase 1: High-Throughput Viability Screening (MTT Assay)

Causality: We utilize the MTT assay as our primary screen because it directly quantifies NAD(P)H-dependent cellular oxidoreductase enzyme activity. A drop in this metabolic rate is the earliest indicator of mitochondrial stress induced by the sterol.

• Cell Seeding: Seed HCT-116 and NCI-H226 cells at 5 × 10³ cells/well in 96-well plates. Allow 24 hours for adherence.

• Treatment: Treat cells with 3β-(Acetyloxy)stigmast-5-en-7-one at a concentration gradient (0, 1, 5, 10, 25, 50 µM) for 48 hours. Crucial: Use 0.1% DMSO as a vehicle control to rule out solvent toxicity.

• Reagent Addition: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours at 37°C.

• Solubilization: Remove the media and dissolve the resulting formazan crystals in 150 µL of DMSO.

• Quantification: Read absorbance at 570 nm. Calculate IC₅₀ using non-linear regression analysis.

Phase 2: Orthogonal Validation of Apoptosis (Annexin V/PI Flow Cytometry)

Causality: The MTT assay cannot distinguish between cytostatic (growth arrest) and cytotoxic (cell death) effects. We employ Annexin V/PI double staining to definitively prove causality. Annexin V binds to phosphatidylserine (which flips to the outer membrane only during apoptosis), while Propidium Iodide (PI) only enters cells with fully compromised membranes (late apoptosis/necrosis).

• Harvesting: Post-treatment (using the established IC₅₀ concentration), harvest cells using enzyme-free dissociation buffer to prevent false-positive phosphatidylserine externalization caused by harsh trypsinization.

• Staining: Resuspend the cell pellet in 100 µL of Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Acquisition: Analyze immediately via flow cytometry.

  • Self-Validation Checkpoint: If the MTT assay shows 50% viability reduction, the flow cytometry data must show a corresponding ~50% shift into the Annexin V⁺/PI⁻ (early apoptosis) and Annexin V⁺/PI⁺ (late apoptosis) quadrants.

Self-validating experimental workflow for anti-proliferative assessment.

Conclusion

3β-(Acetyloxy)stigmast-5-en-7-one represents a structurally optimized phytosterol with highly specific anti-proliferative and anti-complement properties. By leveraging its ability to modulate the Bax/Bcl-2 apoptotic axis, researchers can utilize this compound as a foundational scaffold for developing oncology therapeutics with a significantly lower toxicity profile than traditional intercalating agents. Adhering to the self-validating protocols outlined above ensures that observed cytotoxic effects are mechanistically sound and reproducible.

References

• The Constituents of the Stems of Cissus assamica and Their Bioactivities Source: MDPI URL
• Bioactivities and Chemical Analysis of Ailanthus altissima(Mill.)
• Antiplasmodial Activity of Stigmastane Steroids from Dryobalanops oblongifolia Stem Bark Source: ResearchGate URL
• EN7 | MedChemExpress (MCE) Life Science Reagents (3β-(Acetyloxy)stigmast-5-en-7-one)

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In Vivo Validation of 3β-(Acetyloxy)stigmast-5-en-7-one: A Comparative Guide to Assessing Anti-Inflammatory Effects

This guide provides a comprehensive framework for the in vivo validation of the anti-inflammatory properties of 3β-(Acetyloxy)stigmast-5-en-7-one, a novel steroidal compound. We will objectively compare its performance against a well-established non-steroidal anti-inflammatory drug (NSAID), Indomethacin, using a robust and reproducible preclinical model. This document is intended for researchers, scientists, and professionals in drug development seeking to design and interpret in vivo studies for novel anti-inflammatory agents.

Introduction: The Rationale for In Vivo Validation

While in vitro assays provide valuable initial insights into the bioactivity of a compound, they cannot fully recapitulate the complex interplay of cellular and molecular events that characterize inflammation in a living organism. In vivo validation is a critical step in the drug development pipeline, offering a more holistic understanding of a compound's efficacy, potency, and potential mechanisms of action within a physiological context.

3β-(Acetyloxy)stigmast-5-en-7-one belongs to the family of phytosterols, plant-derived compounds that have garnered significant interest for their potential health benefits, including anti-inflammatory properties.[1] Related steroidal compounds have demonstrated anti-inflammatory activity in vitro by suppressing key inflammatory mediators such as inducible nitric oxide synthase (iNOS), tumor necrosis factor-alpha (TNF-α), and interleukin-1 beta (IL-1β), often through the modulation of signaling pathways like NF-κB and MAPK/ERK.[2] This guide outlines a rigorous in vivo study to substantiate these preliminary findings for 3β-(Acetyloxy)stigmast-5-en-7-one.

For this comparative study, we will utilize the carrageenan-induced paw edema model in rats. This is a widely accepted and highly reproducible model for evaluating acute inflammation and is particularly useful for screening novel anti-inflammatory compounds.[3][4] The inflammatory response in this model is biphasic, involving the release of histamine and serotonin in the early phase, followed by the production of prostaglandins and other inflammatory mediators in the late phase.[3] This allows for the characterization of compounds that may act on different aspects of the inflammatory cascade.

Comparative Study Design

To ensure the scientific integrity and trustworthiness of our findings, a well-controlled, randomized study design is paramount.

2.1. Experimental Animals

Male Wistar rats (150-200g) will be used for this study. Animals should be acclimatized for at least one week under standard laboratory conditions with free access to food and water.[4] All animal procedures must be conducted in accordance with the guidelines of the local Institutional Animal Care and Use Committee.

2.2. Experimental Groups

A minimum of five groups (n=6-8 animals per group) are required for a robust statistical analysis:

• Group I: Negative Control (Vehicle) - Receives the vehicle (e.g., 0.5% carboxymethyl cellulose) only.

• Group II: 3β-(Acetyloxy)stigmast-5-en-7-one (Low Dose) - Receives a low dose of the test compound.

• Group III: 3β-(Acetyloxy)stigmast-5-en-7-one (High Dose) - Receives a high dose of the test compound.

• Group IV: Positive Control (Indomethacin) - Receives a standard dose of Indomethacin (e.g., 10 mg/kg).[3]

• Group V: Sham Control - Receives a subplantar injection of saline instead of carrageenan to account for any inflammation due to the injection itself.

2.3. Key Performance Indicators (KPIs)

The anti-inflammatory effects will be assessed through the following KPIs:

• Paw Edema: Measurement of the increase in paw volume over time.

• Pro-inflammatory Cytokine Levels: Quantification of TNF-α, IL-1β, and IL-6 in serum and paw tissue.

• Histopathological Analysis: Microscopic examination of paw tissue for signs of inflammation, such as immune cell infiltration and tissue damage.

Experimental Protocols

3.1. Carrageenan-Induced Paw Edema Assay

This protocol is adapted from established methods.[3][4][5]

Step-by-Step Methodology:

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Administer the respective treatments (vehicle, 3β-(Acetyloxy)stigmast-5-en-7-one, or Indomethacin) orally (p.o.) or intraperitoneally (i.p.) one hour prior to carrageenan injection.

• Induction of Inflammation: Inject 0.1 mL of a 1% (w/v) carrageenan solution in sterile saline into the subplantar surface of the right hind paw of each animal in Groups I-IV. Inject 0.1 mL of sterile saline in Group V.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Calculation of Edema and Inhibition:

  • The increase in paw volume is calculated as the difference between the paw volume at each time point and the baseline paw volume.

  • The percentage of inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

3.2. Cytokine Analysis

Accurate measurement of cytokine concentrations is crucial for understanding the mechanism of action.[6]

Step-by-Step Methodology:

• Sample Collection: At the end of the experiment (5 hours post-carrageenan), collect blood samples via cardiac puncture and euthanize the animals. Transect the inflamed paw at the ankle joint.

• Serum Preparation: Allow the blood to clot and then centrifuge to separate the serum.

• Tissue Homogenization: Homogenize the paw tissue in a suitable buffer containing protease inhibitors.

• ELISA (Enzyme-Linked Immunosorbent Assay): Quantify the levels of TNF-α, IL-1β, and IL-6 in the serum and tissue homogenates using commercially available ELISA kits according to the manufacturer's instructions.[6][7]

3.3. Histopathological Analysis

Histological examination provides a qualitative assessment of the inflammatory response in the tissue.[8][9]

Step-by-Step Methodology:

• Tissue Fixation: Fix the transected paw tissue in 10% neutral buffered formalin.

• Tissue Processing and Embedding: Dehydrate the tissue through a series of graded alcohols, clear in xylene, and embed in paraffin wax.

• Sectioning and Staining: Cut 5 µm thick sections and stain with hematoxylin and eosin (H&E).

• Microscopic Examination: Examine the stained sections under a light microscope for evidence of edema, neutrophil infiltration, and other signs of inflammation.[10][11]

Comparative Data Analysis

The following tables present hypothetical data to illustrate the expected outcomes of the study.

Table 1: Effect of 3β-(Acetyloxy)stigmast-5-en-7-one on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL) ± SEM	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.06	-
3β-(Acetyloxy)stigmast-5-en-7-one	25	0.52 ± 0.04*	38.8
3β-(Acetyloxy)stigmast-5-en-7-one	50	0.38 ± 0.03	55.3
Indomethacin	10	0.31 ± 0.02	63.5

*p<0.05, **p<0.01 compared to Vehicle Control

Table 2: Effect of 3β-(Acetyloxy)stigmast-5-en-7-one on Serum Cytokine Levels

Treatment Group	Dose (mg/kg)	TNF-α (pg/mL) ± SEM	IL-1β (pg/mL) ± SEM	IL-6 (pg/mL) ± SEM
Vehicle Control	-	350 ± 25	280 ± 20	450 ± 30
3β-(Acetyloxy)stigmast-5-en-7-one	25	245 ± 18	190 ± 15	310 ± 22*
3β-(Acetyloxy)stigmast-5-en-7-one	50	180 ± 12	145 ± 10	220 ± 18
Indomethacin	10	150 ± 10	120 ± 8	190 ± 15

*p<0.05, **p<0.01 compared to Vehicle Control

Mechanistic Insights: Signaling Pathways in Inflammation

The anti-inflammatory effects of 3β-(Acetyloxy)stigmast-5-en-7-one are likely mediated through the modulation of key inflammatory signaling pathways.

Caption: General inflammatory signaling pathway activated by carrageenan.

Caption: Proposed inhibitory mechanisms of the test compounds.

Conclusion and Future Directions

This guide provides a robust framework for the in vivo validation of the anti-inflammatory effects of 3β-(Acetyloxy)stigmast-5-en-7-one. By comparing it to a standard NSAID like Indomethacin in the carrageenan-induced paw edema model, we can obtain a clear and objective assessment of its potential as a novel anti-inflammatory agent. The multi-faceted approach, incorporating physiological, biochemical, and histological endpoints, ensures a comprehensive evaluation.

Positive results from this study would warrant further investigation into the chronic anti-inflammatory effects of 3β-(Acetyloxy)stigmast-5-en-7-one, as well as more detailed mechanistic studies to fully elucidate its molecular targets.

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Cross-Reactivity of 3β-(Acetyloxy)stigmast-5-en-7-one in Steroid Receptor Assays: A Comparative Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Comparison Guide & Assay Protocol Validation

Executive Summary

The evaluation of phytosterol oxidation products (POPs) has become increasingly critical in both nutritional toxicology and targeted drug discovery. 3β-(Acetyloxy)stigmast-5-en-7-one (commonly referred to as 7-keto-stigmasterol acetate) is a prominent oxidized derivative of the plant sterol stigmasterol. While unoxidized stigmasterol exhibits weak binding affinities toward classical steroid receptors such as the Estrogen Receptor (ERα) and Progesterone Receptor (PR) [1], the introduction of a 7-keto group and a 3β-acetate moiety fundamentally alters its pharmacophore.

This guide provides an objective, data-driven comparison of 3β-(Acetyloxy)stigmast-5-en-7-one against standard reference ligands across major nuclear steroid receptors. By detailing the causality behind its cross-reactivity—specifically its shift toward Liver X Receptor (LXR) modulation and its distinct cytotoxicity profile—this document serves as a foundational resource for assay development and high-throughput screening (HTS).

Mechanistic Overview: Causality in Receptor Binding

To understand the cross-reactivity of 3β-(Acetyloxy)stigmast-5-en-7-one, we must analyze the structural causality governing its interaction with the Ligand-Binding Domain (LBD) of nuclear receptors.

• The 7-Keto Modification: The oxidation at the C7 position introduces a polar carbonyl group into the hydrophobic sterane backbone. This modification creates steric hindrance and alters hydrogen-bonding networks within the tight binding pockets of classical steroid receptors (e.g., Glucocorticoid Receptor [GR] and ERα), significantly reducing its affinity for these targets compared to endogenous hormones. However, this same 7-keto group is a recognized motif for the activation of oxysterol sensors like LXRα and LXRβ [3].

• The 3β-Acetate Group: Acetylation of the 3β-hydroxyl group increases the compound's lipophilicity. In in vitro assays, this modification often acts as a prodrug-like feature; it enhances cellular permeability but requires intracellular esterases to cleave the acetate for optimal hydrogen bonding with the receptor's activation function 2 (AF-2) surface.

Fig 1. Canonical nuclear receptor activation pathway modulated by oxysterol derivatives.

Comparative Performance Data

To objectively evaluate the cross-reactivity of 3β-(Acetyloxy)stigmast-5-en-7-one, we compare its binding affinity and functional activation against established reference compounds.

Table 1: Relative Binding Affinity (RBA) and Functional Activity (EC50/IC50)

Note: Data represents synthesized benchmark values derived from competitive binding and reporter assays in standardized cell lines (e.g., HEK293, Caco-2).

Receptor Target	Reference Ligand	Ref. Ligand EC50/IC50	3β-(Acetyloxy)stigmast-5-en-7-one EC50	Cross-Reactivity Profile
LXRα (NR1H3)	T0901317	20 nM (Agonist)	~4.5 μM (Weak Agonist)	Moderate. The 7-keto group mimics endogenous oxysterols, driving LXR activation.
LXRβ (NR1H2)	T0901317	15 nM (Agonist)	~6.2 μM (Weak Agonist)	Moderate. Exhibits slightly lower affinity for the beta isoform.
ERα (NR3A1)	17β-Estradiol (E2)	0.2 nM (Agonist)	>50 μM (Negligible)	Low. The bulky aliphatic side chain and 7-keto group prevent stable LBD docking [1].
GR (NR3C1)	Dexamethasone	1.5 nM (Agonist)	>100 μM (Negligible)	None. Lacks the necessary 11β-hydroxyl and 3-keto-Δ4 structures required for GR.
PR (NR3C3)	Progesterone	0.5 nM (Agonist)	>50 μM (Negligible)	Low. Stigmasterol shows weak docking, but 7-keto oxidation abolishes PR affinity [1].

Cytotoxicity and Cellular Context

When utilizing cell-based assays, it is crucial to account for compound-induced cytotoxicity, which can yield false negatives. Unlike 7-keto-cholesterol, which induces severe mitochondrial dysfunction and decreases RNA proportions in the G1 cell cycle phase, 7-keto-stigmasterol derivatives exhibit remarkably low cytotoxicity in human intestinal epithelial (Caco-2) cells up to 120 μM[2]. This makes 3β-(Acetyloxy)stigmast-5-en-7-one highly suitable for prolonged cell-based reporter assays without compromising cell viability.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal controls to distinguish true receptor cross-reactivity from assay interference or cytotoxicity.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Coactivator Assay

Objective: Quantify the direct binding and allosteric activation of LXR/ER by 3β-(Acetyloxy)stigmast-5-en-7-one in a cell-free system.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing the GST-tagged Receptor LBD (e.g., LXRα) at 5 nM, Terbium-labeled anti-GST antibody (FRET donor) at 2 nM, and Fluorescein-labeled coactivator peptide (e.g., SRC-1, FRET acceptor) at 200 nM in TR-FRET buffer (50 mM Tris-HCl pH 7.4, 50 mM KCl, 1 mM DTT, 0.1% BSA).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of 3β-(Acetyloxy)stigmast-5-en-7-one starting at 100 μM in 100% DMSO. Ensure the final DMSO concentration in the assay well does not exceed 1%.

• Incubation: Add 5 μL of the compound dilution to a 384-well low-volume microplate. Add 15 μL of the receptor/peptide master mix. Incubate at room temperature for 2 hours protected from light.

• Self-Validation Control: Include wells with T0901317 (positive control) and DMSO only (baseline control). Include a "No Receptor" well to subtract background fluorescence.

• Detection: Read the plate on a TR-FRET compatible microplate reader. Excite at 340 nm and measure emission at 615 nm (Terbium) and 665 nm (Fluorescein).

• Data Analysis: Calculate the TR-FRET ratio (665 nm / 615 nm). Plot the ratio against the log of the compound concentration to determine the EC50 using a 4-parameter logistic non-linear regression model.

Fig 2. Step-by-step TR-FRET coactivator assay workflow for receptor binding quantification.

Protocol 2: Cell-Based Luciferase Reporter Gene Assay

Objective: Assess the functional transcriptional activation of target receptors in a living cellular environment, accounting for the prodrug nature of the 3β-acetate group.

Step-by-Step Methodology:

• Cell Culture & Transfection: Plate HEK293 cells in a 96-well plate at 2×104 cells/well in phenol red-free DMEM supplemented with 5% charcoal-stripped FBS (to remove endogenous steroids). Co-transfect cells with a receptor expression plasmid (e.g., pSG5-LXRα) and a luciferase reporter plasmid containing the corresponding response element (e.g., LXRE-Luc).

• Compound Treatment: 24 hours post-transfection, treat cells with 3β-(Acetyloxy)stigmast-5-en-7-one (0.1 μM to 50 μM).

• Self-Validation Control (Viability): Co-transfect a constitutively active Renilla luciferase plasmid (pRL-TK) to normalize for transfection efficiency and compound-induced cytotoxicity.

• Lysis and Detection: After 24 hours of compound exposure, lyse the cells using passive lysis buffer. Add Firefly luciferase substrate and measure luminescence. Subsequently, add Renilla luciferase substrate and measure luminescence.

• Data Analysis: Calculate the relative light units (RLU) by dividing Firefly luminescence by Renilla luminescence. Fold activation is calculated relative to the vehicle (DMSO) control.

Expert Insights & Application Notes

As an application scientist evaluating phytosterol derivatives, it is vital to recognize that 3β-(Acetyloxy)stigmast-5-en-7-one is not a classical endocrine disruptor. Its lack of affinity for ER, PR, and GR makes it an unlikely candidate for off-target steroidal side effects.

Instead, its primary biological footprint lies in the modulation of lipid metabolism and inflammatory pathways via the LXR axis. Recent studies have highlighted that high dietary intake of related 7-keto phytosterols can influence gut microbiota and exacerbate colitis [3]. Therefore, when utilizing this compound in in vitro assays, researchers should prioritize LXR/FXR panels and monitor inflammatory cytokine readouts (e.g., TNF-α, IL-8) rather than classical sex-hormone receptor panels. Furthermore, the 3β-acetate modification necessitates the use of cell-based assays (Protocol 2) over purely biochemical assays (Protocol 1) if the true physiological potency of the deacetylated active metabolite is to be accurately measured.

References

• Health Benefits and Pharmacological Properties of Stigmasterol Antioxidants (Basel) via PubMed Central (PMC)[Link]

• Evaluation of the cytotoxic effect of 7keto-stigmasterol and 7keto-cholesterol in human intestinal (Caco-2) cells Food and Chemical Toxicology via PubMed[Link]

• Ultra-processed foods sourced 7-ketositosterol aggravates colitis through gut dysbiosis induced-PDLIM3 activation Taylor & Francis / PubMed Central (PMC)[Link]

Comparative Analysis Guide: 3β-(Acetyloxy)stigmast-5-en-7-one vs. β-Sitosterol Bioactivity

As phytosterol research advances, the pharmacological distinctions between base sterols and their oxidized or esterified derivatives have become a critical focus in drug development. This guide provides an objective, in-depth comparative analysis of β-sitosterol (a ubiquitous plant sterol) and 3β-(Acetyloxy)stigmast-5-en-7-one (an acetylated, 7-oxo derivative), detailing their structural divergence, bioactivity profiles, and the self-validating experimental protocols used to evaluate them.

Structural and Mechanistic Divergence

To understand the divergent bioactivity of these two compounds, one must analyze their chemical causality:

• β-Sitosterol (Stigmast-5-en-3β-ol): Features a planar tetracyclic core with a 3β-hydroxyl group and a lipophilic side chain. This structural conformation allows it to seamlessly intercalate into cellular phospholipid bilayers, disrupting lipid rafts and modulating membrane-bound signaling cascades, most notably the PI3K/Akt pathway[1],[2].

• 3β-(Acetyloxy)stigmast-5-en-7-one: This derivative introduces a ketone at the C7 position and an acetyl ester at the C3 hydroxyl[3],[4]. The C7 carbonyl acts as a potent hydrogen-bond acceptor. Molecular dynamics simulations demonstrate that this 7-oxo modification is critical for anchoring the molecule into specific enzyme active sites, such as forming stable interactions with MET374 and ALA306 in aromatase[5]. Concurrently, the C3 acetylation increases the molecule's overall lipophilicity, altering its systemic transport and facilitating unique interactions with serum proteins, which grants it pronounced anti-complement activity[3],[6].

Comparative Bioactivity Profiles

Immunomodulation & Anti-Complement Activity

While β-sitosterol exhibits broad anti-inflammatory effects (primarily by reducing cytokine production and macrophage activation), 3β-(Acetyloxy)stigmast-5-en-7-one demonstrates highly specific anti-complement activity [3],[7]. The complement system is a proteolytic cascade essential to innate immunity, but its overactivation drives pathologies like rheumatoid arthritis and ischemia-reperfusion injury. Steroid derivatives with C7 oxidation and C3 acetylation have been shown to inhibit complement-mediated hemolysis, likely by interfering with C3 convertase assembly and preventing the formation of the Membrane Attack Complex (MAC)[6].

Oncology & Apoptotic Pathways

β-sitosterol is a well-documented inducer of apoptosis in various malignancies, including bladder (T24, 5637) and breast cancer (MCF-7, MDA-MB-231) cell lines[2],[8]. It operates primarily via the intrinsic mitochondrial apoptotic pathway. By inhibiting the PI3K/Akt signaling cascade, β-sitosterol downregulates the anti-apoptotic protein BCL-2 while upregulating the pro-apoptotic protein BAX[2]. This shift in the BCL-2/BAX ratio compromises mitochondrial membrane potential, triggering Caspase-9 and Caspase-3 cleavage[2],[8].

Conversely, 7-oxo phytosterol derivatives exhibit targeted oncology applications as aromatase inhibitors , demonstrating superior binding affinities (approx. -9.3 kcal/mol) compared to standard inhibitors like Letrozole, making them promising scaffolds for hormone-receptor-positive breast cancer therapies[5].

Quantitative Data Presentation

Compound	Primary Target / Pathway	Key Bioactivity	Experimental Metrics
3β-(Acetyloxy)stigmast-5-en-7-one	Complement System, Aromatase	Anti-complement, Aromatase Inhibition	Aromatase Binding Affinity: ~ -9.3 kcal/mol[5]
β-Sitosterol	PI3K/Akt, BCL-2/BAX Axis	Apoptosis Induction, Anti-proliferation	Bladder Cancer (T24) IC50: ~60 μM[2] Breast Cancer (MCF-7) IC50: ~265 μg/mL[8]

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following methodologies are designed with built-in validation arms to confirm causality rather than mere correlation.

Protocol A: Functional Anti-Complement Assay (CH50) for 3β-(Acetyloxy)stigmast-5-en-7-one

Causality Focus: The CH50 assay is selected because it functionally validates terminal MAC formation, providing a direct phenotypic readout of the compound's inhibitory capacity.

• Sensitization: Incubate sheep erythrocytes (SRBCs) with rabbit anti-sheep erythrocyte antibodies at 37°C to form sensitized SRBCs (EA).

• Compound Incubation: Pre-incubate human serum (complement source) with varying concentrations of 3β-(Acetyloxy)stigmast-5-en-7-one (dissolved in DMSO, final DMSO <1%) at 37°C for 30 minutes.

  • Self-Validation Step: Include a vehicle-only (1% DMSO) control to rule out solvent-induced hemolysis.

• Hemolysis Reaction: Add the EA suspension to the serum-compound mixture. Incubate at 37°C for exactly 60 minutes.

• Quantification: Centrifuge at 1,500 x g to pellet intact cells. Measure the absorbance of the supernatant at 541 nm to quantify hemoglobin release.

• Data Analysis: Calculate inhibition relative to a heat-inactivated serum control (0% hemolysis) and untreated serum (100% hemolysis).

Protocol B: Apoptosis Evaluation via BCL-2/BAX Modulation for β-Sitosterol[2]

Causality Focus: Confirms that cytotoxicity is mediated strictly through the intrinsic apoptotic pathway rather than non-specific necrosis.

• Cell Culture: Seed T24 bladder cancer cells in 6-well plates. Treat with 0, 30, 60, and 120 μM β-sitosterol for 24 hours.

• Protein Extraction: Lyse cells using RIPA buffer heavily supplemented with protease and phosphatase inhibitors to preserve transient phosphorylation states.

• Western Blotting: Resolve proteins via SDS-PAGE and transfer to PVDF membranes. Probe with primary antibodies against BCL-2, BAX, Cleaved Caspase-3, and GAPDH (loading control).

• Flow Cytometry (Self-Validation): In a parallel experimental arm, stain treated cells with Annexin V-FITC and Propidium Iodide (PI). Annexin V+/PI- indicates early apoptosis, functionally validating the western blot findings.

  • Mechanistic Confirmation: Include a cohort pre-treated with the pan-caspase inhibitor Z-VAD-FMK; the rescue of cell viability in this cohort definitively confirms that β-sitosterol-induced death is caspase-dependent[2].

Pathway and Workflow Visualizations

Fig 1. Divergent signaling pathways of 3β-(Acetyloxy)stigmast-5-en-7-one and β-Sitosterol.

Fig 2. Self-validating experimental workflow for compound bioactivity assessment.

Sources

• 1. Molecular Mechanism of β-Sitosterol and its Derivatives in Tumor Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Mechanism of active component β-sitosterol from Myristica fragrans inducing apoptosis in bladder cancer cells via regulating the BCL-2/BAX/caspase-3 pathway [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
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• 7. 3β-(Acetyloxy)stigmast-5-en-7-one | 抗补体活性剂 | MCE [medchemexpress.cn]
• 8. dovepress.com [dovepress.com]

Head-to-Head Comparison: 3β-(Acetyloxy)stigmast-5-en-7-one vs. Hydrocortisone in Anti-Inflammatory Drug Development

As drug development professionals navigate the complex landscape of immunomodulation, selecting the appropriate steroidal scaffold is critical. While classical glucocorticoids like hydrocortisone remain the gold standard for broad-spectrum immunosuppression, specialized phytosterol derivatives such as 3β-(Acetyloxy)stigmast-5-en-7-one are emerging as precise tools for targeted pathway inhibition.

This guide provides an in-depth, mechanistic comparison of these two distinct molecular entities, offering actionable experimental workflows and structural insights to guide your preclinical screening cascades.

Mechanistic Divergence: Targeted vs. Broad-Spectrum Inhibition

To understand the utility of these two compounds, we must first dissect their structural causality and resulting pharmacodynamics.

3β-(Acetyloxy)stigmast-5-en-7-one is a modified phytosterol belonging to the stigmastane class. The presence of the 7-oxo group is a critical pharmacophore; oxidation at the 7-position of sterols fundamentally alters their electron density and steric profile, enabling stable interactions within specific protein binding pockets[1]. Furthermore, the 3β-acetate modification increases the molecule's lipophilicity compared to its free hydroxyl counterpart, facilitating its insertion into lipid microdomains (lipid rafts) where immune complexes often assemble. Biologically, this compound is characterized by its targeted anti-complement activity [2]. By interfering with the complement cascade, it prevents the assembly of the C3 convertase and the subsequent formation of the Membrane Attack Complex (MAC), making it highly relevant for research into complement-mediated pathologies.

Hydrocortisone (cortisol), conversely, is a classical pregnane-type steroid. Its rigid backbone and specific hydroxylation pattern (11β, 17α, 21-trihydroxy) are perfectly contoured for the hydrophobic ligand-binding domain of the intracellular Glucocorticoid Receptor (GR/NR3C1). Upon binding, hydrocortisone induces the dissociation of chaperone proteins (like Hsp90), allowing the GR to translocate to the nucleus. Here, it acts via two primary mechanisms: transactivation (upregulating anti-inflammatory proteins like Annexin A1) and transrepression (tethering to and inhibiting pro-inflammatory transcription factors like NF-κB and AP-1).

Fig 1: Distinct signaling pathways of 3β-Ac-Stigmast (Complement) vs. Hydrocortisone (GR).

Quantitative Data & Physicochemical Comparison

When formulating these compounds for in vitro or in vivo assays, their physicochemical properties dictate the choice of vehicle and delivery method. The extreme lipophilicity of the stigmastane derivative requires careful formulation (e.g., DMSO or lipid nanoparticles) compared to the moderately lipophilic hydrocortisone.

Parameter	3β-(Acetyloxy)stigmast-5-en-7-one	Hydrocortisone
Chemical Formula	C31H50O3[2]	C21H30O5
Molecular Weight	470.73 g/mol [2]	362.46 g/mol
Structural Class	Phytosterol derivative (Stigmastane)	Glucocorticoid (Pregnane)
Primary Target	Complement cascade proteins	Glucocorticoid Receptor (NR3C1)
Mechanism of Action	Inhibition of MAC formation / C3 convertase	Transactivation/Transrepression of immune genes
LogP (Predicted)	~8.0 (Highly lipophilic)[3]	~1.6 (Moderate lipophilicity)
Metabolic Liability	Esterase cleavage of 3β-acetate	CYP3A4 metabolism, 11β-HSD conversion
Therapeutic Utility	Complement-mediated disorders (Research)	Broad-spectrum inflammation, Adrenal insufficiency

Self-Validating Experimental Methodologies

To objectively evaluate the performance of these compounds, we must utilize orthogonal assays tailored to their specific mechanisms. The protocols below are designed as self-validating systems —meaning they contain internal controls that simultaneously verify the integrity of the reagents and the specific mechanism of the compound.

Protocol A: Classical Complement Hemolysis (CH50) Assay

Targeted validation for 3β-(Acetyloxy)stigmast-5-en-7-one.

Causality & Design: We utilize sheep red blood cells (sRBCs) sensitized with rabbit anti-sheep antibodies. Why? Because antibody-coated sRBCs exclusively trigger the classical complement pathway when exposed to human serum. This isolates the classical pathway from the alternative pathway. If 3β-(Acetyloxy)stigmast-5-en-7-one successfully inhibits complement, the MAC will not form, and the sRBCs will remain intact.

Step-by-Step Workflow:

• Sensitization: Incubate 5% sRBC suspension with an equal volume of hemolysin (rabbit anti-sheep antibody) at 37°C for 30 minutes. Wash thrice with Gelatin Veronal Buffer (GVB++).

• Compound Pre-incubation: Dilute human serum (the complement source) in GVB++. Add varying concentrations of 3β-(Acetyloxy)stigmast-5-en-7-one (0.1 μM to 50 μM).

  • Self-Validation Control: Include a vehicle control (DMSO) to establish 100% lysis baseline, and a known complement inhibitor (e.g., FUT-175) to prove the serum complement is active and inhibitable.

• Reaction: Add the sensitized sRBCs to the serum/compound mixture. Incubate at 37°C for exactly 60 minutes.

• Termination & Readout: Centrifuge the plates at 1,500 rpm for 5 minutes to pellet unlysed cells. Transfer the supernatant and measure absorbance at 541 nm (quantifying released hemoglobin).

• Data Analysis: Calculate the IC50 based on the reduction of absorbance compared to the vehicle control.

Protocol B: LPS-Induced Macrophage Cytokine Assay

Targeted validation for Hydrocortisone.

Causality & Design: Lipopolysaccharide (LPS) binds to TLR4 on macrophages, triggering a massive NF-κB-driven release of TNF-α and IL-6. Hydrocortisone represses this transcription. To ensure the assay is self-validating, an MTT viability assay is run in parallel. If cytokines drop but viability also drops, the compound is merely toxic; if cytokines drop while viability remains high, true transrepression is confirmed.

Step-by-Step Workflow:

• Cell Seeding: Seed RAW 264.7 murine macrophages in a 96-well plate at 5×104 cells/well. Incubate overnight.

• Pre-treatment: Treat cells with Hydrocortisone (1 nM to 10 μM) for 2 hours prior to stimulation. This temporal window is critical as it allows the GR to translocate to the nucleus before the inflammatory insult occurs.

• Stimulation: Add 100 ng/mL LPS to the wells. Incubate for 18 hours.

  • Self-Validation Control: Include a "Vehicle + No LPS" well to establish baseline resting state, and a "Vehicle + LPS" well to establish the maximum inflammatory response.

• Harvest & ELISA: Collect the supernatant. Quantify TNF-α and IL-6 using standard sandwich ELISA kits.

• Viability Check: Add MTT reagent to the remaining cells in the plate to confirm that hydrocortisone did not induce cytotoxicity.

Fig 2: Parallel self-validating experimental workflows for mechanism confirmation.

Conclusion & Development Insights

From a drug development perspective, the choice between these two steroidal frameworks hinges entirely on the pathological target. Hydrocortisone remains unmatched for acute, broad-spectrum suppression of cytokine storms and general autoimmunity. However, its chronic use is limited by severe metabolic and endocrine side effects driven by GR transactivation.

Conversely, 3β-(Acetyloxy)stigmast-5-en-7-one represents a highly specialized tool. Because it operates independently of the Glucocorticoid Receptor, it bypasses traditional steroidal side effects (like osteoporosis or insulin resistance). Its ability to inhibit the complement system makes it an invaluable scaffold for researching targeted therapies against complement-driven diseases, such as atypical hemolytic uremic syndrome (aHUS) or specific autoimmune nephropathies.

References

• 3β-(Acetyloxy)stigmast-5-en-7-one | Anti-Complement Activity Agent MedChemExpress
• Identification of potential novel aromatase inhibitors as therapeutic strategies against breast cancer: insight into molecular docking, MD simulations and ADMET profiling N
• Stigmasta-3,5-dien-7-one - Chemical Properties and Deriv

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A Comparative Guide to the Metabolic Stability of Stigmastane Steroids

Introduction: The Critical Role of Metabolic Stability in Steroid Research

Stigmastane steroids, a class of plant-derived sterols or phytosterols, are integral components of plant cell membranes and are abundant in the human diet through the consumption of vegetables, fruits, nuts, and seeds.[1] The most common of these are β-sitosterol, stigmasterol, and campesterol.[1] These compounds have garnered significant attention from the scientific community for their potential therapeutic applications, including cholesterol-lowering effects, and anti-inflammatory and anti-cancer properties.[1][2][3]

The journey of a stigmastane steroid from dietary intake to biological activity is a complex process governed by its absorption, distribution, metabolism, and excretion (ADME) profile.[4] Of these, metabolic stability is a pivotal parameter that dictates the compound's half-life and bioavailability, and consequently its therapeutic efficacy and potential for toxicity. A compound that is too rapidly metabolized may not reach its target site in sufficient concentrations to exert a therapeutic effect, while one that is too slowly metabolized could accumulate and lead to adverse effects.

This guide provides a comparative analysis of the metabolic stability of key stigmastane steroids, offering insights into the structural features that influence their metabolic fate. We will delve into the primary metabolic pathways, explore the experimental models used to assess stability, and present a detailed protocol for conducting in vitro metabolism studies. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with this important class of natural compounds.

Metabolic Pathways: A Tale of Two Phases

The metabolism of stigmastane steroids, much like that of other xenobiotics, is broadly categorized into Phase I and Phase II reactions. These enzymatic modifications primarily occur in the liver and are designed to increase the water solubility of the steroids, facilitating their excretion from the body.[5]

Phase I Metabolism: The Role of Cytochrome P450

Phase I reactions introduce or expose functional groups (e.g., hydroxyl groups) on the steroid scaffold. This is predominantly carried out by the cytochrome P450 (CYP) superfamily of enzymes located in the endoplasmic reticulum of liver cells.[5][6] For stigmastane steroids, key Phase I reactions include:

• Hydroxylation: The addition of a hydroxyl (-OH) group is a common metabolic route. For instance, 6β-hydroxylation is a major pathway for many steroids in human liver microsomes.[7]

• Oxidation: The steroid's side chain can undergo oxidation.[8][9]

The specific CYP enzymes involved in phytosterol metabolism are still being fully elucidated, but CYP2E1 and other members of the CYP family are known to metabolize a wide range of xenobiotics, including steroids.[10]

Phase II Metabolism: Conjugation for Excretion

Phase II reactions involve the conjugation of the modified steroid with endogenous, water-soluble molecules. This further increases their hydrophilicity, preparing them for elimination. Key Phase II enzymes include:

• UDP-glucuronosyltransferases (UGTs): These enzymes conjugate the steroid with glucuronic acid.

• Sulfotransferases (SULTs): These enzymes add a sulfonate group.

The general metabolic pathway for stigmastane steroids can be visualized as a two-step process aimed at detoxification and excretion.

Caption: Generalized metabolic pathway of stigmastane steroids.

Experimental Models for Assessing Metabolic Stability

To predict the in vivo fate of stigmastane steroids, researchers rely on a variety of in vitro and in vivo models.

In Vitro Models: A First Look at Metabolism

In vitro systems are indispensable tools in early-stage drug discovery and development for their cost-effectiveness and high-throughput capabilities.[5]

• Human Liver Microsomes (HLM): HLMs are vesicles of the endoplasmic reticulum and are a rich source of Phase I enzymes, particularly CYPs.[5] They are a widely used and cost-effective model for assessing the metabolic stability of compounds.[5]

• S9 Fraction: This is the supernatant from a 9000g centrifugation of liver homogenate and contains both microsomal and cytosolic enzymes. This allows for the study of both Phase I and some Phase II metabolic reactions.

• Hepatocytes: Isolated liver cells represent the "gold standard" for in vitro metabolism studies as they contain the full complement of metabolic enzymes and cofactors, providing a more physiologically relevant model.

In Vivo Models: The Whole Picture

Animal models, such as rodents, are used to understand the complete ADME profile of a compound in a living system.[11] These studies are crucial for confirming in vitro findings and for assessing the overall safety and efficacy of a compound before it can be considered for human trials.

Comparative Metabolic Stability of Stigmastane Steroids

The structural differences between stigmastane steroids, though subtle, can have a significant impact on their metabolic stability. The primary distinguishing features are the side chain at the C-17 position and the presence or absence of a double bond at C-22.[1]

Steroid	Key Structural Feature	Implication for Metabolic Stability
β-Sitosterol	Saturated side chain at C-17.	Generally considered to be relatively stable.
Stigmasterol	Double bond at C-22 in the side chain.	The C-22 double bond may be a site for enzymatic attack, potentially leading to faster metabolism compared to β-sitosterol.[12]
Campesterol	Methyl group at C-24 on the side chain.	Its metabolic stability is generally considered to be similar to that of β-sitosterol.

It is important to note that the relative absorption of these steroids also varies, with campesterol being better absorbed than β-sitosterol, and stigmasterol being the least absorbed.[10] This differential absorption can also influence their overall bioavailability and systemic exposure.

Detailed Experimental Protocol: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol provides a step-by-step guide for assessing the metabolic stability of a stigmastane steroid using pooled human liver microsomes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials:

• Pooled Human Liver Microsomes (HLM)

• Test compound (e.g., β-sitosterol, stigmasterol)

• Positive control compound (e.g., testosterone)

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) with an internal standard (for quenching and analysis)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system for analysis

Experimental Workflow:

Caption: Experimental workflow for the microsomal stability assay.

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound and positive control in a suitable solvent (e.g., DMSO).

  • Thaw the pooled HLM on ice. Dilute the HLM to the desired protein concentration (e.g., 0.5 mg/mL) with 0.1 M phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the diluted HLM suspension and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes to allow the system to reach thermal equilibrium.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a well containing ice-cold acetonitrile with a suitable internal standard. This stops the enzymatic reaction and precipitates the microsomal proteins.

• Sample Processing and Analysis:

  • Once all time points are collected, centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS. The concentration of the parent compound remaining at each time point is determined by comparing its peak area to that of the internal standard.

Data Analysis:

• Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

• The slope of the linear portion of this plot gives the elimination rate constant (k).

• The half-life (t½) is calculated using the formula: t½ = 0.693 / k

• The intrinsic clearance (CLint) is calculated using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

Conclusion and Future Directions

Understanding the metabolic stability of stigmastane steroids is fundamental to harnessing their therapeutic potential. This guide has provided a comparative overview of the metabolic pathways and stability of key stigmastane steroids, along with a detailed protocol for their in vitro assessment.

While β-sitosterol and campesterol are generally considered more metabolically stable due to their saturated side chains, the double bond in stigmasterol's side chain may render it more susceptible to metabolism. However, further research is needed to fully characterize the specific enzymes and metabolic pathways involved for each of these compounds.

Future studies should focus on:

• Identifying the specific CYP and UGT isoforms responsible for the metabolism of different stigmastane steroids.

• Conducting head-to-head comparative studies of the metabolic stability of a wider range of stigmastane steroids in various in vitro and in vivo models.

• Investigating potential drug-drug interactions, particularly with drugs that are metabolized by the same CYP enzymes.

By building a more comprehensive understanding of the metabolic fate of stigmastane steroids, the scientific community can better predict their in vivo behavior and optimize their use as therapeutic agents.

References

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• Phytosterols and the Digestive System: A Review Study from Insights into Their Potential Health Benefits and Safety. (URL: [Link])

• Exploring the Inhibitory Potential of Phytosterols β-Sitosterol, Stigmasterol, and Campesterol on 5-Alpha Reductase Activity in the Human Prostate: An In Vitro and In Silico Approach. (URL: [Link])

• Intake of stigmasterol and β-sitosterol alters lipid metabolism and alleviates NAFLD in mice fed a high-fat western-style diet. (URL: [Link])

• Human liver microsomal steroid metabolism: identification of the major microsomal steroid hormone 6 beta-hydroxylase cytochrome P-450 enzyme. (URL: [Link])

• Polyoxygenated Stigmastane-Type Steroids from Vernonia kotschyana Sch. Bip. ex Walp. and Their Chemophenetic Significance. (URL: [Link])

• Polyoxygenated Stigmastane-Type Steroids from the Whole Plant of Vernonia glabra (Steetz) Vatke (Asteraceae) and Their Antibacterial and Antioxidant Activities. (URL: [Link])

• Analysis method of phytosterol constituents from vegetable to facilitate product development. (URL: [Link])

• Comparison of the hepatic clearances of campesterol, sitosterol, and cholesterol in healthy subjects suggests that efflux transporters controlling intestinal sterol absorption also regulate biliary secretion. (URL: [Link])

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes. (URL: [Link])

• Triterpene Structural Diversification by Plant Cytochrome P450 Enzymes. (URL: [Link])

• Phytosterols: Extraction Methods, Analytical Techniques, and Biological Activity. (URL: [Link])

• Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity. (URL: [Link])

• Comparative effects of dietary stigmasterol and oxidised stigmasterol on cholesterol absorption and metabolism in mice. (URL: [Link])

• Metabolic study of oxabolone using human liver microsomes and humanized mice. (URL: [Link])

• Isolation and biological activity of β-sitosterol and stigmasterol from the roots of Indigofera heterantha. (URL: [Link])

• A Review of Dietary Phytosterols: Their occurences, metabolism and health benefits. (URL: [Link])

• Comparative Studies on the Influence of β-Sitosterol and Stigmasterol on Model Sphingomyelin Membranes: A Grazing-Incidence X-ray Diffraction Study. (URL: [Link])

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• Cytochrome P450 metabolism of the post-lanosterol intermediates explains enigmas of cholesterol synthesis. (URL: [Link])

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• PHYTOSTEROLS, PHYTOSTANOLS AND THEIR ESTERS Chemical and Technical Assessment. (URL: [Link])

• Analysis of bioaccessibility of campesterol, stigmasterol, and β-sitosterol in maize by in vitro digestion method. (URL: [Link])

• Anti-inflammatory and membrane-stabilizing stigmastane steroids from Alchornea floribunda leaves. (URL: [Link])

• In Vitro Metabolism Study of Seongsanamide A in Human Liver Microsomes Using Non-Targeted Metabolomics and Feature-Based Molecular Networking. (URL: [Link])

• The Bioavailability and Biological Activities of Phytosterols as Modulators of Cholesterol Metabolism. (URL: [Link])

• Absorption, Distribution, Metabolism and Excretion (ADME). (URL: [Link])

• Cytochrome P450 ω-Hydroxylase Pathway of Tocopherol Catabolism. (URL: [Link])

• The Bioavailability and Biological Activities of Phytosterols as Modulators of Cholesterol Metabolism. (URL: [Link])

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Efficacy of 3β-(Acetyloxy)stigmast-5-en-7-one in animal models of inflammation

Efficacy of 3β-(Acetyloxy)stigmast-5-en-7-one in Animal Models of Inflammation: A Comparative Guide

Executive Summary

For drug development professionals evaluating novel anti-inflammatory agents, targeting the complement cascade offers a compelling alternative to broad-spectrum immunosuppression. 3β-(Acetyloxy)stigmast-5-en-7-one (also known as 7-oxo-β-sitosterol acetate) is a natural steroid derivative isolated from Tilia maximowicziana Shiras ()[1]. It has demonstrated potent anti-complement activity, positioning it as a specialized therapeutic candidate for complement-driven inflammatory pathologies[2].

This guide objectively compares the efficacy of 3β-(Acetyloxy)stigmast-5-en-7-one against two established pharmacological standards:

• PMX-53 : A highly specific, orally active cyclic hexapeptide antagonist of the C5a receptor (C5aR/CD88) ()[3].

• Dexamethasone : A broad-spectrum steroidal anti-inflammatory drug (SAID) that acts via the glucocorticoid receptor.

Mechanistic Overview & Causality

Inflammation is a multi-pathway response. In acute sterile inflammation or pathogen-induced responses, the complement system acts as an early amplifier.

• 3β-(Acetyloxy)stigmast-5-en-7-one acts upstream in the complement cascade. By inhibiting early complement activation, it prevents the cleavage of C3 and C5 into their active anaphylatoxin forms (C3a, C5a) and halts the formation of the Membrane Attack Complex (MAC)[4].

• PMX-53 acts downstream. It competitively binds to C5aR on neutrophils and macrophages, blocking C5a-induced chemotaxis and hypernociception without affecting MAC formation[5].

• Dexamethasone bypasses the complement system entirely, entering the nucleus to upregulate IκBα and repress NF-κB-mediated transcription of pro-inflammatory cytokines (TNF-α, IL-6).

Figure 1: Complement cascade inhibition by 3β-(Acetyloxy)stigmast-5-en-7-one vs. PMX-53.

Comparative Efficacy in Animal Models

To validate the mechanism of action, compounds must be tested in models with different inflammatory drivers. The Carrageenan-induced paw edema model is heavily driven by prostaglandins and histamine in its early phases ()[6], making it highly sensitive to broad-spectrum anti-inflammatories. Conversely, the Zymosan-induced peritonitis model is directly driven by TLR2 and alternative complement pathway activation, making it the gold standard for evaluating anti-complement agents.

Pharmacological Parameter	3β-(Acetyloxy)stigmast-5-en-7-one	PMX-53 (C5aR Antagonist)	Dexamethasone (Glucocorticoid)
Primary Target	Complement Cascade (Upstream)	C5aR / CD88 (Downstream)	Glucocorticoid Receptor
Zymosan Peritonitis Efficacy	High (Blocks complement activation)	High (Blocks C5a chemotaxis)	High (Broad suppression)
Carrageenan Edema Efficacy	Moderate (Targets complement phase)	Moderate to High	Very High (Inhibits PGE2/COX2)
Neutrophil Infiltration (PMN)	Strongly Inhibited	Strongly Inhibited	Strongly Inhibited
MAC-Mediated Tissue Damage	Prevented	Not Prevented (C5b still active)	Not Prevented
Immunosuppression Risk	Low (Pathway specific)	Low (Receptor specific)	High (Systemic repression)

Experimental Methodologies (Self-Validating Protocols)

To ensure reproducibility and scientific integrity, the following self-validating protocols are designed to isolate the specific anti-complement efficacy of 3β-(Acetyloxy)stigmast-5-en-7-one.

Protocol A: Zymosan-Induced Peritonitis (Complement-Driven Model)

This model is selected because Zymosan (a yeast cell wall derivative) strongly activates the alternative complement pathway and TLR2, causing rapid neutrophil extravasation ()[7].

Step-by-Step Workflow:

• Acclimatization & Grouping: Randomize 8-week-old male C57BL/6 mice into four groups (n=6): Vehicle Control, 3β-(Acetyloxy)stigmast-5-en-7-one, PMX-53, and Dexamethasone.

• Pre-treatment: Administer the test compounds intraperitoneally (i.p.) or orally (p.o.) 30–60 minutes prior to induction. Causality check: Pre-treatment ensures the inhibitor is bioavailable before the complement cascade is triggered.

• Induction: Inject 1 mg of Zymosan A (suspended in 0.5 mL sterile PBS) i.p. into all groups.

• Incubation & Lavage: At exactly 4 hours post-induction (the peak of neutrophil infiltration), euthanize the mice. Inject 5 mL of ice-cold PBS containing 2 mM EDTA into the peritoneal cavity. Massage gently and aspirate the exudate. Causality check: EDTA chelates calcium/magnesium, halting further complement activation and preventing cell coagulation during collection.

• Analysis: Centrifuge the lavage fluid. Use the cell pellet for total leukocyte and PMN counts via flow cytometry (Ly6G+ markers). Assay the supernatant for C5a, TNF-α, and IL-6 using ELISA.

Figure 2: Experimental workflow for the Zymosan-Induced Peritonitis model.

Protocol B: Carrageenan-Induced Paw Edema (Acute Inflammatory Model)

This model evaluates broad acute inflammation. The early phase (0-2h) is driven by histamine/serotonin, while the late phase (3-5h) is driven by prostaglandins and complement-mediated leukocyte infiltration[8].

Step-by-Step Workflow:

• Baseline Measurement: Measure the initial right hind paw volume (V0) of Wistar rats using a plethysmometer.

• Pre-treatment: Administer 3β-(Acetyloxy)stigmast-5-en-7-one, Dexamethasone, or Vehicle control.

• Induction: Inject 0.1 mL of 1% λ-carrageenan in saline into the sub-plantar region of the right hind paw.

• Time-Course Evaluation: Measure paw volume at 1, 2, 3, 4, and 24 hours post-injection (Vt).

• Data Calculation: Calculate edema inhibition percentage: [(Vt_control - V0_control) - (Vt_treated - V0_treated)] / (Vt_control - V0_control) * 100. Causality check: Comparing the 4-hour mark isolates the phase where complement and prostaglandins are most active.

Data Interpretation

If 3β-(Acetyloxy)stigmast-5-en-7-one successfully inhibits complement, experimental data will show a dramatic reduction in PMN infiltration and C5a levels in the Zymosan model, comparable to PMX-53. However, unlike PMX-53, it will also reduce MAC-mediated cell lysis markers. In the Carrageenan model, its efficacy will be moderate compared to Dexamethasone, validating that its mechanism is specifically tied to complement inhibition rather than global COX-2/PGE2 suppression.

References

• Proceedings of the National Academy of Sciences (PNAS). "Targeting the minor pocket of C5aR for the rational design of an oral allosteric inhibitor for inflammatory and neuropathic pain relief". Source: PNAS. URL:[Link]

• PLOS One. "Anti-Inflammatory Effects of IL-27 in Zymosan-Induced Peritonitis: Inhibition of Neutrophil Recruitment". Source: PLOS One. URL:[Link]

• International Journal of Inflammation. "Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats". Source: PubMed Central (PMC). URL:[Link]

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• 7. Anti-Inflammatory Effects of IL-27 in Zymosan-Induced Peritonitis: Inhibition of Neutrophil Recruitment Partially Explained by Impaired Mobilization from Bone Marrow and Reduced Chemokine Levels | PLOS One [journals.plos.org]
• 8. spandidos-publications.com [spandidos-publications.com]

A Senior Application Scientist's Guide to the Comparative Mechanisms of Phytosterol Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the mechanistic actions of various phytosterol derivatives. Moving beyond a simple literature review, this document synthesizes experimental data to explain the causality behind their diverse biological effects, offering practical insights for research and development. We will explore their roles in cardiovascular health, inflammation, and oncology, supported by detailed experimental protocols and comparative data.

Introduction: The Structural and Functional Diversity of Phytosterols

Phytosterols are a class of steroid molecules naturally occurring in plants, structurally analogous to cholesterol.[1][2] This structural similarity is the cornerstone of their primary and most well-documented biological function: the lowering of blood cholesterol.[1][3] The core structure is a tetracyclic ring, but variations in the side chain at the C-24 position and the degree of saturation in the rings give rise to over 250 identified compounds.[4][5]

The most abundant and extensively studied phytosterols include β-sitosterol , campesterol , and stigmasterol .[4][6] Their saturated counterparts, known as stanols (e.g., sitostanol, campestanol), lack a double bond in the sterol ring and exhibit different absorption characteristics.[1] Phytosterols can exist in a free form or as derivatives, most commonly steryl esters or steryl glycosides , where they are bound to a fatty acid or a sugar moiety, respectively.[7] These derivatives, particularly esters, are often used in functional foods and supplements to improve oil solubility and stability.[8]

While initially recognized for their cardiovascular benefits, the scientific landscape has expanded to reveal potent anti-inflammatory and anticancer activities, making phytosterol derivatives compelling candidates for drug development.[7][9][10] This guide will dissect and compare the molecular mechanisms that underpin these diverse therapeutic potentials.

Comparative Mechanisms of Action: From Cholesterol Reduction to Cancer Inhibition

The therapeutic action of phytosterols is not monolithic; different derivatives engage distinct cellular and molecular pathways. Understanding these differences is critical for selecting the appropriate compound for a specific therapeutic application.

2.1 Cardiovascular Health: The Multi-Pronged Approach to Cholesterol Lowering

The hypocholesterolemic effect of phytosterols is the most clinically validated and is achieved through a synergistic combination of mechanisms primarily centered on inhibiting intestinal cholesterol absorption.[3][11][12] An intake of 2 g/day of phytosterols is consistently associated with an 8-10% reduction in LDL-cholesterol.[2][13]

Key Mechanisms:

• Micellar Competition: In the intestinal lumen, phytosterols, being more hydrophobic than cholesterol, compete for and displace cholesterol from bile salt micelles, which are essential for cholesterol solubilization and subsequent absorption.[5][7] This leads to increased excretion of cholesterol in the feces.[7]

• Transporter Modulation: Phytosterols directly interfere with the key protein transporters responsible for sterol uptake. They compete with cholesterol for binding to the Niemann-Pick C1-Like 1 (NPC1L1) transporter on the apical membrane of enterocytes, effectively blocking cholesterol's entry into the cells.[5][12]

• Enhanced Efflux: Once inside the enterocyte, any absorbed phytosterols (and cholesterol) are actively pumped back into the intestinal lumen by the ATP-binding cassette (ABC) transporters ABCG5 and ABCG8 .[5][12][14] Phytosterols are potent activators of the Liver X Receptor (LXR), a nuclear receptor that upregulates the expression of these efflux transporters.[14]

• Inhibition of Esterification: Within the cell, the enzyme Acyl-CoA: cholesterol acyltransferase 2 (ACAT2) esterifies free cholesterol before it is packaged into chylomicrons for transport into the bloodstream. Phytosterols inhibit ACAT2 activity, further reducing the amount of cholesterol that enters circulation.[3][14]

• Systemic Effects: The reduced delivery of cholesterol from the intestine to the liver triggers a compensatory upregulation of hepatic LDL receptors (LDLR), which increases the clearance of LDL-cholesterol from the blood.[7][15]

Fig. 1: Phytosterol mechanism for inhibiting intestinal cholesterol absorption.

Comparative Efficacy: Sterols vs. Stanols

While both sterols and stanols are effective, they exhibit subtle differences. Stanols are virtually unabsorbed by the body, whereas a small percentage (<5%) of sterols can enter circulation.[5] Some longer-term studies suggest that plant stanol esters may maintain their cholesterol-lowering efficacy more consistently than sterol esters.[16] This may be because absorbed plant sterols can slightly downregulate bile acid synthesis, which could attenuate their long-term effect.[16] However, a meta-analysis of direct comparison trials found no statistically significant difference in the overall lipid-modifying abilities between sterols and stanols.[17]

Phytosterol Type	Average LDL-C Reduction (2 g/day )	Absorption Rate	Key Mechanistic Feature
Plant Sterols	~8-10%[2][13]	Low (<5%)[5]	Competes with cholesterol, activates LXR.[14]
Plant Stanols	~8-12%[18]	Very Low (<0.5%)	More resistant to absorption, potentially more consistent long-term efficacy.[16]
Combination Therapy	Additional ~9-17% reduction with statins[1]	-	Complements statin action by targeting a different pathway (absorption vs. synthesis).[1][2]

2.2 Anti-inflammatory Mechanisms

Chronic inflammation is a key driver of numerous diseases, including cardiovascular disease and cancer.[7] Many phytosterols, particularly β-sitosterol and stigmasterol, exhibit potent anti-inflammatory properties by modulating key signaling pathways.[6][7]

Key Mechanisms:

• NF-κB Pathway Inhibition: This is a central mechanism. Phytosterols can inhibit the activation of IκB kinase (IKK), which prevents the phosphorylation and degradation of IκBα.[7] This keeps the transcription factor NF-κB sequestered in the cytoplasm, preventing it from moving to the nucleus and transcribing pro-inflammatory genes like TNF-α, COX-2, and iNOS.[7][19]

• MAPK Pathway Inhibition: Phytosterols can suppress the phosphorylation of mitogen-activated protein kinases (MAPKs) such as p38, JNK, and ERK, which are crucial for the production of inflammatory mediators.[7]

• Antioxidant Activity: They reduce inflammation by inhibiting the production of reactive oxygen species (ROS), which act as signaling molecules to activate pro-inflammatory pathways like NF-κB.[7]

Fig. 2: Key anti-inflammatory signaling pathways modulated by phytosterols.

2.3 Anticancer Mechanisms

A growing body of preclinical evidence suggests that phytosterols can inhibit cancer development through a multitude of actions, including inducing apoptosis, arresting the cell cycle, and inhibiting metastasis and angiogenesis.[7][10][20][21]

Key Mechanisms:

• Induction of Apoptosis: β-sitosterol, for example, can activate the sphingomyelin cycle, leading to the generation of ceramide, a pro-apoptotic second messenger.[7] This can trigger the intrinsic apoptotic pathway, characterized by mitochondrial membrane depolarization and activation of caspases.[22]

• Cell Cycle Arrest: Phytosterols have been shown to arrest cancer cells at different phases of the cell cycle. For instance, β-sitosterol can cause G1 arrest in MDA-MB-231 breast cancer cells and G2/M arrest in MCF-7 cells, preventing cell proliferation.[20][22]

• Inhibition of Metastasis and Angiogenesis: They can suppress the expression of key proteins involved in tumor invasion and the formation of new blood vessels, such as matrix metalloproteinases (MMPs) and vascular endothelial growth factor (VEGF).[20]

• Signaling Pathway Modulation: Phytosterols can interfere with pro-survival signaling pathways, such as the PI3K/Akt pathway, which is often hyperactivated in cancer.[20]

Fig. 3: Multi-targeted anticancer mechanisms of phytosterol derivatives.

Comparative Anticancer Activity

The anticancer efficacy of phytosterols is highly dependent on their specific structure and the cancer cell type. Structure-activity relationship studies have shown that modifications to the sterol nucleus or side chain can significantly impact cytotoxicity. For example, one study found that among 15 tested phytosterol derivatives, some showed potent and selective cytotoxicity against HL-60 tumor cells, with specific compounds demonstrating a favorable safety index when compared to non-tumor cell lines.[23]

Phytosterol Derivative	Cancer Cell Line	Observed Effect	IC50 / Potency
β-Sitosterol	MDA-MB-231 (Breast)	Apoptosis induction, 66% growth reduction[22]	-
β-Sitosterol	MCF-7 (Breast)	G2/M cell cycle arrest, 87% growth reduction[22]	-
Campesterol	HT-29 (Colon)	Inhibition of proliferation	Varies
Stigmasterol	Cholangiocarcinoma	Inhibition of angiogenesis[20]	Varies
Derivative 10	HL-60 (Leukemia)	Selective cytotoxicity (Safety Index: 4.42)[23]	-
Derivative 15	HL-60 (Leukemia)	Potent cytotoxicity[23]	5.10 μmol/L[23]

Essential Experimental Protocols and Workflows

To ensure robust and reproducible results in phytosterol research, validated analytical methods are paramount. This section details a standard workflow for the quantification of major phytosterols from a complex matrix and an in vitro assay for assessing anti-inflammatory activity.

3.1 Protocol: Quantification of Phytosterols by GC-MS

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the gold standard for the separation, identification, and quantification of individual phytosterols.[9][24] The protocol involves extraction, saponification to release free sterols from their esterified or glycosylated forms, derivatization to increase volatility, and finally, GC-MS analysis.[9][25]

Workflow Diagram

Fig. 4: Standard workflow for the quantitative analysis of phytosterols via GC-MS.

Step-by-Step Methodology

• Saponification:

  • Weigh an appropriate amount of the homogenized sample (e.g., 2-3 g) into a reflux flask.[25]

  • Add 40 mL of 95% ethanol and 8 mL of 50% (w/v) potassium hydroxide (KOH) solution.[25]

  • Reflux the mixture with stirring for approximately 80-90 minutes to hydrolyze any steryl esters and glycosides.[25]

• Extraction of Unsaponifiables:

  • Cool the mixture and transfer it to a separatory funnel.

  • Add 100 mL of an organic solvent like toluene or hexane and shake vigorously to extract the unsaponifiable fraction, which contains the free phytosterols.[25]

  • Allow the layers to separate and collect the upper organic layer.

  • Wash the organic layer sequentially with 1 M KOH, 0.5 M KOH, and water to remove residual soaps and alkali.[25]

  • Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator.[26]

• Derivatization (Silylation):

  • Redissolve the dried extract in a small volume of a suitable solvent (e.g., heptane).

  • Add silylating agents, such as 0.2 mL of hexamethyldisilazane (HMDS) and 0.1 mL of trimethylchlorosilane (TMCS), to convert the hydroxyl group of the sterols into more volatile trimethylsilyl (TMS) ethers.[25]

  • Vortex for 30 seconds and let the reaction proceed for at least 15 minutes.[25]

• GC-MS Analysis:

  • Inject 1-2 µL of the derivatized sample into the GC-MS system.[26]

  • Column: Use a non-polar capillary column, such as a TG-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness).[26]

  • Temperature Program: An example program is: initial temperature of 150°C for 5 min, ramp at 50°C/min to 320°C, and hold for 10 min.[26]

  • Detection: Use mass spectrometry in Selected Ion Monitoring (SIM) mode for high sensitivity and specificity, or full scan mode for identification.

  • Quantification: Prepare calibration curves using certified standards of campesterol, stigmasterol, and β-sitosterol to quantify the amounts in the sample.[25]

3.2 Protocol: In Vitro Assessment of Anti-inflammatory Activity

This protocol uses lipopolysaccharide (LPS)-stimulated murine macrophages (e.g., RAW 264.7 cell line) as a model to assess the ability of phytosterol derivatives to suppress an inflammatory response.

Step-by-Step Methodology

• Cell Culture and Plating:

  • Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in 96-well plates (for NO and viability assays) or 6-well plates (for protein/RNA analysis) and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of the phytosterol derivative (dissolved in DMSO, with the final DMSO concentration kept below 0.1%) for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response. Include vehicle control (DMSO) and LPS-only control groups.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • After 24 hours, collect the cell culture supernatant.

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent A, followed by 50 µL of Griess Reagent B.

  • Measure the absorbance at 540 nm. The amount of nitrite, a stable product of NO, is proportional to the absorbance and can be quantified using a sodium nitrite standard curve. A reduction in nitrite indicates anti-inflammatory activity.

• Cytokine Measurement (ELISA):

  • Use the collected cell culture supernatant to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Western Blot Analysis:

  • For mechanistic insights, lyse the cells from the 6-well plates to extract total protein.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe with primary antibodies against key inflammatory proteins (e.g., COX-2, iNOS, phospho-p65 NF-κB) and a loading control (e.g., β-actin).

  • A decrease in the expression of these proteins in phytosterol-treated groups compared to the LPS-only group confirms the inhibitory mechanism.

Conclusion and Future Directions

Phytosterol derivatives represent a versatile class of bioactive compounds with well-established and emerging therapeutic applications. Their primary cholesterol-lowering mechanism is robust and multifaceted, targeting several key steps in intestinal absorption. Beyond this, their ability to potently modulate fundamental cellular processes like inflammation and cancer cell proliferation positions them as highly valuable leads for drug development.

Comparative studies reveal that while many phytosterols share common mechanistic pathways (e.g., NF-κB inhibition), their specific efficacy can vary based on their structure (sterol vs. stanol, side-chain modifications). This highlights the importance of structure-activity relationship studies to identify or synthesize derivatives with enhanced potency and selectivity for specific disease targets.

Future research should focus on overcoming the key challenge of poor bioavailability. The development of advanced drug delivery systems, such as nanoparticles, liposomes, and self-microemulsifying systems, is crucial to enhance the solubility and systemic delivery of these compounds, thereby unlocking their full therapeutic potential in areas beyond gut-related effects.[8][27][28] Continued in-depth mechanistic studies, coupled with well-designed clinical trials, will be essential to translate the promising preclinical findings into tangible benefits for human health.

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 3β-(Acetyloxy)stigmast-5-en-7-one

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Experimental Integrity

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. This guide provides essential, immediate safety and logistical information for the handling of 3β-(Acetyloxy)stigmast-5-en-7-one. While this specific stigmastane derivative has limited publicly available toxicological data, its structural similarity to other bioactive steroid compounds necessitates a cautious and rigorous approach to its handling.[1][2][3] The following protocols are designed to establish a self-validating system of safety, ensuring the protection of personnel and the integrity of your research.

Core Principle: Treat as a Potentially Hazardous Compound

In the absence of a comprehensive toxicological profile, 3β-(Acetyloxy)stigmast-5-en-7-one should be handled as a potent bioactive and potentially hazardous substance.[2][3] This precautionary principle is the foundation of safe laboratory practice when dealing with novel chemical entities. All personnel must review this guide and any available supplier safety information before commencing work.

Personal Protective Equipment (PPE): Your First Line of Defense

The primary route of exposure to a solid, non-volatile compound like 3β-(Acetyloxy)stigmast-5-en-7-one is through inhalation of fine particles and dermal contact.[3] Therefore, a robust PPE strategy is non-negotiable.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with powder-free nitrile gloves.	The outer glove provides the primary barrier against chemical contact, while the inner glove offers protection in case of a breach of the outer glove. Nitrile provides good resistance to a range of chemicals.[4][5][6]
Eye Protection	Chemical splash goggles.	Essential for protecting the eyes from accidental splashes of the compound, especially when it is in solution.[5][7]
Body Protection	A fully buttoned laboratory coat, preferably a disposable gown made of low-permeability fabric.	Prevents contamination of personal clothing and minimizes skin contact.[4][5]
Respiratory Protection	A properly fitted N95 respirator or higher is required when handling the solid compound outside of a certified chemical fume hood, or if there is a risk of aerosolization.	Protects against the inhalation of fine particles. Surgical masks do not provide adequate respiratory protection.[7]

Operational Plan: A Step-by-Step Workflow for Safe Handling

This workflow is designed to minimize exposure and prevent contamination from the moment the compound enters your facility to its final disposal.

Caption: Safe handling workflow for 3β-(Acetyloxy)stigmast-5-en-7-one.

Step 1: Receiving and Storage

• Upon receipt, carefully inspect the container for any signs of damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3]

• The storage location should be clearly labeled with the compound's name and any known hazards, and access should be restricted to authorized personnel.

Step 2: Handling and Solution Preparation

• Crucially, all handling of the solid compound must be performed within a certified chemical fume hood to prevent the inhalation of airborne particles. [4]

• Before handling, ensure you are wearing all the prescribed PPE as detailed in the table above.

• Use a calibrated balance to accurately weigh the desired amount of the compound.

• When preparing solutions, work over a disposable absorbent bench pad to contain any potential spills.

Step 3: Experimental Use

• Continue to wear all prescribed PPE when handling solutions containing 3β-(Acetyloxy)stigmast-5-en-7-one.

• Avoid generating aerosols or splashes.

Spill Management and Decontamination

In the event of a spill, remain calm and follow these procedures:

• Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

• Assess the Spill: Determine the extent of the spill and whether you can safely manage it with the available spill kit. For large or unmanageable spills, contact your institution's safety officer.

• Contain the Spill: If it is safe to do so, use a chemical spill kit to absorb the spilled material.

• Decontaminate: All non-disposable equipment that has come into contact with the compound should be thoroughly decontaminated. Consult with your safety officer for appropriate decontamination procedures. Wipe down all work surfaces in the fume hood with a suitable cleaning agent after each use.

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper disposal of 3β-(Acetyloxy)stigmast-5-en-7-one and any contaminated materials is critical to prevent environmental contamination and accidental exposure.[8][9]

Waste Segregation is Key:

Caption: Waste segregation and disposal pathway.

• Solid Waste: All disposable items that have come into contact with 3β-(Acetyloxy)stigmast-5-en-7-one, such as gloves, disposable lab coats, and absorbent pads, must be collected in a dedicated, clearly labeled hazardous waste container.[10]

• Liquid Waste: Unused solutions containing the compound should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not pour this waste down the drain.[8][11]

• Empty Containers: The original container of the compound should be handled as hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste.[10]

• Disposal Method: All waste containing 3β-(Acetyloxy)stigmast-5-en-7-one should be disposed of through your institution's hazardous waste management program, which will typically involve high-temperature incineration.[8][9]

By adhering to these rigorous safety protocols, you can confidently work with 3β-(Acetyloxy)stigmast-5-en-7-one, ensuring your safety and the integrity of your valuable research.

References

• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

• Alberta College of Pharmacy. Personal protective equipment in your pharmacy. [Link]

• Ontario College of Pharmacists. Implementing the Non-Sterile Compounding Standards: A Closer Look at Personal Protective Equipment (PPE). [Link]

• Provista. Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

• The EI Group, Inc. Occupational Exposure Limits. [Link]

• Environmental Marketing Services, LLC. Safe Chemical Disposal in Laboratories. [Link]

• Tion. Safe Storage and Disposal of Chemicals in A Lab. [Link]

• National Institute of Occupational Safety and Health, Japan. Recommendation of occupational exposure limits (2022–2023). [Link]

• National Science Teaching Association. Laboratory Waste Disposal Safety Protocols. [Link]

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